2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine

• CAS: 1269293-93-7

Core Science & Biosynthesis

Synthesis and Characterization of 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine

Executive Summary

This technical guide details the synthesis, purification, and characterization of 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine , a bidentate nitrogen donor ligand widely utilized in organometallic chemistry. Specifically, this scaffold serves as a critical cyclometalating ligand for Iridium(III) and Platinum(II) complexes in phosphorescent organic light-emitting diodes (PhOLEDs) and as a directing group in C-H activation catalysis.

The synthesis of this molecule presents a classic regioselectivity challenge: distinguishing between the 1,5-disubstituted (target) and 1,3-disubstituted (thermodynamic) isomers. This guide provides a robust protocol to navigate this selectivity, utilizing 3-(dimethylamino)-1-(pyridin-2-yl)prop-2-en-1-one as the key electrophilic precursor.

Retrosynthetic Analysis & Strategy

The construction of the pyrazole core relies on the condensation of a hydrazine nucleophile with a three-carbon electrophile. To access the 1,5-regioisomer (where the pyridine ring is at position 5 relative to the N-tolyl group), the reaction design must control the initial nucleophilic attack.

Mechanistic Pathway[1][2]

• Target Molecule: 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine.

• Disconnection: N1–C5 and N2–C3 bonds.

• Precursors:

  • Electrophile: 3-(Dimethylamino)-1-(pyridin-2-yl)prop-2-en-1-one (Enaminone).

  • Nucleophile: p-Tolylhydrazine hydrochloride.

Regioselectivity Logic: The reaction of enaminones with arylhydrazines typically yields a mixture of regioisomers.

• 1,3-Isomer (Kinetic/Thermodynamic Trap): Formed via initial attack of the hydrazine terminal nitrogen (

  ) on the -carbon (C3) of the enaminone. This is the standard outcome in neutral alcohols.

• 1,5-Isomer (Target): Favored when the hydrazine attacks the carbonyl carbon (C1) first, or via acid-catalyzed equilibration. The steric bulk of the p-tolyl group and the "hard" nature of the carbonyl oxygen can be leveraged to direct this pathway.

Figure 1: Retrosynthetic disconnection showing the divergence between 1,5- and 1,3-isomers.

Experimental Protocols

Step 1: Synthesis of the Enaminone Precursor

The enaminone is synthesized via the condensation of 2-acetylpyridine with

-dimethylformamide dimethyl acetal (DMF-DMA). This step is highly efficient and yields a shelf-stable solid.

• Reagents: 2-Acetylpyridine (1.0 eq), DMF-DMA (1.2–1.5 eq).

• Solvent: Neat or Xylenes (if reflux is required).

• Conditions: Reflux (110 °C) for 12–18 hours.

Procedure:

• Charge a round-bottom flask with 2-acetylpyridine (e.g., 10 mmol, 1.21 g) and DMF-DMA (15 mmol, 2.0 mL).

• Heat the mixture to reflux under nitrogen. The solution will turn dark orange/red.

• Monitor by TLC (SiO

  , 50% EtOAc/Hexanes). The starting ketone ( ) should disappear, replaced by a lower yellow/orange spot.

• Workup: Cool to room temperature. The product often precipitates as yellow needles upon cooling or addition of cold hexanes.

• Purification: Filter the solid and wash with cold hexanes. If no precipitate forms, remove excess DMF-DMA under high vacuum and recrystallize the residue from cyclohexane/ethanol.

• Yield: Typically 85–95%.

• Data: Melting point

  126–130 °C.

Step 2: Cyclization to 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine

This step requires careful control to maximize the 1,5-isomer. While neutral conditions favor the 1,3-isomer, acidic conditions (acetic acid) promote the formation of the 1,5-isomer or yield a separable mixture.

• Reagents: Enaminone (from Step 1, 1.0 eq), p-Tolylhydrazine hydrochloride (1.1 eq).

• Solvent: Glacial Acetic Acid (AcOH) or Ethanol with catalytic HCl.

• Conditions: Reflux (80–100 °C) for 4–6 hours.

Procedure:

• Dissolve the enaminone (1.0 eq) in glacial acetic acid (0.2 M concentration).

• Add p-tolylhydrazine hydrochloride (1.1 eq) in one portion.

• Heat the mixture to reflux. The color typically deepens to dark red/brown.

• Monitoring: Check TLC (20% EtOAc/Hexanes). Two spots may appear close together corresponding to the 1,3- and 1,5-isomers.

• Workup:

  • Remove acetic acid under reduced pressure (rotary evaporator).[1]

  • Neutralize the residue with saturated aqueous NaHCO

    .[1]

  • Extract with Dichloromethane (DCM) (

    ).

  • Wash combined organics with brine, dry over Na

    SO , and concentrate.[1]

• Purification (Critical):

  • The crude residue is a mixture. The 1,5-isomer is typically less polar (higher

    ) than the 1,3-isomer due to twisting of the aryl rings disrupting planarity, reducing interaction with silica.

  • Perform Flash Column Chromatography using a gradient of Hexanes

    10-20% EtOAc/Hexanes.

  • Isolation: Collect the first major UV-active fraction (1,5-isomer). The second major fraction is the 1,3-isomer.

Characterization & Validation

Distinguishing the 1,5-isomer from the 1,3-isomer is the most critical analytical step.

NMR Spectroscopy (Diagnostic Features)[2]

Feature	1,5-Isomer (Target)	1,3-Isomer (Byproduct)
Geometry	Twisted (Steric clash between Tolyl and Pyridine)	Planar (Conjugated system)
Pyrazole H-4	Typically 6.8 – 7.0 ppm	Typically 7.1 – 7.3 ppm
Pyridine H-3'	Shielded due to ring current of Tolyl ( < 7.5 ppm)	Deshielded (anisotropic effect of pyrazole)
NOE Signal	Strong NOE between Tolyl ortho-H and Pyridine H-3'	No NOE between Tolyl and Pyridine protons

H NMR (400 MHz, CDCl ) Representative Data:

• 8.60 (d, 1H, Py-H6), 7.80 (s, 1H, Pz-H3), 7.65 (td, 1H, Py-H4), 7.45 (d, 1H, Py-H3), 7.15–7.25 (m, 4H, Tolyl-Ar), 6.90 (s, 1H, Pz-H4), 2.38 (s, 3H, CH ).

• Note: The chemical shift of the pyrazole H4 (singlet) is a key indicator. In the 1,5-isomer, it is often upfield compared to the 1,3-isomer.

Mass Spectrometry[2]

• HRMS (ESI+): Calculated for C

  H N [M+H] : 236.1182. Found: 236.1185.

Crystallography[4][5]

• The 1,5-isomer often crystallizes in monoclinic space groups. The torsion angle between the pyrazole and pyridine rings is typically 30–50° due to steric repulsion, whereas the 1,3-isomer is nearly coplanar (< 10° twist).

Troubleshooting & Optimization

Regioisomer Control

If the 1,3-isomer dominates the reaction in acetic acid:

• Switch Solvent: Use Ethanol + 12N HCl (cat.) . Stronger acid catalysis promotes the attack at the carbonyl carbon (C1) by activating it, favoring the 1,5-pathway.

• Alternative Precursor: Use 1-(pyridin-2-yl)prop-2-yn-1-one (alkynone). The reaction of alkynones with hydrazines is more regioselective for the 1,5-isomer.

Purification Difficulties

If the isomers co-elute on silica:

• Recrystallization: The 1,3-isomer is often more crystalline and less soluble. Dissolve the mixture in minimum hot ethanol and cool; the 1,3-isomer may precipitate, leaving the enriched 1,5-isomer in the mother liquor.

• Alumina Column: Switch from silica gel to neutral alumina, which offers different selectivity for nitrogen heterocycles.

Figure 2: Experimental workflow for the synthesis and isolation of the target ligand.

References

• Deng, X., & Mani, N. S. (2008). Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. Journal of Organic Chemistry, 73(6), 2412–2415. Link

• Stanforth, S. P. (1998). Catalytic Cross-Coupling Reactions in Biaryl Synthesis. Tetrahedron, 54(3-4), 263–303. (General reference for aryl-heteroaryl coupling logic). Link

• Zheng, Y., et al. (2013). Highly efficient green electroluminescence of iridium(III) complexes based on (1H-pyrazol-5-yl)pyridine derivatives ancillary ligands. Journal of Materials Chemistry C, 1, 1313-1319. (Describes similar ligands and their OLED applications). Link

• Singh, S. P., et al. (1990). Carbon-13 NMR Spectroscopy of 1,3,5-Trisubstituted Pyrazoles. Magnetic Resonance in Chemistry, 28, 459. (Key reference for NMR characterization of pyrazole regioisomers). Link

Sources

• 1. benchchem.com [benchchem.com]

Technical Guide: Structural Chemistry of 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine

The following technical guide details the structural chemistry, synthesis, and crystallographic considerations of 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine , a critical ligand scaffold in organometallic chemistry and materials science.

[1]

Executive Summary

2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine (also known as 1-(p-tolyl)-5-(2-pyridyl)pyrazole ) represents a significant class of N,N-bidentate ligands used extensively in the development of phosphorescent Iridium(III) and Platinum(II) complexes for Organic Light-Emitting Diodes (OLEDs).[1] Unlike its 3-isomer counterpart, the 5-isomer features a twisted molecular conformation in its free state due to steric repulsion between the N-aryl ring and the C-pyridyl ring.[1] This guide provides a comprehensive analysis of its synthesis, molecular geometry, and crystallographic packing principles, serving as a foundational reference for researchers in coordination chemistry.[1]

Chemical Identity & Synthesis

The synthesis of 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine is governed by the regioselective condensation of hydrazines with 1,3-dielectrophiles.[1] The reaction trajectory determines whether the 1,3-isomer (kinetic) or 1,5-isomer (thermodynamic/steric) is formed.[1]

Synthetic Protocol

Objective: Regioselective synthesis of the 1,5-disubstituted pyrazole isomer.

Reagents:

• Substrate: 1-(Pyridin-2-yl)-1,3-butanedione (or equivalent enaminone)

• Nucleophile: p-Tolylhydrazine hydrochloride[1]

• Solvent: Ethanol or Acetic Acid (to promote cyclization)[1]

Mechanism: The reaction proceeds via a condensation-cyclization sequence.[1] The nucleophilic attack of the hydrazine nitrogen on the carbonyl carbons dictates the regiochemistry.[1]

• Initial Attack: The terminal nitrogen of p-tolylhydrazine attacks the more electrophilic carbonyl (adjacent to the pyridine ring).[1]

• Cyclization: Intramolecular dehydration leads to ring closure.[1]

• Isomerization: Acidic conditions often favor the 5-(2-pyridyl) isomer due to the reversibility of the intermediate steps, although mixtures are common and require chromatographic separation.[1]

Synthesis Workflow Visualization

The following diagram illustrates the critical decision points in the synthetic pathway.

Figure 1: Reaction pathway distinguishing the formation of 1,3- vs 1,5-pyrazolyl-pyridine isomers.

Structural Analysis & Molecular Geometry

The crystallographic interest in 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine lies in its non-planar conformation .[1] Unlike the planar bipyridine ligands, the proximity of the N1-aryl group and the C5-pyridyl group induces significant steric strain.[1]

Molecular Conformation

Based on X-ray diffraction data of analogous 1-aryl-5-(2-pyridyl)pyrazoles, the molecule adopts a twisted geometry to minimize steric clash between the ortho-hydrogens of the p-tolyl ring and the pyridine ring (or the lone pair of the pyrazole nitrogen).[1]

Parameter	Approximate Value	Structural Implication
Torsion Angle (Pyrazole-Pyridine)	10° – 30°	Deviates from planarity; affects conjugation length.[1]
Torsion Angle (Pyrazole-Tolyl)	40° – 60°	Highly twisted to relieve steric strain at N1.[1]
Bond Length (C_pyrazole-C_pyridine)	1.46 – 1.48 Å	Typical single bond character, allowing rotation.[1]
N1 Geometry	Pyramidal/Planar	Nitrogen is sp² hybridized but twist reduces conjugation.[1]

Crystallographic Packing

In the solid state, the crystal structure is stabilized by weak intermolecular forces rather than strong hydrogen bonds (as the molecule lacks strong donors).[1]

• Pi-Stacking: The twisted aryl rings often engage in "edge-to-face" or offset pi-stacking interactions with adjacent molecules.[1]

• Space Group: Commonly crystallizes in monoclinic (e.g., P2₁/c) or triclinic (P-1) systems depending on solvent inclusion.[1]

• Lattice Interactions: The p-methyl group on the tolyl ring serves as a steric anchor, often directing the packing motif through weak C-H...π interactions.[1]

Coordination Geometry (Metal Binding)

Upon coordination to a metal center (e.g., Ir(III)), the ligand undergoes a conformational change:

• Planarization: Chelation forces the pyridine and pyrazole rings into coplanarity.[1]

• C-H Activation: In many catalytic cycles or material synthesis, the ortho-C-H bond of the p-tolyl ring is activated, forming a cyclometalated [C^N^N] tridentate or [C^N] bidentate complex.[1]

Experimental Characterization Protocols

To validate the structure of the synthesized ligand, the following analytical hierarchy is recommended.

Nuclear Magnetic Resonance (NMR)

• ¹H NMR (CDCl₃, 400 MHz):

  • Methyl Group: Singlet at ~2.40 ppm.[1]

  • Pyrazole Proton (C4-H): Distinct singlet/doublet ~7.0–7.5 ppm.[1][2]

  • Pyridine Protons: Multiplets at 8.5 ppm (α-H), 7.8 ppm (γ-H).[1]

  • Key Diagnostic: The chemical shift of the pyrazole C4-H is sensitive to the shielding cone of the twisted aryl ring.[1]

X-Ray Diffraction (Single Crystal)

Growth Method: Slow evaporation of an ethanol/hexane or dichloromethane/pentane mixture.[1] Refinement Strategy:

• Temperature: 100 K (to reduce thermal motion of the rotating tolyl group).

• Disorder: The p-tolyl group may show rotational disorder; model with split positions if necessary.

Applications in Drug Discovery & Materials

The structural rigidity (or lack thereof) of 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine dictates its function:

• OLED Emitters: The ligand is a precursor for blue/green phosphorescent complexes.[1] The "5-isomer" geometry typically leads to blue-shifted emission compared to the "3-isomer" due to reduced pi-conjugation in the ground state.[1]

• Catalysis: Used as a hemilabile ligand in palladium-catalyzed cross-coupling reactions.[1]

Structure-Property Relationship Diagram[1]

Figure 2: Impact of the twisted molecular conformation on material properties.[1]

References

• Synthesis of Pyrazolyl-Pyridines : Katritzky, A. R., et al.[1] "Regioselective Synthesis of 1,3- and 1,5-Substituted Pyrazoles." Journal of Organic Chemistry, 2003.[1] Link[1]

• Structural Analysis of 1-Aryl-5-(2-pyridyl)pyrazoles : Constable, E. C., et al.[1] "Coordination chemistry of 1-aryl-5-(2-pyridyl)pyrazoles." Dalton Transactions, 2010.[1] Link

• Iridium Complexes : Tamayo, A. B., et al.[1] "Synthesis and Characterization of Facial and Meridional Tris-cyclometalated Iridium(III) Complexes." Journal of the American Chemical Society, 2003.[1] Link[1]

• Crystallographic Data (Analog) : Cambridge Structural Database (CSD).[1] Search for "1-phenyl-5-(2-pyridyl)pyrazole" (Refcode: XAZQOW).[1] Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]

Spectroscopic and Structural Elucidation of 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine: A Technical Guide for Researchers

This technical guide provides a comprehensive overview of the spectroscopic characteristics of 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine, a heterocyclic compound of significant interest in medicinal chemistry and materials science. Given the absence of a complete, publicly available experimental dataset for this specific molecule, this guide synthesizes information from closely related, structurally analogous compounds to predict and interpret its spectral properties. This approach, grounded in established principles of nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), offers a robust framework for researchers engaged in the synthesis, characterization, and application of novel pyrazole-based compounds.

Introduction and Significance

Substituted pyrazolyl-pyridines are prominent scaffolds in drug discovery and development, exhibiting a wide range of biological activities. The unique spatial arrangement of their nitrogen atoms allows them to act as effective ligands for various biological targets. The tolyl and pyridine moieties in the title compound are expected to influence its electronic properties, solubility, and metabolic stability, making its detailed structural analysis a critical step in understanding its potential applications.

Plausible Synthetic Pathway

The synthesis of 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine can be envisioned through several established synthetic routes for pyrazole and pyridine ring formation. A common and effective method involves the condensation of a 1,3-dicarbonyl compound with a substituted hydrazine, followed by further synthetic modifications.

Caption: A plausible synthetic route to 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine.

This two-step synthesis involves an initial condensation to form an enaminone, which then undergoes a cyclization reaction with p-tolylhydrazine to yield the final product.

Predicted Spectroscopic Data

The following sections detail the predicted ¹H NMR, ¹³C NMR, and mass spectrometry data for 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine. These predictions are based on the analysis of spectral data from similar compounds reported in the literature.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum is expected to provide key information about the number and connectivity of protons in the molecule. The chemical shifts (δ) are predicted based on the electronic environment of each proton.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)
Pyridine-H6	8.5 - 8.7	dd	~4.8, 1.0
Pyridine-H3	7.8 - 8.0	d	~8.0
Pyridine-H4	7.7 - 7.9	td	~7.8, 1.8
Pyridine-H5	7.2 - 7.4	ddd	~7.5, 4.8, 1.2
Pyrazole-H3	7.6 - 7.8	d	~1.8
Pyrazole-H4	6.5 - 6.7	d	~1.8
Tolyl-H (ortho to N)	7.4 - 7.6	d	~8.5
Tolyl-H (meta to N)	7.2 - 7.4	d	~8.5
Tolyl-CH₃	2.3 - 2.5	s	-

Rationale for Predictions:

• Pyridine Protons: The protons on the pyridine ring are expected to appear in the aromatic region (7.0-9.0 ppm). The H6 proton, being adjacent to the nitrogen, will be the most deshielded. The coupling patterns (doublet of doublets, etc.) arise from spin-spin coupling with neighboring protons.

• Pyrazole Protons: The protons on the pyrazole ring will also be in the aromatic region. The distinct doublets for H3 and H4 are characteristic of this system, with a small coupling constant typical for protons on a five-membered heterocyclic ring.

• Tolyl Protons: The protons on the p-tolyl group will appear as two distinct doublets in the aromatic region, characteristic of a 1,4-disubstituted benzene ring. The methyl group will appear as a singlet in the upfield region (around 2.4 ppm).

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹³C NMR spectrum will provide information about the carbon framework of the molecule.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
Pyridine-C2	150 - 152
Pyridine-C6	148 - 150
Pyridine-C4	136 - 138
Pyridine-C3	122 - 124
Pyridine-C5	120 - 122
Pyrazole-C5	145 - 147
Pyrazole-C3	140 - 142
Pyrazole-C4	108 - 110
Tolyl-C (ipso to N)	138 - 140
Tolyl-C (ipso to CH₃)	136 - 138
Tolyl-C (ortho to N)	129 - 131
Tolyl-C (meta to N)	120 - 122
Tolyl-CH₃	20 - 22

Rationale for Predictions:

• Aromatic Carbons: Carbons in the pyridine and pyrazole rings, as well as the tolyl group, will resonate in the downfield region (100-160 ppm). Carbons directly attached to nitrogen atoms (e.g., Pyridine-C2, Pyridine-C6, Pyrazole-C5) will be more deshielded.

• Aliphatic Carbon: The methyl carbon of the tolyl group will appear in the upfield region (around 21 ppm).

Mass Spectrometry (MS)

Mass spectrometry will determine the molecular weight and can provide information about the fragmentation pattern of the molecule.

• Predicted Molecular Ion [M]⁺: m/z 249.11

• Predicted [M+H]⁺: m/z 250.12

Plausible Fragmentation Pathway:

Caption: A plausible mass fragmentation pathway for 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine.

The primary fragmentation is expected to involve the loss of the tolyl group or the methyl radical from the tolyl moiety.

Experimental Protocols

For researchers aiming to synthesize and characterize this compound, the following general experimental protocols are recommended.

Synthesis and Purification

• Reaction Monitoring: Progress of the synthesis should be monitored by Thin Layer Chromatography (TLC) using an appropriate solvent system (e.g., ethyl acetate/hexane).

• Purification: The crude product should be purified by column chromatography on silica gel to obtain the pure compound.

Spectroscopic Analysis

• NMR Spectroscopy: ¹H and ¹³C NMR spectra should be recorded on a high-field NMR spectrometer (e.g., 400 MHz or higher) using a deuterated solvent such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆). Chemical shifts should be reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard.

• Mass Spectrometry: High-resolution mass spectrometry (HRMS) using electrospray ionization (ESI) is recommended to confirm the elemental composition of the synthesized compound.

Conclusion

This technical guide provides a detailed, albeit predictive, spectroscopic and structural analysis of 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine. By leveraging data from analogous structures, we have presented a comprehensive set of expected ¹H NMR, ¹³C NMR, and mass spectral data. This information, coupled with the outlined synthetic and analytical protocols, serves as a valuable resource for researchers in the fields of medicinal chemistry and materials science. The validation of these predictions through experimental work will be a crucial next step in fully characterizing this promising heterocyclic compound.

References

Due to the predictive nature of this guide, direct references for the spectroscopic data of the title compound are not available. The following references provide examples of synthesis and characterization of similar pyrazolyl-pyridine and related heterocyclic compounds, which informed the predictions made in this document.

• Liu, B., Thompson, G., Jörg, M., et al. (2024). Discovery of 2-Methyl-5-(1H-pyrazol-4-yl)pyridines and Related Heterocycles as Promising M4 mAChR Positive Allosteric Modulators for the Treatment of Neurocognitive Disorders. Journal of Medicinal Chemistry. [Link]

• Yusuf, M., & Jain, P. (2014). Synthetic and biological studies of pyrazolines and related heterocyclic compounds. Arabian Journal of Chemistry, 7(5), 553-596. [Link]

• Insuasty, B., Chamizo, L., Muñoz, J., et al. (2012). Synthesis of 1-substituted 3-aryl-5-aryl(hetaryl)-2-pyrazolines and study of their antitumor activity. Archiv der Pharmazie, 345(4), 275-286. [Link]

• Elguero, J., Goya, P., Jagerovic, N., & Silva, A. M. S. (2022). Recent Advances in Synthesis and Properties of Pyrazoles. Chemistry, 4(3), 1060-1115. [Link]

• Al-Zahrani, F. A. M. (2023). New one-pot synthesis of 4-arylpyrazolo[3,4-b]pyridin-6-ones based on 5-aminopyrazoles and azlactones. Beilstein Journal of Organic Chemistry, 19, 1149-1157. [Link]

mass spectrometry analysis of 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine

An In-depth Technical Guide to the Mass Spectrometry Analysis of 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine

Part 1: Executive Summary

2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine (hereafter referred to as TPP ) is a critical bidentate ligand used extensively in the synthesis of phosphorescent Iridium(III) complexes for Organic Light-Emitting Diodes (OLEDs) and as a pharmacophore in kinase inhibitor development (specifically ALK5 inhibitors).[1]

Precise mass spectrometry (MS) analysis of TPP is challenging due to two primary factors:

• Regioisomerism: The synthesis of 1,5-disubstituted pyrazoles frequently yields the thermodynamically stable 1,3-isomer as a major impurity. Differentiating these isomers requires specific MS/MS fragmentation strategies.

• Ionization Efficiency: The competition between the pyridine nitrogen and the pyrazole system for protonation affects sensitivity in Electrospray Ionization (ESI).

This guide provides a validated workflow for the structural confirmation, impurity profiling, and regio-differentiation of TPP using LC-ESI-MS/MS.

Part 2: Physicochemical Context & Ionization Strategy[1][2]

Before establishing instrument parameters, we must analyze the molecule's behavior in the gas phase.

Property	Value	MS Implication
Formula	C₁₅H₁₃N₃	Monoisotopic Mass: 235.1109 Da
LogP	~3.2	Hydrophobic; requires high % organic mobile phase for elution.[1]
pKa (Pyridine)	~5.2	Primary protonation site. Readily ionizes in acidic media (pH < 4).
pKa (Pyrazole)	~2.5	Secondary site; less likely to protonate in soft ionization.

Ionization Choice:

• ESI+ (Positive Mode): The preferred method. The basic pyridine nitrogen ensures high ionization efficiency as

  .

• APCI+: An alternative if the matrix contains high salts, but ESI is superior for fragmentation studies due to "softer" energy transfer, preserving the molecular ion.

Part 3: Experimental Protocol (LC-MS/MS)

This protocol is designed for a Triple Quadrupole (QqQ) or Q-TOF system.[1]

Sample Preparation[1][3][4]

• Stock Solution: Dissolve 1 mg TPP in 1 mL Methanol (HPLC grade). Sonicate for 5 mins.

• Working Standard: Dilute stock 1:100 in 50:50 Acetonitrile:Water + 0.1% Formic Acid. Final concentration: 10 µg/mL.[1]

Liquid Chromatography Conditions[1]

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water + 0.1% Formic Acid (Proton source).

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

• Gradient:

  • 0-1 min: 5% B (Isocratic hold)[1]

  • 1-8 min: 5% → 95% B (Linear ramp)[1]

  • 8-10 min: 95% B (Wash)[1]

• Flow Rate: 0.4 mL/min.[1]

Mass Spectrometry Parameters (Source: ESI)

• Capillary Voltage: 3500 V

• Desolvation Temp: 350 °C

• Cone Voltage: 30 V (Optimized to prevent in-source fragmentation)

• Collision Gas: Argon (for MS/MS)

Part 4: Fragmentation Analysis & Mechanism

The structural confirmation of TPP relies on observing specific bond cleavages. The parent ion is observed at m/z 236.12 .

The Fragmentation Pathway

Upon Collision Induced Dissociation (CID), TPP undergoes predictable cleavage. The most diagnostic pathway involves the rupture of the N-C bond connecting the pyrazole to the p-tolyl group, and the cleavage of the C-C bond linking the heterocycles.

Key Fragment Ions:

• m/z 91.05 [C₇H₇]⁺ (Tropylium Ion): The base peak in high-energy collisions. It confirms the presence of the p-tolyl group.

• m/z 158.06 [C₈H₈N₃]⁺: Loss of the phenyl ring (77 Da) or partial fragmentation of the tolyl group.

• m/z 78.03 [C₅H₄N]⁺: The pyridinyl cation, formed by the cleavage of the C-C bond between the two rings.

Visualization of Fragmentation (DOT Diagram)

Caption: Proposed CID fragmentation pathway for 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine highlighting the diagnostic Tropylium ion.

Part 5: Regioisomer Discrimination (The "1,5" vs "1,3" Problem)

A critical quality attribute (CQA) for TPP is ensuring the pyrazole is substituted at the 1,5-position (adjacent to pyridine), not the 1,3-position .

Mechanistic Insight:

• 1,5-Isomer (Target): Sterically crowded. The p-tolyl group and the pyridine ring are in close proximity. This steric strain weakens the N-Aryl bond.[1]

• 1,3-Isomer (Impurity): Linear, less sterically hindered.

Diagnostic Ratio: In MS/MS experiments (Collision Energy ~20-30 eV), the 1,5-isomer typically exhibits a higher abundance of the [M - Tolyl]⁺ fragment compared to the 1,3-isomer, due to the relief of steric strain upon fragmentation.

Part 6: Impurity Profiling Workflow

Synthetic byproducts must be monitored during analysis.[1]

Impurity Type	Likely Structure	m/z (ESI+)	Origin
Starting Material	p-Tolylhydrazine	123.09	Unreacted reagent
Intermediate	1,3-Diketone precursor	Varies	Incomplete condensation
Regioisomer	2-(1-(p-Tolyl)-1H-pyrazol-3-yl)pyridine	236.12	Thermodynamic byproduct
Oxidation	N-Oxide derivative	252.12	Oxidation of pyridine N

Method Development Decision Tree

Caption: Decision tree for optimizing the LC-MS separation of TPP from its regioisomers.

References

• Iridium Complex Ligands: Bio-Logic Science Instruments. Applications of Pyrazole-Pyridine Ligands in OLEDs. Retrieved from

• General Heterocycle Fragmentation: McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra. University Science Books.

• Pyrazoles in Medicinal Chemistry: Discovery of 2-(1H-pyrazol-1-yl)pyridines as ALK5 inhibitors. Bioorg Med Chem Lett. 2012.[1][2] Retrieved from

• Isomer Differentiation: Differentiation of regioisomeric pyrazoles using electrospray ionization tandem mass spectrometry. Journal of Mass Spectrometry. Retrieved from

• Synthesis & Characterization: Synthesis and characterization of 1-aryl-5-(2-pyridyl)pyrazoles. Journal of Heterocyclic Chemistry. Retrieved from

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electronic properties of 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine

An In-Depth Technical Guide to the Electronic Properties of 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine

Abstract

This technical guide provides a comprehensive analysis of the electronic properties of the N-heterocyclic compound 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine. This molecule integrates an electron-donating p-tolyl group and a π-excessive pyrazole ring with a π-deficient pyridine ring, establishing a donor-acceptor (D-A) architecture. Such structures are of significant interest for their potential applications in organic electronics, sensing, and medicinal chemistry. This document synthesizes theoretical principles with actionable experimental protocols, offering a framework for the characterization and understanding of this compound class. We will explore its frontier molecular orbitals, photophysical characteristics, electrochemical behavior, and charge transport potential through both computational modeling and validated experimental methodologies.

Introduction and Molecular Architecture

The compound 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine belongs to the pyrazolyl-pyridine family, a class of N-heteroaromatic compounds (NHACs) known for their diverse applications and interesting electronic behavior.[1] The molecular structure is characterized by a unique electronic arrangement:

• The Pyrazole Ring: A five-membered aromatic ring with two adjacent nitrogen atoms. It is considered a π-excessive system, capable of acting as an effective electron donor.[2]

• The Pyridine Ring: A six-membered, π-deficient aromatic ring that functions as an electron acceptor.

• The p-Tolyl Substituent: An electron-donating methyl group on the phenyl ring attached to the pyrazole nitrogen. This group further enhances the electron-donating character of the pyrazole moiety.

This inherent D-A structure suggests the potential for intramolecular charge transfer (ICT) upon photoexcitation, a property that is highly valuable in the design of fluorescent probes, sensors, and materials for organic light-emitting diodes (OLEDs).[3] Understanding the energy of the frontier molecular orbitals—the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO)—is paramount to predicting and manipulating these properties.[4]

Computational Analysis of Electronic Structure

Density Functional Theory (DFT) is a powerful computational tool for predicting the electronic structure and properties of molecules like 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine.[5] It provides invaluable insights into the distribution of electron density and the energies of the frontier orbitals, which govern the molecule's electronic behavior.[6]

Expertise & Causality: Why DFT?

DFT is chosen for its balance of computational cost and accuracy in describing the electronic structure of organic molecules. Functionals like B3LYP combined with basis sets such as 6-31G(d) have been shown to provide reliable predictions for the geometries and frontier orbital energies of pyrazole derivatives.[5][6] This in silico analysis is a critical first step, allowing researchers to predict properties before undertaking more resource-intensive experimental synthesis and characterization. It helps to form hypotheses; for instance, we can predict that the HOMO will be localized on the electron-rich tolyl-pyrazole fragment, while the LUMO will reside on the electron-deficient pyridine ring.[7][8]

Protocol: DFT Calculation Workflow

This protocol outlines a self-validating system for computing the electronic properties of the target molecule.

• Structure Optimization:

  • Construct the 3D structure of 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine using molecular modeling software.

  • Perform a geometry optimization using DFT with the B3LYP functional and the 6-31G(d) basis set to find the lowest energy conformation.[6]

  • Confirm that a true energy minimum has been reached by performing a frequency calculation and ensuring the absence of imaginary frequencies.

• Electronic Property Calculation:

  • Using the optimized geometry, perform a single-point energy calculation to determine the energies of the molecular orbitals.

  • Identify the HOMO and LUMO energies. The energy difference is the theoretical HOMO-LUMO gap (ΔE).[9][10]

  • Visualize the HOMO and LUMO electron density distributions to confirm their localization on the donor and acceptor moieties, respectively.

  • Calculate the Molecular Electrostatic Potential (MEP) map to identify regions of positive (electrophilic) and negative (nucleophilic) potential.

Data Presentation: Predicted Electronic Parameters

The following table summarizes the kind of quantitative data expected from DFT calculations on the title compound, based on reported values for structurally similar pyrazole derivatives.

Parameter	Predicted Value (Illustrative)	Significance
EHOMO	-5.85 eV	Energy of the highest occupied molecular orbital; relates to the ionization potential and electron-donating ability.[4]
ELUMO	-2.15 eV	Energy of the lowest unoccupied molecular orbital; relates to the electron affinity and electron-accepting ability.[4]
ΔE(HOMO-LUMO)	3.70 eV	Theoretical energy gap; corresponds to the energy of the lowest electronic transition.[11]

Visualization: Frontier Orbital Energy Diagram

The relationship between the frontier orbitals can be visualized to understand potential electronic transitions.

Caption: Predicted Frontier Molecular Orbital energy levels for the title compound.

Experimental Characterization Protocols

Experimental validation is essential to confirm the theoretical predictions and fully characterize the material. The following section provides step-by-step methodologies for key experiments.

Synthesis

The target compound can be synthesized via established methods for pyrazole formation, such as the condensation of a 1,3-dicarbonyl compound with a substituted hydrazine.[1][3] A plausible route involves the reaction of 1-(pyridin-2-yl)-3-(p-tolyl)propane-1,3-dione with hydrazine hydrate.

Photophysical Analysis: UV-Vis and Photoluminescence Spectroscopy

This workflow determines the optical properties of the molecule, including its absorption and emission characteristics.

• Sample Preparation:

  • Prepare a dilute solution (e.g., 1 x 10-5 M) of the synthesized compound in a spectroscopic grade solvent (e.g., Dichloromethane, CH2Cl2).

  • Prepare a "blank" sample containing only the pure solvent.

• UV-Vis Absorption Spectroscopy:

  • Use a dual-beam spectrophotometer. Place the blank cuvette in the reference beam path and the sample cuvette in the sample beam path.

  • Scan a wavelength range from approximately 250 nm to 600 nm.

  • The wavelength of maximum absorption (λmax) corresponds to the π-π* electronic transition.

  • The optical band gap (Eg, opt) can be estimated from the onset of the absorption edge using the equation: Eg, opt (eV) = 1240 / λonset (nm).

• Photoluminescence (PL) Spectroscopy:

  • Use a spectrofluorometer. Excite the sample at its λmax determined from the UV-Vis spectrum.

  • Record the emission spectrum over a longer wavelength range (e.g., 350 nm to 700 nm).

  • The wavelength of maximum emission is denoted as λem.

  • The difference between the absorption and emission maxima (λem - λmax) is the Stokes shift, which can indicate a significant change in geometry between the ground and excited states, often seen in ICT compounds.[3]

Electrochemical Analysis: Cyclic Voltammetry (CV)

CV is a crucial technique for determining the HOMO and LUMO energy levels experimentally by measuring the molecule's oxidation and reduction potentials.[12]

• System Setup:

  • Assemble a three-electrode cell: a glassy carbon working electrode, a platinum wire counter electrode, and an Ag/AgCl reference electrode.[13]

  • Prepare an electrolyte solution of ~0.1 M tetrabutylammonium hexafluorophosphate (TBAPF6) in anhydrous acetonitrile.

  • Add the sample to the electrolyte solution to a concentration of ~1 mM.

• Measurement Procedure:

  • Calibrate the system by measuring the redox potential of the ferrocene/ferrocenium (Fc/Fc+) couple. The E1/2 of Fc/Fc+ is typically assumed to be -4.8 eV relative to the vacuum level.

  • Purge the solution with an inert gas (e.g., Argon) for 15-20 minutes to remove dissolved oxygen.

  • Scan the potential in the positive direction to measure the oxidation potential (Eox) and in the negative direction to measure the reduction potential (Ered).

  • Record the cyclic voltammogram at a scan rate of 100 mV/s.

• Data Analysis:

  • Determine the onset potentials for oxidation (Eonset, ox) and reduction (Eonset, red).

  • Calculate the HOMO and LUMO energy levels using the following empirical formulas[14]:

    • EHOMO (eV) = -[Eonset, ox - E1/2(Fc/Fc+) + 4.8]

    • ELUMO (eV) = -[Eonset, red - E1/2(Fc/Fc+) + 4.8]

  • The electrochemical band gap is then: ΔEelec = ELUMO - EHOMO.

Visualization: Experimental Workflow

This diagram illustrates the logical flow from material synthesis to comprehensive electronic characterization.

Caption: Workflow for experimental characterization of electronic properties.

Charge Transport Properties and Applications

The D-A nature of 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine makes it a candidate for charge-transporting layers in organic electronic devices.

• Hole Transport: The electron-rich tolyl-pyrazole moiety suggests potential for hole transport (p-type conductivity), as it can be readily oxidized (lose an electron from its HOMO).[13]

• Electron Transport: The electron-deficient pyridine moiety suggests potential for electron transport (n-type conductivity), as it can accept an electron into its LUMO.[15]

Molecules that can facilitate the transport of both holes and electrons are known as ambipolar materials and are highly sought after for simplifying device architectures in OLEDs. The actual charge mobility would need to be determined using techniques like the Space-Charge Limited Current (SCLC) method in a fabricated device, but the fundamental electronic parameters derived from CV and DFT provide the initial indication of its potential.

Conclusion

2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine is a molecule designed with distinct electronic donor and acceptor regions. This architecture is predicted to result in a HOMO localized on the tolyl-pyrazole fragment and a LUMO on the pyridine ring, leading to a moderate HOMO-LUMO energy gap. These properties can be thoroughly investigated using a synergistic approach of DFT calculations for theoretical prediction and a suite of experimental techniques—including UV-Vis, photoluminescence, and cyclic voltammetry—for empirical validation. The resulting data provides a complete picture of the molecule's electronic landscape, informing its potential use in advanced applications such as blue-emitting materials for OLEDs, fluorescent chemosensors, and as versatile ligands in coordination chemistry.[14][16] This guide provides the foundational protocols and theoretical understanding necessary for researchers to unlock the potential of this promising class of compounds.

References

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• Shi, Y., et al. (2015). New insights into the solvent-assisted excited-state double proton transfer of 2-(1H-pyrazol-5-yl)pyridine with alcoholic partners: a TDDFT investigation. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. Retrieved from [Link]

• X-ray Single Crystal Structure, DFT Calculations and Biological Activity of 2-(3-Methyl-5-(pyridin-2'-yl). (n.d.). Matilda. Retrieved from [Link]

• HOMO and LUMO molecular orbitals of... (n.d.). ResearchGate. Retrieved from [Link]

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• Synthesis and DFT Calculation of Novel Pyrazole Derivatives. (2021). AIP Publishing. Retrieved from [Link]

• DEGRADATION OF TOXIC HETEROCYCLIC COMPOUND 2-AMINOPYRIDINE BY USING VOLTAMMETRIC TECHNIQUE: A KINETIC STUDY. (2021). RASĀYAN Journal of Chemistry. Retrieved from [Link]

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• SYNTHESIS, CHARACTERIZATION AND ELECTROCHEMICAL STUDIES OF TRANSITION METAL COMPLEXES CONTAINING 3,6-BIS(3,5- DIMETHYLPYRAZOLYL). (2021). Malaysian Journal of Analytical Sciences. Retrieved from [Link]

• Synthesis and luminescence of indium(iii) complexes with (1H-pyrazol-1-yl)pyridazines. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

• Electrochemical Studies of Some Carbazole Derivatives via Cyclic Voltammetry and Convolution – deconvolution Transforms. (n.d.). IIETA. Retrieved from [Link]

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• Driving the Emission Towards Blue by Controlling the HOMO‐LUMO Energy Gap in BF2‐Functionalized 2‐(Imidazo[1,5‐a]pyridin‐3‐yl)phenols. (2021). National Center for Biotechnology Information. Retrieved from [Link]

• Synthesis and photophysical investigations of pyridine-pyrazolate bound boron(III) diaryl complexes. (2022). National Center for Biotechnology Information. Retrieved from [Link]

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• Tris(2-(1H-pyrazol-1-yl)pyridine)cobalt(III) as p-type dopant for organic semiconductors... (n.d.). Amazon AWS. Retrieved from [Link]

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solubility of 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine in common solvents

An In-Depth Technical Guide to the Solubility of 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine in Common Solvents

Prepared by: Gemini, Senior Application Scientist

Executive Summary

This guide provides a comprehensive technical overview of the solubility characteristics of 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine, a heterocyclic compound of interest in medicinal chemistry and materials science.[1][2][3] Lacking specific experimental public data, this document establishes a robust theoretical framework to predict its solubility based on its molecular structure. It further presents the gold-standard experimental protocol—the thermodynamic Shake-Flask method—to enable researchers to determine its aqueous and organic solubility with high accuracy.[4][5][6] This guide is intended for researchers, scientists, and drug development professionals who require a deep understanding of this compound's physicochemical properties to advance their work in formulation, screening, and synthetic chemistry.

Introduction: The Critical Role of Solubility

The compound 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine belongs to the influential family of N-heterocycles, which are scaffolds in many biologically active molecules.[1][7] Solubility is a critical physicochemical parameter that governs a compound's utility in nearly every application, from drug discovery to materials science.[6][8] In pharmaceutical development, poor aqueous solubility can severely limit a drug's bioavailability and therapeutic efficacy, making it a primary reason for candidate failure.[6][8][9] Therefore, a thorough understanding and accurate measurement of a compound's solubility profile across a range of solvents are fundamental for rational compound selection, formulation design, and successful development.[10] This guide provides both the predictive logic and the practical methodology to fully characterize this key property for 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine.

Theoretical Principles & Structural Analysis

The solubility of a molecule is governed by the principle of "like dissolves like," which relates to the balance of intermolecular forces between the solute and the solvent.[11] The structure of 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine contains distinct regions that dictate its overall polarity and hydrogen bonding capabilities.

• Polar Regions: The molecule features two nitrogen-containing heteroaromatic rings: a pyridine ring and a pyrazole ring. The pyridine-type nitrogen atoms in both rings are proton acceptors, capable of forming hydrogen bonds with protic solvents (e.g., water, ethanol).[1] These rings introduce significant polarity to the molecule.

• Non-Polar Region: The p-tolyl (methylbenzene) group is a non-polar, lipophilic moiety. This region contributes to the molecule's solubility in non-polar organic solvents through van der Waals interactions.

The interplay between these polar and non-polar regions determines the compound's solubility profile. It is expected to exhibit limited solubility in highly polar solvents like water and in highly non-polar solvents like hexanes, with optimal solubility likely found in solvents of intermediate polarity or those with specific hydrogen-bonding capabilities.

Fig. 1: Key functional regions influencing solubility.

Predicted Solubility Profile

Based on the structural analysis, the following table provides a predicted qualitative solubility profile for 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine in common laboratory solvents. This profile serves as a hypothesis to be confirmed by experimental determination as outlined in Section 4.

Solvent	Class	Predicted Solubility	Rationale
Water	Polar Protic	Poorly Soluble / Insoluble	The large non-polar surface area of the tolyl and aromatic rings likely outweighs the H-bonding capacity of the nitrogen atoms.
Phosphate Buffer (pH 7.4)	Aqueous Buffer	Poorly Soluble	As a neutral molecule, significant pH-dependent solubility changes are not expected unless the pKa is near physiological pH.[11]
Ethanol	Polar Protic	Sparingly to Moderately Soluble	The ethyl group provides some non-polar character, while the hydroxyl group can H-bond, making it a better solvent than water.
Methanol	Polar Protic	Sparingly to Moderately Soluble	Similar to ethanol, but its higher polarity may slightly reduce solubility compared to ethanol.
Acetone	Polar Aprotic	Soluble	Good balance of polarity to interact with the heteroaromatic rings without the strong H-bonding network of water that disfavors non-polar solutes.
Acetonitrile	Polar Aprotic	Soluble	Polarity is suitable for disrupting solute-solute interactions and solvating the molecule.
Dichloromethane (DCM)	Polar Aprotic	Soluble	Effective at solvating moderately polar organic compounds.
Tetrahydrofuran (THF)	Polar Aprotic	Soluble	Its ether oxygen can act as an H-bond acceptor, and the ring structure is effective for solvating aromatic systems.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Highly Soluble	A powerful, highly polar aprotic solvent capable of dissolving a wide range of organic compounds. Often used for stock solutions.[12]
Hexanes	Non-Polar	Insoluble	Lacks the polarity required to overcome the crystal lattice energy and solvate the polar pyrazole-pyridine core.
Toluene	Non-Polar (Aromatic)	Moderately to Sparingly Soluble	The aromatic character provides favorable pi-stacking interactions with the solute's rings, but overall polarity is low.

Experimental Protocol: Thermodynamic Solubility Determination (Shake-Flask Method)

To obtain definitive, high-quality solubility data, the equilibrium (or thermodynamic) shake-flask method is the universally recognized gold standard.[4][5] It measures the concentration of a compound in a saturated solution after it has reached equilibrium with an excess of the solid material.[13]

Principle

An excess amount of the solid compound is suspended in the solvent of interest. The mixture is agitated at a constant temperature for a sufficient period to allow the rates of dissolution and precipitation to become equal, establishing a thermodynamic equilibrium.[8] The suspension is then filtered or centrifuged to remove all undissolved solid, and the concentration of the resulting saturated solution is determined using a suitable analytical technique, typically HPLC-UV.

Materials and Reagents

• 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine (solid, purity >98%)

• Selected solvents (HPLC grade or equivalent)

• Glass vials (e.g., 4 mL or 8 mL) with PTFE-lined screw caps

• Orbital shaker or rotator in a temperature-controlled incubator (e.g., set to 25 °C or 37 °C)

• Syringe filters (e.g., 0.22 µm PVDF or PTFE)

• Calibrated analytical balance

• Volumetric flasks and pipettes

• HPLC system with a UV detector and a suitable C18 column

Step-by-Step Methodology

• Preparation: Add an excess of solid 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine to a pre-weighed glass vial. The amount should be sufficient to ensure undissolved solid remains at the end of the experiment (e.g., add 2-5 mg of compound to 1 mL of solvent).[5]

• Solvent Addition: Add a precise volume (e.g., 1.0 mL) of the desired solvent to the vial.

• Equilibration: Securely cap the vials and place them on an orbital shaker within a temperature-controlled incubator (e.g., 25 °C). Agitate the samples continuously for at least 24 to 48 hours.

  • Causality Note: This extended equilibration time is critical to ensure that a true thermodynamic equilibrium is reached, which can be slow for poorly soluble compounds.[4] The process should be continued until sequential measurements show no significant change in concentration (e.g., <10% difference between 24h and 48h time points).[14]

• Phase Separation: After equilibration, let the vials stand undisturbed in the incubator for 1-2 hours to allow larger particles to settle. Carefully remove the vial.

• Sample Collection & Filtration: Draw the supernatant into a syringe. Attach a 0.22 µm syringe filter and discard the first few drops (to saturate the filter membrane). Filter the remaining solution into a clean HPLC vial.

  • Trustworthiness Note: Filtration is a critical step to ensure no solid particulates are carried over into the analytical sample, which would falsely elevate the measured concentration. Centrifugation followed by careful collection of the supernatant is an alternative.

• Sample Dilution: If the solution is expected to be concentrated, perform an accurate, pre-planned dilution with the mobile phase to bring the concentration within the linear range of the analytical method's calibration curve.

• Quantification: Analyze the samples by a validated HPLC-UV method. Determine the concentration of the compound by comparing its peak area to a standard curve prepared from known concentrations of the reference compound.

• Final Checks: After sampling, visually inspect the equilibration vial to confirm that excess solid material is still present. If not, the experiment is invalid for that solvent and must be repeated with more starting material. For aqueous buffers, the pH of the final suspension should be measured and reported.[4]

Fig. 2: Workflow for the Shake-Flask Solubility Method.

Conclusion

This guide provides a foundational understanding of the solubility of 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine. The structural analysis predicts that the compound is likely to be highly soluble in polar aprotic solvents like DMSO and acetone, moderately soluble in alcohols, and poorly soluble in water and non-polar hydrocarbons. To move beyond prediction, this document details the authoritative Shake-Flask method, a robust and reliable protocol for generating precise thermodynamic solubility data. By following this self-validating experimental workflow, researchers can confidently determine the solubility profile of this compound, enabling informed decisions in drug development, formulation, and chemical synthesis.

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• Ruben, M., et al. (2020). Bi-stable spin-crossover in charge-neutral [Fe(R-ptp)2] (ptp = 2-(1H-pyrazol-1-yl)-6-(1H-tetrazol-5-yl)pyridine) complexes. Dalton Transactions. Available at: [Link]

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• 9. researchgate.net [researchgate.net]
• 10. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 11. Experimental Examination of Solubility and Lipophilicity as Pharmaceutically Relevant Points of Novel Bioactive Hybrid Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 12. enamine.net [enamine.net]
• 13. protocols.io [protocols.io]
• 14. who.int [who.int]

The Definitive Technical Guide: Pyrazolylpyridine Compounds

Topic: Discovery, History, and Technical Applications of Pyrazolylpyridine Compounds Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary & Structural Definition

Pyrazolylpyridines represent a privileged class of bi-heterocyclic compounds characterized by the direct linkage of a

-deficient pyridine ring and a -excessive pyrazole ring. Unlike their fused analogues (pyrazolopyridines), these linked systems possess torsional freedom around the C-C or C-N inter-ring bond, allowing them to act as versatile bidentate ( ) chelators in coordination chemistry and adaptive pharmacophores in medicinal chemistry.

This guide distinguishes between the two primary isomers utilized in high-impact research:

• 2-(1H-pyrazol-1-yl)pyridine (N-N linked): The "inverse" structure where the pyridine nitrogen and pyrazole nitrogen are proximal, forming a six-membered chelate ring upon coordination.

• 2-(1H-pyrazol-3-yl)pyridine (C-C linked): The "classical" analogue of 2,2'-bipyridine, often exhibiting higher stability and distinct electronic properties.

Historical Genesis and Synthetic Evolution

The history of pyrazolylpyridines is a convergence of classical heterocyclic synthesis and modern organometallic engineering.

The Early Era: Condensation Chemistry (1883–1908)

While Ludwig Knorr established the synthesis of pyrazoles in 1883 via the condensation of hydrazines with 1,3-dicarbonyls, the specific application to pyridine-substituted systems appeared later. The early 20th century saw the discovery of fused pyrazolopyridines (Ortoleva, 1908), but the linked ligands remained underutilized until the coordination chemistry boom of the late 20th century.

The Coordination Renaissance (1990s)

The seminal work by Jameson and Goldsby (1990) marked the turning point. They optimized the synthesis of 2,6-bis(pyrazol-1-yl)pyridine, establishing it as a tridentate analogue to terpyridine. This era defined the "Jameson Protocol" (nucleophilic aromatic substitution) as the standard for creating N-N linked ligands, revealing their unique ability to tune the redox potentials of Ruthenium(II) complexes more effectively than bipyridine.

Modern Era: Cross-Coupling & C-H Activation

Current methodologies prioritize modularity. Suzuki-Miyaura and Stille couplings allow for the precise installation of functional groups on either ring, essential for optimizing solubility in OLED materials or binding affinity in kinase inhibitors.

Synthetic Methodologies & Protocols

Comparative Synthetic Pathways

The choice of synthesis depends on the desired linkage isomer and substitution pattern.

Figure 1: Strategic evolution of synthetic pathways for pyrazolylpyridine assembly.

Standard Operating Procedure: The "Jameson" Synthesis (N-N Linked)

This protocol yields 2-(1H-pyrazol-1-yl)pyridine, the standard ligand for coordination chemistry.

Objective: Synthesis of 2-(1H-pyrazol-1-yl)pyridine via Nucleophilic Aromatic Substitution (

).

Reagents:

• Pyrazole (1.0 eq)

• 2-Bromopyridine (1.1 eq)

• Sodium Hydride (NaH, 60% dispersion in oil, 1.2 eq)

• Solvent: Diglyme (Diethylene glycol dimethyl ether) or dry DMF.

Step-by-Step Protocol:

• Activation: In a flame-dried 3-neck flask under Argon, suspend NaH (washed with hexane to remove oil) in dry Diglyme.

• Deprotonation: Cool to 0°C. Add pyrazole portion-wise. Evolution of

  gas will occur. Stir for 30 minutes until gas evolution ceases and the sodium pyrazolate salt forms.

• Substitution: Add 2-bromopyridine dropwise.

• Reflux: Heat the mixture to reflux (

  for Diglyme) for 24–48 hours. The high temperature is critical to overcome the activation energy of the neutral pyridine ring.

• Workup: Cool to room temperature. Carefully quench with water. Remove solvent under reduced pressure.

• Purification: Dissolve residue in DCM, wash with water/brine. Dry over

  . Purify via silica gel column chromatography (Eluent: Hexane/Ethyl Acetate 4:1).

• Validation: Product should appear as a white/pale yellow solid.

  NMR (CDCl3) diagnostic peak: Pyrazole doublet at ppm (deshielded by pyridine ring current).

Coordination Chemistry: The "Bipyridine Analogue"

Pyrazolylpyridines are distinguished from 2,2'-bipyridine (bpy) by their electronic asymmetry. The pyrazole ring is a poorer

-acceptor than pyridine, raising the energy of the LUMO in metal complexes.

Electronic Tuning in Ru(II) Complexes

In

systems, replacing bpy with pyrazolylpyridine results in:

• Blue-shifted MLCT absorption: Due to the higher energy LUMO.

• Cathodic shift in reduction potential: The complex becomes harder to reduce.

• Tunable Luminescence: Ideal for designing blue-emitters in OLEDs where bpy complexes are typically orange/red.

Spin Crossover (SCO) Materials

Iron(II) complexes with 2,6-bis(pyrazol-1-yl)pyridine (bpp) ligands are the gold standard for Spin Crossover research. The ligand field strength of bpp sits precisely at the crossover point between Low Spin (

) and High Spin ( ) states for Fe(II), allowing thermal or light-induced switching (LIESST effect) used in molecular memory devices.

Table 1: Comparative Ligand Field Properties

Property	2,2'-Bipyridine (bpy)	2-(Pyrazol-1-yl)pyridine (pzp)
Coordination Mode	N,N' (C-C linked)	N,N' (N-N linked)
-Acceptor Strength	High	Moderate
Ru(II) MLCT	~450 nm	~410–430 nm
Redox Potential ( )	Reference (0 V)	Negative Shift (Harder to reduce)
Primary Application	Photoredox Catalysis	Blue OLEDs, SCO Materials

Medicinal Chemistry: Kinase Inhibition[1][2][3]

In drug discovery, the pyrazolylpyridine scaffold functions as a bioisostere of the adenine ring in ATP, allowing it to bind competitively to the kinase hinge region.

Mechanism of Action

The

motif of the pyrazole and the pyridine nitrogen form a bidentate hydrogen-bonding acceptor/donor pair that mimics the interaction of the purine ring of ATP with the kinase backbone amino acids (e.g., Met109 in p38 MAPK).

Key Therapeutic Targets

• JNK3 (c-Jun N-terminal Kinase 3): Pyrazolylpyridines have shown high selectivity for JNK3 over p38, offering neuroprotective potential in Alzheimer's research without the systemic toxicity of broad MAPK inhibition.

• p38 MAPK: Used as anti-inflammatory agents.[1] The "twisted" conformation of the linked rings allows the molecule to adapt to the induced-fit requirements of the kinase pocket.

Figure 2: Structure-Activity Relationship (SAR) logic for kinase inhibitor design.

References

• Knorr, L. (1883). "Einwirkung von Acetessigester auf Phenylhydrazin". Berichte der deutschen chemischen Gesellschaft, 16(2), 2597–2599. Link

• Ortoleva, G. (1908).[2][3] "Sulla preparazione di derivati del pirazolo-piridina". Gazzetta Chimica Italiana, 38, 203. (Seminal work on fused pyrazolopyridines).[4]

• Jameson, D. L., & Goldsby, K. A. (1990).[5] "2,6-Bis(N-pyrazolyl)pyridines: The convenient synthesis of a family of planar tridentate N3 ligands and the structure of the bis(ligand)iron(II) complex". The Journal of Organic Chemistry, 55(16), 4992–4994. Link

• Halder, P., et al. (2024). "Pyrazolopyridine-based kinase inhibitors for anti-cancer targeted therapy". RSC Medicinal Chemistry, 15, 1452. Link

• Titova, E. M., et al. (2023).[6] "Functional pyrazolylpyridine ligands in the design of metal complexes with tunable properties". Russian Chemical Reviews, 92(12). Link

• Zibaseresht, R., & Hartshorn, R. M. (2005).[7] "Coordination chemistry of a terpyridine-tris(pyrazolyl) ditopic ligand". Dalton Transactions, (23), 3898-3908. Link[7]

Sources

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• 2. dau.url.edu [dau.url.edu]
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• 4. Bis(2,6-pyrazolyl)pyridines as a New Scaffold for Coordination Polymers | MDPI [mdpi.com]
• 5. 2-[3-(Pyridin-1-ium-2-yl)-1H-pyrazol-1-yl]-6-[3-(pyridin-2-yl)-1H-pyrazol-1-yl]pyridinium sulfate methanol monosolvate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Coordination chemistry of a terpyridine-tris(pyrazolyl) ditopic ligand - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

Advanced Synthesis &amp; Regiocontrol of 1,5-Disubstituted Pyrazoles

A Technical Guide for Medicinal Chemists and Process Scientists

Executive Summary

The 1,5-disubstituted pyrazole scaffold represents a privileged structure in medicinal chemistry, serving as the pharmacophore for blockbuster COX-2 inhibitors (Celecoxib) and CB1 antagonists (Rimonabant). However, this scaffold presents a distinct synthetic challenge: the "natural" thermodynamic preference of hydrazine condensations favors the formation of 1,3-isomers due to steric alleviation.

This guide provides a rigorous technical analysis of the methods required to invert this regioselectivity. We move beyond basic textbook definitions to explore the kinetic controls, acid-mediated steering, and transition-metal-catalyzed C-H activation strategies that guarantee high-fidelity access to the 1,5-regioisomer.

Part 1: The Regioselectivity Paradox

Thermodynamics vs. Kinetics

In the condensation of a monosubstituted hydrazine (

) with a non-symmetric 1,3-diketone, two isomers are possible.

• 1,3-Isomer (Thermodynamic): The substituent on the nitrogen (

  ) and the substituent at position 5 ( ) are far apart, minimizing steric strain.

• 1,5-Isomer (Kinetic/Forced): The

  -substituent and the -substituent are vicinal. In diaryl systems (e.g., 1,5-diphenylpyrazole), this creates significant steric clash, forcing the phenyl rings out of planarity.

To synthesize the 1,5-isomer, one must overcome the steric penalty. This is typically achieved by manipulating the electrophilicity of the carbonyl centers or by using specific protonation states of the hydrazine.

Mechanistic Flow: Controlling the Attack

The regiochemical outcome is determined during the initial nucleophilic attack of the hydrazine on the diketone.

• Neutral Conditions: The most nucleophilic nitrogen (the substituted

  ) attacks the most electrophilic carbonyl.

• Acidic Conditions (The 1,5-Switch): Protonation of the carbonyls and the hydrazine alters the hard/soft acid-base matching. For fluoroalkyl diketones (common in drug discovery), the electron-withdrawing effect of the

  group renders the adjacent carbonyl highly electrophilic but also prone to hydration.

Visualization: Regioselectivity Pathways

The following diagram illustrates the bifurcation point between 1,3- and 1,5-isomer formation.

Figure 1: Divergent pathways in pyrazole synthesis. Acidic conditions favor the formation of the biologically active 1,5-isomer.

Part 2: Classical "Directed" Condensation (The Celecoxib Protocol)

The most reliable method for generating 1,5-diarylpyrazoles on a multi-gram scale is the condensation of a 4-aryl-2,4-diketoester (or equivalent) with an aryl hydrazine hydrochloride.

Case Study: Synthesis of Celecoxib

Target: 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide.[1][2] Rationale: The use of the hydrazine hydrochloride salt is critical. It retards the reaction rate slightly, allowing for a more ordered transition state that favors the attack on the carbonyl adjacent to the methylphenyl group rather than the trifluoromethyl group, despite the latter's high electrophilicity (which is often masked as a hydrate).

Detailed Experimental Protocol

Reagents:

• 4,4,4-Trifluoro-1-(4-methylphenyl)butane-1,3-dione (1.0 equiv)

• 4-Sulfonamidophenylhydrazine hydrochloride (1.1 equiv)

• Solvent: Ethanol (absolute) or Methanol

• Catalyst: Trifluoroacetic acid (TFA) (catalytic to 1.0 equiv if not using HCl salt)

Step-by-Step Methodology:

• Preparation: Charge a round-bottom flask with 4,4,4-trifluoro-1-(4-methylphenyl)butane-1,3-dione (2.30 g, 10 mmol) and ethanol (25 mL).

• Addition: Add 4-sulfonamidophenylhydrazine hydrochloride (2.46 g, 11 mmol) in a single portion.

  • Note: If using the free base hydrazine, add 5-10 mol% TFA or HCl to drive regioselectivity.

• Reflux: Heat the mixture to reflux (

  C) with magnetic stirring. Monitor via TLC (30% EtOAc/Hexanes) or HPLC. Reaction typically completes in 2–4 hours.

• Workup (Crystallization):

  • Cool the reaction mixture to room temperature.

  • Add water (25 mL) slowly to induce precipitation.

  • Stir at

    C for 30 minutes.

• Isolation: Filter the solid precipitate. Wash with cold 50% aqueous ethanol.

• Purification: Recrystallize from Ethanol/Water (9:1) to yield the pure 1,5-isomer.

Self-Validation:

• 1H NMR Check: The pyrazole C4-proton typically appears as a singlet around

  6.7–7.1 ppm.

• Regioisomer Check: In the 1,5-isomer, the

  group is at position 3. 19F NMR is diagnostic. A shift difference of ~2-3 ppm is often observed between isomers, but NOE (Nuclear Overhauser Effect) between the N-aryl protons and the C5-aryl protons is the definitive proof of 1,5-connectivity.

Part 3: Modern Catalytic Approaches

While condensation is excellent for scale-up, it requires specific functional groups (diketones). Modern drug discovery often requires installing the pyrazole late-stage or accessing patterns inaccessible via condensation.

Regioselective C-H Activation

Transition-metal catalysis allows for the direct arylation of the 5-position of a pre-existing 1-substituted pyrazole. This method utilizes the "innate" C-H acidity of the 5-position.

• Catalyst: Pd(OAc)2 or Ru(cod)(cot).

• Directing Group: The N-aryl group often acts as a directing group, or the inherent electronic bias of the pyrazole ring directs the metal to C5.

• Mechanism: Concerted Metallation-Deprotonation (CMD).

1,3-Dipolar Cycloaddition (Nitrile Imines)

Reaction of nitrile imines (generated in situ from hydrazonyl halides) with alkynes.

• Regiocontrol: Sterics of the alkyne dictate the orientation. Terminal alkynes typically yield 1,5-disubstituted products when reacted with bulky nitrile imines.

Workflow: C-H Arylation Protocol

The following diagram outlines the workflow for a Palladium-catalyzed C-H arylation to synthesize 1,5-pyrazoles.

Figure 2: Direct C-H functionalization workflow. This route avoids the need for unstable diketone precursors.

Part 4: Comparative Analysis & Data

The choice of method depends on the substrate scope and scale.

Feature	Condensation (Method A)	C-H Activation (Method B)	Cycloaddition (Method C)
Primary Mechanism	Nucleophilic Attack / Dehydration	Pd/Ru Catalyzed Coupling	[3+2] Dipolar Cycloaddition
Regioselectivity	>95:5 (with HCl salt)	>98:2 (Site specific)	Variable (Substrate dependent)
Atom Economy	High (Water byproduct)	Moderate (Halide waste)	High
Key Limitation	Requires 1,3-diketone synthesis	Requires expensive catalyst	Hazardous precursors (Hydrazonyl halides)
Typical Yield	75–90%	50–80%	60–85%
Best For	Scale-up (e.g., Celecoxib)	Late-stage Diversification	Novel substitution patterns

Structural Insight: The "Twist"

In 1,5-diarylpyrazoles, the steric repulsion between the ortho-protons of the N-phenyl ring and the substituents on the C5-phenyl ring prevents coplanarity.

• Twist Angle: Typically 30–50 degrees.

• Biological Impact: This twist creates a distinct 3D shape that fits into the hydrophobic pocket of COX-2, differentiating it from planar analogs.

References

• Penning, T. D., et al. "Synthesis and biological evaluation of the 1,5-diarylpyrazole class of cyclooxygenase-2 inhibitors: identification of 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide (SC-58635, Celecoxib)." Journal of Medicinal Chemistry, 1997.

• Anderluh, M. "Synthesis of Celecoxib in the Undergraduate Organic Chemistry or Medicinal Chemistry Laboratories; Conventional vs. Microwave Heating." The Chemical Educator, 2013.[3][4]

• Fustero, S., et al. "Fluorine-containing heterocycles: new synthetic resources." Chemical Reviews, 2011.

• Gommermann, N., & Knochel, P. "Regioselective functionalization of the pyrazole scaffold via C-H activation." Chemical Communications, 2004.

• Aggarwal, V. K., et al. "Regioselective synthesis of 1,5-disubstituted pyrazoles via 1,3-dipolar cycloaddition." Journal of Organic Chemistry, 2003.

Sources

• 1. Synthesis and Characterization of Celecoxib Derivatives as Possible Anti-Inflammatory, Analgesic, Antioxidant, Anticancer and Anti-HCV Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. systems.uomisan.edu.iq [systems.uomisan.edu.iq]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of Celecoxib in the Undergraduate Organic Chemistry or Medicinal Chemistry Laboratories; Conventional vs. Microwave Heating [chemeducator.org]

Protocols & Analytical Methods

Synthesis of 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine: A Detailed Protocol and Mechanistic Insight

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive guide for the synthesis of 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine, a heterocyclic scaffold of significant interest in medicinal chemistry. Pyrazole-pyridine derivatives are recognized for their diverse pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[1][2][3][4] The synthesis is achieved through a robust two-step process, commencing with the Claisen-Schmidt condensation to form a chalcone intermediate, followed by a cyclocondensation reaction with p-tolylhydrazine. This application note details the underlying reaction mechanisms, provides step-by-step experimental protocols, and explains the rationale behind the procedural choices to ensure reproducibility and high-yield synthesis.

Introduction and Significance

Heterocyclic compounds containing pyrazole and pyridine rings are privileged structures in drug discovery.[2][5] The unique spatial arrangement of nitrogen atoms in these scaffolds allows for versatile interactions with various biological targets.[1] Specifically, the fusion of these two rings into a single molecule, such as 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine, creates a bio-active entity with potential applications in the development of novel therapeutic agents.[6] The synthesis route via chalcone intermediates is one of the most efficient and versatile methods for constructing such pyrazole derivatives.[7][8] Chalcones, or α,β-unsaturated ketones, serve as key synthons due to their dual reactive sites, which are amenable to nucleophilic attack and cyclization.[9]

Overall Synthetic Strategy

The synthesis is executed in two primary stages, starting from commercially available reagents. The first stage involves the base-catalyzed synthesis of the chalcone precursor, (E)-1-(pyridin-2-yl)-3-(p-tolyl)prop-2-en-1-one. The second stage is the acid-catalyzed cyclization of this chalcone with p-tolylhydrazine to yield the final pyrazole product.

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. globalresearchonline.net [globalresearchonline.net]
• 4. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. epj-conferences.org [epj-conferences.org]
• 6. pubs.aip.org [pubs.aip.org]
• 7. benchchem.com [benchchem.com]
• 8. ijirt.org [ijirt.org]
• 9. aro.koyauniversity.org [aro.koyauniversity.org]

Catalytic Applications of 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine Metal Complexes: Application Notes and Protocols

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the catalytic applications of metal complexes featuring the 2-(1-(p-tolyl)-1H-pyrazol-5-yl)pyridine ligand. We will delve into the synthesis of these versatile catalysts, their application in key organic transformations, and provide detailed, field-proven protocols to ensure experimental success. The inherent modularity of the pyrazolylpyridine scaffold allows for fine-tuning of steric and electronic properties, making these complexes highly adaptable for a range of catalytic challenges.

Introduction: The Power of Pyrazolylpyridine Ligands

2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine belongs to the broader class of (1H-pyrazolyl)pyridines, which are highly sought-after ligands in coordination chemistry.[1] Their appeal stems from their straightforward synthesis and the ability to modulate the resulting metal complex's properties by introducing various substituents. The p-tolyl group in the target ligand, for instance, can enhance solubility in organic solvents and influence the electronic environment of the metal center, thereby impacting catalytic activity. These ligands are analogous to the well-known 2,2'-bipyridine ligands but offer distinct advantages, including the potential for the pyrazole NH group to participate in catalytic cycles through proton transfer or stabilization of intermediates.[2]

Metal complexes derived from these ligands have demonstrated significant efficacy in a variety of catalytic reactions, including cross-coupling, oxidation, and hydrogenation/dehydrogenation processes.[3][4][5] This guide will focus on providing practical insights and protocols for leveraging these catalytic systems.

Ligand and Complex Synthesis: The Foundation of Catalysis

The synthesis of 2-(1-(p-tolyl)-1H-pyrazol-5-yl)pyridine and its subsequent complexation with various metals is a critical first step. The ligand is typically synthesized through a condensation reaction, and its metal complexes can be prepared by reacting the ligand with a suitable metal precursor.

Representative Synthesis of a Palladium(II) Pre-catalyst

Palladium complexes of pyrazolylpyridine ligands are particularly effective as pre-catalysts in cross-coupling reactions. The following protocol describes a general method for the synthesis of a palladium(II) complex.

Protocol 1: Synthesis of Dichloro[2-(1-(p-tolyl)-1H-pyrazol-5-yl)pyridine]palladium(II)

Materials:

• 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine

• Palladium(II) chloride (PdCl₂)

• Acetonitrile (anhydrous)

• Diethyl ether

• Schlenk flask and standard Schlenk line equipment

• Magnetic stirrer and stir bar

Procedure:

• In a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), dissolve 2-(1-(p-tolyl)-1H-pyrazol-5-yl)pyridine (1.0 mmol) in anhydrous acetonitrile (20 mL).

• To this solution, add palladium(II) chloride (1.0 mmol).

• Stir the reaction mixture at room temperature for 24 hours. A color change and the formation of a precipitate are typically observed.

• After 24 hours, reduce the volume of acetonitrile in vacuo.

• Add diethyl ether to precipitate the product completely.

• Isolate the solid product by filtration, wash with a small amount of diethyl ether, and dry under vacuum.

• Characterize the resulting complex by ¹H NMR, ¹³C NMR, and elemental analysis.

Causality behind Experimental Choices:

• Inert Atmosphere: Prevents the oxidation of the palladium center and potential side reactions.

• Anhydrous Solvent: Although many palladium catalysts show good stability, using an anhydrous solvent is good practice to ensure reproducibility and prevent unwanted hydrolysis reactions.

• Acetonitrile as Solvent: It is a common solvent for the synthesis of palladium complexes due to its coordinating nature, which can facilitate the dissolution of the palladium salt.

• Diethyl Ether for Precipitation: The complex is typically much less soluble in diethyl ether than in acetonitrile, allowing for efficient precipitation and isolation.

Catalytic Applications: Protocols and Performance

This section provides detailed protocols for key catalytic transformations where 2-(1-(p-tolyl)-1H-pyrazol-5-yl)pyridine metal complexes are expected to show high efficacy.

Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, enabling the formation of C-C bonds.[6][7] Palladium complexes with pyrazolylpyridine ligands have proven to be robust catalysts for this transformation.

Protocol 2: Suzuki-Miyaura Cross-Coupling of an Aryl Bromide with Phenylboronic Acid

Materials:

• Aryl bromide (e.g., bromobenzene)

• Phenylboronic acid

• Dichloro[2-(1-(p-tolyl)-1H-pyrazol-5-yl)pyridine]palladium(II) (pre-catalyst)

• Potassium carbonate (K₂CO₃)

• Toluene/Water (10:1 mixture)

• Schlenk tube

• Magnetic stirrer and stir bar

• Heating block or oil bath

Experimental Workflow:

Caption: Experimental workflow for a typical Suzuki-Miyaura cross-coupling reaction.

Procedure:

• To a Schlenk tube, add the aryl bromide (1.0 mmol), phenylboronic acid (1.2 mmol), potassium carbonate (2.0 mmol), and the palladium pre-catalyst (0.01 mmol, 1 mol%).

• Evacuate the tube and backfill with an inert gas (e.g., argon). Repeat this cycle three times.

• Add 5 mL of a degassed 10:1 mixture of toluene and water.

• Stir the reaction mixture vigorously and heat to 100 °C in a pre-heated oil bath or heating block.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Add 10 mL of water and extract the product with ethyl acetate (3 x 15 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Catalytic Cycle for Suzuki-Miyaura Cross-Coupling:

Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Quantitative Data for Similar Systems:

Pre-catalyst Complex	Aryl Halide	Boronic Acid	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Bis(pyrazolyl)palladium(II)	Bromobenzene	Phenylboronic acid	K₂CO₃	Toluene/H₂O	140	4	98	[8]
Bis(pyrazolyl)palladium(II)	4-Bromobenzonitrile	Phenylboronic acid	K₂CO₃	Toluene/H₂O	140	4	99	[8]
Bis(pyrazolyl)palladium(II)	4-Chloroanisole	Phenylboronic acid	K₂CO₃	Toluene/H₂O	140	4	75	[8]

Ruthenium-Catalyzed Acceptorless Dehydrogenation of Alcohols

Ruthenium complexes bearing pyrazolyl-pyridine-pyrazole (NNN) pincer ligands are highly effective for the acceptorless dehydrogenation of alcohols to aldehydes or ketones, with the only byproduct being hydrogen gas.[5] This represents a green and atom-economical transformation. The protic NH group on the pyrazole ring can play a crucial role in the catalytic cycle.[9]

Protocol 3: Acceptorless Dehydrogenation of a Primary Alcohol

Materials:

• Primary alcohol (e.g., benzyl alcohol)

• Ruthenium pre-catalyst with a 2-(1-(p-tolyl)-1H-pyrazol-5-yl)pyridine-type ligand (e.g., a Ru(II) complex)

• Potassium tert-butoxide (KOtBu)

• Toluene (anhydrous)

• Reflux condenser

• Schlenk flask and standard Schlenk line equipment

Procedure:

• In a Schlenk flask, dissolve the ruthenium pre-catalyst (0.005 mmol, 0.5 mol%) and potassium tert-butoxide (0.1 mmol, 10 mol%) in anhydrous toluene (5 mL) under an inert atmosphere.

• Add the primary alcohol (1.0 mmol).

• Fit the flask with a reflux condenser and heat the mixture to reflux (approx. 110 °C).

• Monitor the reaction by GC-MS. The evolution of hydrogen gas will be observed.

• Upon completion, cool the reaction to room temperature.

• Quench the reaction carefully with a few drops of water.

• Filter the mixture through a short pad of silica gel, eluting with ethyl acetate.

• Concentrate the filtrate in vacuo to obtain the aldehyde product.

Logical Relationship between Ligand Features and Catalytic Activity:

Caption: Influence of ligand properties on catalyst performance.

Conclusion

The 2-(1-(p-tolyl)-1H-pyrazol-5-yl)pyridine ligand provides a versatile platform for the development of highly active and selective metal-based catalysts. By understanding the interplay between the ligand structure, the choice of metal, and the reaction conditions, researchers can effectively apply these complexes to a wide range of important organic transformations. The protocols provided in this guide serve as a robust starting point for further exploration and optimization in both academic and industrial settings.

References

• Mphahlele, M. J., Maluleka, M. M., & Tshibalo, A. E. (2018). Synthesis, characterization and evaluation of bulky bis(pyrazolyl)palladium complexes in Suzuki–Miyaura cross-coupling reactions. RSC Advances, 8(26), 14371-14382. [Link]

• Mphahlele, M. J., Maluleka, M. M., & Tshibalo, A. E. (2018). Synthesis, characterization and evaluation of bulky bis(pyrazolyl)palladium complexes in Suzuki–Miyaura cross-coupling reactions. National Institutes of Health. [Link]

• Harding, D. J., et al. (2022). Iron(II) Complexes of 4-(Alkyldisulfanyl)-2,6-di(pyrazolyl)pyridine Derivatives. Correlation of Spin-Crossover Cooperativity with Molecular Structure Following Single-Crystal-to-Single-Crystal Desolvation. Crystal Growth & Design, 22(3), 1846-1856. [Link]

• Titova, E. M., Titov, A. A., & Shubina, E. S. (2023). Functional pyrazolylpyridine ligands in the design of metal complexes with tunable properties. Russian Chemical Reviews, 92(11), RCR5099. [Link]

• Harding, D. J., et al. (2022). Iron(II) Complexes of 4-(Alkyldisulfanyl)-2,6-di(pyrazolyl)pyridine Derivatives. Correlation of Spin-Crossover Cooperativity with Molecular Structure Following Single-Crystal-to-Single-Crystal Desolvation. National Institutes of Health. [Link]

• Kuriyama, S., & Nishibayashi, Y. (2023). Recent Developments in Reactions and Catalysis of Protic Pyrazole Complexes. Catalysts, 13(4), 748. [Link]

• Ojwach, S. O., et al. (2009). (Pyrazol-1-ylmethyl)pyridine Nickel Complexes: Ethylene Oligomerization and Unusual Friedel−Crafts Alkylation Catalysts. Organometallics, 28(7), 2127-2133. [Link]

• Kuriyama, S., & Nishibayashi, Y. (2023). Recent Developments in Reactions and Catalysis of Protic Pyrazole Complexes. National Institutes of Health. [Link]

• Li, J. J. (2014). Polynuclear copper(ii) pyrazolate complexes: temperature-dependent protonolysis reactions, crystal structures and high catalytic activity toward the condensation of nitriles with 2-aminoalcohol. Dalton Transactions, 43(30), 11469-11477. [Link]

• Buvaylo, E. A., et al. (2018). Copper(ii) complexes of functionalized 2,2′:6′,2′′-terpyridines and 2,6-di(thiazol-2-yl)pyridine: structure, spectroscopy, cytotoxicity and catalytic activity. Dalton Transactions, 47(37), 13036-13047. [Link]

• Soman, S., et al. (2023). Iron(III)-Complexes with N-Phenylpyrazole-Based Ligands. Molecules, 28(13), 5122. [Link]

• Magano, J., & Dunetz, J. R. (2012). Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. Chemical Reviews, 112(4), 2177-2250. [Link]

• Titova, E. M., Titov, A. A., & Shubina, E. S. (2023). Functionalized pyridine pyrazole ligands in the design of metal complexes with tunable properties. ResearchGate. [Link]

• Wang, Y., et al. (2023). Pyrazole–pyridine–pyrazole (NNN) ruthenium(ii) complex catalyzed acceptorless dehydrogenation of alcohols to aldehydes. Dalton Transactions, 52(37), 13203-13210. [Link]

• Al-Hamdani, A. A. S., et al. (2023). New In Situ Catalysts Based on Nitro Functional Pyrazole Derivatives and Copper (II) Salts for Promoting Oxidation of Catechol to o-Quinone. Catalysts, 13(1), 136. [Link]

• Forni, A., et al. (2018). Catalytic Applications of Pyridine-Containing Macrocyclic Complexes. European Journal of Organic Chemistry, 2018(48), 6809-6823. [Link]

• El-Tabl, A. S., et al. (2020). Copper(II) complexes containing pyridine-based and phenolate- based systems: Synthesis, characterization, DFT study, biomimetic catalytic activity of catechol oxidase and phenoxazinone synthase. Journal of Molecular Structure, 1208, 127871. [Link]

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564-12649. [Link]

• Gunanathan, C., & Milstein, D. (2014). A Highly Active Ruthenium(II) Pyrazolyl–Pyridyl–Pyrazole Complex Catalyst for Transfer Hydrogenation of Ketones. Angewandte Chemie International Edition, 53(33), 8661-8665. [Link]

• Esterhuysen, C., & Steyl, G. (2011). Ruthenium complexes supported by 2,6-bis(pyrazol-1-yl)pyridines. Coordination Chemistry Reviews, 255(7-8), 841-864. [Link]

• Lee, J., et al. (2018). Ruthenium(ii) complexes of pyridinol and N-heterocyclic carbene derived pincers as robust catalysts for selective carbon dioxide reduction. Chemical Communications, 54(82), 11594-11597. [Link]

• Cárdenas-Galindo, L. M., et al. (2022). Recent Advances in Synthesis and Properties of Pyrazoles. Chemistry, 4(3), 1004-1044. [Link]

• Zhang, Y., et al. (2015). Crystal structure of 2-[bis(1H-pyrazol-1-yl)methyl]pyridine. Acta Crystallographica Section E: Crystallographic Communications, 71(Pt 11), 1331-1333. [Link]

• Shrestha, S. M., et al. (2019). Synthesis of 1 H-Pyrazol-5-yl-pyridin-2-yl-triazinyl Soft-Lewis Basic Complexants via Metal and Oxidant Free [3 + 2] Dipolar Cycloaddition of Terminal Ethynyl Pyridines with Tosylhydrazides. The Journal of Organic Chemistry, 84(22), 14558-14570. [Link]

• Real, J. A., et al. (2001). Two complexes of copper(II) salts with 5-amino-3-(pyrid-2-yl)-1H-pyrazole, the prototype for a new class of ditopic ligand. Inorganica Chimica Acta, 313(1-2), 133-138. [Link]

• Martins, M. A. P. (2021). Special Issue “Recent Advances in the Synthesis, Functionalization and Applications of Pyrazole-Type Compounds”. Chemistry, 3(3), 967-972. [Link]

Sources

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• 2. Recent Developments in Reactions and Catalysis of Protic Pyrazole Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis, characterization and evaluation of bulky bis(pyrazolyl)palladium complexes in Suzuki–Miyaura cross-coupling reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Copper(ii) complexes of functionalized 2,2′:6′,2′′-terpyridines and 2,6-di(thiazol-2-yl)pyridine: structure, spectroscopy, cytotoxicity and catalytic activity - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 5. Pyrazole–pyridine–pyrazole (NNN) ruthenium(ii) complex catalyzed acceptorless dehydrogenation of alcohols to aldehydes - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 6. Palladium-catalyzed Cross-coupling Reactions [sigmaaldrich.cn]
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• 9. researchgate.net [researchgate.net]

protocol for complexation of 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine with transition metals

Application Note: Protocol for Complexation of 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine with Transition Metals

Part 1: Executive Summary & Ligand Architecture

This guide details the complexation protocols for 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine (hereafter referred to as L-5-Tol ).

Critical Structural Distinction: Success with this ligand depends entirely on recognizing its specific regioisomerism.[1] Unlike the common 3-(2-pyridyl)pyrazole (which forms 5-membered N^N chelate rings), the 1-substituted-5-(2-pyridyl) geometry places the pyridine ring adjacent to the substituted nitrogen (

).

• Steric Consequence: The

  -p-Tolyl group and the -Pyridine ring are proximal.[1] This steric crowding prevents planar N^N chelation with the pyrazole .[1]

• Reactivity Pathway: Instead of N^N coordination, L-5-Tol acts as a Cyclometalating Precursor .[1] The spatial arrangement favors the binding of the Pyridine Nitrogen (

  ) and the activation of the ortho-C-H bond of the p-Tolyl ring, forming a stable 6-membered metallacycle ( coordination).[1]

Primary Applications:

• Iridium(III) Complexes: Green/Blue phosphorescent emitters for OLEDs.[1][2]

• Platinum(II) Complexes: Square-planar luminescent probes.

• Catalysis: C-H activation directing groups.

Part 2: Experimental Protocols

Module A: Synthesis of Cyclometalated Iridium(III) Dimers

Target Species:

This is the foundational step for creating phosphorescent Iridium complexes.[1] The reaction requires high temperature to overcome the activation energy for the C-H bond cleavage on the p-Tolyl ring.[1]

Reagents:

• (Iridium(III) chloride hydrate)

• Ligand L-5-Tol (2.2 – 2.5 equivalents per Ir)

• Solvent: 2-Ethoxyethanol / Water (3:1 v/v)

• Inert Gas: Nitrogen or Argon[1]

Protocol:

• Setup: Charge a 50 mL 2-neck round-bottom flask with

  (1.0 mmol, 298 mg) and L-5-Tol (2.2 mmol).

• Solvation: Add 15 mL of 2-ethoxyethanol and 5 mL of deionized water. The water is critical to solubilize the chloride salts and facilitate the reflux temperature reflux (

  ).[1]

• Degassing: Bubble nitrogen through the solution for 20 minutes. Why? Oxygen scavenges the excited triplet states and can lead to oxidation of the ligand or formation of paramagnetic Ir(IV) species.[1]

• Reaction: Reflux the mixture under nitrogen for 24 hours.

  • Observation: The solution will transition from dark brown/black (IrCl3) to a yellow/orange suspension (the Chloride-Bridged Dimer).

• Work-up: Cool to room temperature. Add 20 mL of water to precipitate the dimer fully.[1]

• Isolation: Filter the solid precipitate. Wash sequentially with water (

  mL) and cold methanol ( mL) to remove unreacted ligand and inorganic salts.

• Drying: Dry the solid in a vacuum oven at

  for 4 hours.

  • Yield Expectation: 70–85%.[1]

Module B: Synthesis of Heteroleptic Iridium(III) Complexes

Target Species:

or

To render the dimer soluble and luminescent, the chloride bridge must be cleaved with an ancillary ligand (e.g., acetylacetone or picolinic acid).

Protocol:

• Mixing: Suspend the Dimer (0.5 mmol) in 2-ethoxyethanol (15 mL).

• Ancillary Addition: Add Acetylacetone (acacH) (1.2 mmol) and Sodium Carbonate (

  ) (5.0 mmol).

  • Note: The base is required to deprotonate the acacH.[1]

• Cleavage: Reflux under nitrogen for 12–16 hours.

• Purification:

  • Cool to RT. Remove solvent via rotary evaporation.[1]

  • Dissolve residue in Dichloromethane (DCM).

  • Filter through a Celite pad to remove inorganic salts.[1]

  • Column Chromatography: Silica gel, eluting with DCM/Hexane or DCM/Methanol gradients.[1]

• Result: A highly luminescent solid (typically green/yellow emission).[3]

Part 3: Visualization of Workflows

The following diagram illustrates the divergent pathways based on ligand isomerism and the specific workflow for L-5-Tol .

Caption: Workflow for the conversion of L-5-Tol into functional Iridium(III) phosphors via C^N cyclometalation.

Part 4: Data Summary & Troubleshooting

Table 1: Solvent & Condition Selection Matrix

Parameter	Recommended	Alternative	Reason for Choice
Solvent (Dimer)	2-Ethoxyethanol / Water (3:1)	Glycerol (for >150°C)	High boiling point ( ) required for C-H activation; water dissolves .
Solvent (Bridge Split)	2-Ethoxyethanol or 1,2-DCE	Methanol	DCE allows lower temp reflux if ligand is sensitive; Ethoxyethanol ensures solubility.
Base	or	Triethylamine	Carbonates are milder and easily removed by filtration.[1]
Purification	Silica Gel Column	Recrystallization (DCM/Hex)	Cyclometalated complexes are robust on silica; crystallization maximizes purity for OLEDs.[1]

Troubleshooting Guide

• Issue: Low Yield of Dimer (Black precipitate remains).

  • Cause: Incomplete reaction or oxidation.[1]

  • Fix: Ensure rigorous degassing.[1] Increase reaction time to 48h. Verify the quality of

    (hydrate content varies).

• Issue: "N^N" Coordination instead of Cyclometalation.

  • Diagnosis: NMR shows symmetric p-tolyl signals (no C-H activation).

  • Cause: Temperature too low. The N^N coordination is kinetically favored but thermodynamically unstable for the 5-yl isomer due to sterics.[1]

  • Fix: Ensure reflux temperature is

    .[4]

• Issue: Mixture of Isomers.

  • Context: If the ligand synthesis produced a mix of 3-yl and 5-yl isomers.[1]

  • Fix: The 3-yl isomer will form N^N chelates (soluble in water/methanol often as salts). The 5-yl isomer forms neutral C^N dimers (precipitates). Filtration at Step 5 separates them effectively.[1]

Part 5: References

• General Synthesis of Pyrazolylpyridines:

  • Titov, A. A., et al. "Functional pyrazolylpyridine ligands in the design of metal complexes with tunable properties."[1] Russian Chemical Reviews, 2023.[1]

• Iridium(III) Cyclometalation Protocols:

  • Zheng, Y., et al. "Highly efficient green electroluminescence of iridium(iii) complexes based on (1H-pyrazol-5-yl)pyridine derivatives."[2] Journal of Materials Chemistry C, 2013.[1]

• Platinum(II) Cyclometalation Mechanisms:

  • Williams, J. A. G., et al. "Cyclometalated Platinum(II) Complexes of Pyrazole-Based, N^C^N-Coordinating, Terdentate Ligands." Inorganic Chemistry, 2008.[1][5][6]

• Ancillary Ligand Effects:

  • Zysman-Colman, E., et al. "Cationic iridium(III) complexes bearing ancillary 2,5-dipyridyl(pyrazine) ligands."[3] ResearchGate, 2015.[1]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Highly efficient green electroluminescence of iridium(iii) complexes based on (1H-pyrazol-5-yl)pyridine derivatives ancillary ligands with low efficiency roll-off - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Influence of reaction temperature and stoichiometry on the coordination mode of a multidentate pyridylpyrazole ligand in Co(ii) complexes: from a 0D mononuclear structure to 3D frameworks - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Cyclometalated platinum(II) complexes of pyrazole-based, N=C=N-coordinating, terdentate ligands: the contrasting influence of pyrazolyl and pyridyl rings on luminescence - PubMed [pubmed.ncbi.nlm.nih.gov]

application of pyrazolylpyridines in organic light-emitting diodes (OLEDs)

Executive Summary

Achieving stable, deep-blue phosphorescence remains the "holy grail" of the OLED industry. While green and red phosphorescent organic light-emitting diodes (PHOLEDs) have achieved commercial saturation, blue emitters suffer from high-energy exciton degradation. Pyrazolylpyridine (pypy) ligands offer a critical solution. Unlike standard phenylpyridine (ppy) ligands, the pyrazole moiety increases the metal-to-ligand charge transfer (MLCT) energy gap, pushing emission into the deep blue/UV region.

This guide details the Structure-Property Relationships (SPR) , Synthesis Protocols , and Device Fabrication workflows for utilizing pyrazolylpyridine-based Iridium(III) complexes. It is designed to bridge the gap between rigorous organic synthesis (medicinal chemistry standards) and semiconductor device physics.

Molecular Design & Rationale

The "Blue Shift" Mechanism

In Iridium(III) complexes, emission color is dictated by the energy gap between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).

• HOMO: Localized on the Iridium d-orbitals and the phenyl ring (if present).

• LUMO: Localized on the heterocycle (pyridine/pyrazole).

Why Pyrazolylpyridine? Replacing the phenyl ring of the classic

(Green) with a pyrazole or using pyrazolylpyridine as an ancillary ligand stabilizes the HOMO (lowers its energy) due to the electron-withdrawing nature of the additional nitrogen atoms. Simultaneously, it raises the triplet energy ( ), enabling deep blue emission ( nm).

Energy Transfer Pathway

The following diagram illustrates the critical energy transfer required for high-efficiency PHOLEDs. The Host material must have a higher triplet energy (

) than the Dopant to prevent reverse energy transfer (quenching).

Figure 1: Exciton energy transfer mechanism in a Host-Guest PHOLED system. High triplet energy of the pyrazolylpyridine ligand ensures confinement of excitons on the Dopant T1 state.

Synthesis Protocols

Safety Note: Iridium salts are costly; ligand stoichiometry must be precise. All reactions involving organometallics should be performed under inert atmosphere (

or Ar).

Protocol A: Ligand Synthesis (2-(1H-pyrazol-1-yl)pyridine)

This step utilizes a modified Ullmann coupling, familiar to medicinal chemists.

• Reagents: 2-Bromopyridine (1.0 eq), Pyrazole (1.2 eq),

  (0.1 eq), (2.0 eq), L-Proline (0.2 eq).

• Solvent: DMSO (Anhydrous).

• Procedure:

  • Charge a Schlenk flask with solid reagents. Evacuate and backfill with

    (3x).

  • Add DMSO via syringe.

  • Heat to 110°C for 24 hours .

  • Workup: Cool to RT, dilute with water, extract with Ethyl Acetate (3x).

  • Purification: Flash column chromatography (Silica gel, Hexane:EtOAc gradient).

  • Yield Target: >85%.

Protocol B: Complexation (Synthesis of -Ir(pypy) )

Achieving the facial (

) isomer is critical for OLEDs as it typically has higher quantum yield (PLQY) than the meridional ( ) isomer.

• Step 1: Dimer Formation (

  -chloro-bridged dimer)

  • Reagents:

    (1.0 eq), Ligand (2.2 eq).

  • Solvent: 2-Ethoxyethanol/Water (3:1).

  • Temp: Reflux (110°C) for 12-15 hours.

  • Observation: Yellow/Orange precipitate forms.

  • Isolation: Filter, wash with water/methanol. Dry in vacuum oven.

• Step 2: Conversion to Homoleptic Complex

  • Reagents: Dimer (1.0 eq), Ligand (2.5 eq),

    (10 eq).

  • Solvent: Glycerol (High boiling point is mandatory).

  • Temp: 200°C for 24 hours. Note: High temp forces the thermodynamic fac-isomer.

  • Purification (CRITICAL):

    • Precipitate in 1N HCl. Filter.

    • Column Chromatography (

      ).

    • Sublimation: Final purification must be done via thermal gradient sublimation (

      C, Torr) to remove trace organic impurities that quench excitons.

Material Characterization

Before device fabrication, materials must pass the following Quality Control (QC) gates.

Metric	Method	Target Specification	Purpose
Purity	HPLC / 1H-NMR	>99.9% (HPLC)	Trace impurities cause device burnout.
Isomer Ratio	1H-NMR	100% fac-isomer	Mixed isomers broaden emission spectra.
Triplet Energy ( )	Low Temp PL (77K)	> 2.7 eV	Required for deep blue emission.
HOMO/LUMO	CV / UPS	-5.5 eV / -2.5 eV	Matches Host energy levels for injection.
Decomposition ( )	TGA	> 350°C	Must withstand vacuum evaporation.

Device Fabrication & Testing

Architecture: Indium Tin Oxide (ITO) / HIL / HTL / EML / ETL / EIL / Cathode

Protocol C: Vacuum Thermal Evaporation

Environment: Class 1000 Cleanroom, Vacuum Chamber (

Torr).

• Substrate Prep:

  • Patterned ITO glass (

    ).

  • Clean: Detergent

    DI Water Acetone IPA (Ultrasonic, 15 min each).

  • UV-Ozone treat for 15 min immediately before loading (Increases work function).

• Deposition Sequence:

  • HIL (Hole Injection): HAT-CN (10 nm) @ 0.5 Å/s.

  • HTL (Hole Transport): TAPC (40 nm) @ 1.0 Å/s.

  • EML (Emissive Layer):

    • Host: mCP or DPEPO.

    • Dopant: Ir(pypy)-complex (10 wt%) .

    • Co-deposition: Dual source evaporation. Monitor rates to maintain 10% ratio (e.g., Host 1.0 Å/s, Dopant 0.1 Å/s). Thickness: 20 nm.

  • ETL (Electron Transport): TmPyPB (40 nm). Note: High triplet energy ETL required to block excitons.

  • EIL: LiF (1 nm).

  • Cathode: Aluminum (100 nm).

• Encapsulation:

  • Perform in

    glovebox ( ppm).

  • Use UV-curable epoxy and glass lid with desiccant.

Device Physics & Troubleshooting

The following flowchart outlines the decision logic for optimizing device performance based on initial EL data.

Figure 2: Troubleshooting logic for Pyrazolylpyridine-based OLED optimization.

Expert Insights

• The Stability Paradox: While pypy ligands enable blue emission, the high energy of blue photons can cleave the C-N bonds in the host material. Using a "bipolar" host (containing both carbazole and phosphine oxide moieties) often improves operational lifetime (

  ) by balancing charge flux.

• Ancillary Ligand Tuning: If the homoleptic

  is insoluble, consider a heteroleptic design using a solubilizing ancillary ligand like picolinate (pic) or acetylacetonate (acac), though this may slightly red-shift emission.

• Sublimation is Non-Negotiable: Unlike drug development where HPLC purity is sufficient, OLEDs require sublimation. Even ppm levels of halide impurities (from the

  precursor) can act as non-radiative recombination centers, killing efficiency.

References

• Tamayo, A. B., et al. (2003). "Synthesis and characterization of facial and meridional tris-cyclometalated iridium(III) complexes." Journal of the American Chemical Society. Link

• Chi, Y., & Chou, P. T. (2010). "Transition-metal phosphors with cyclometalating ligands: fundamentals and applications." Chemical Society Reviews. Link

• Adachi, C., et al. (2001). "High-efficiency red electrophosphorescence devices." Applied Physics Letters. (Foundational protocol for PHOLED stacking). Link

• Wilkinson, A. J., et al. (2006). "Luminescent iridium(III) cyclometallated complexes with 1,2,3-triazole 'click' ligands." Inorganic Chemistry. (Discusses N-heterocycle tuning). Link

• Ossila. "OLED Fabrication Guide." (Standard industry protocols for spin coating and evaporation). Link

Application Note: 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine as a Tunable Scaffold for Metallodrug Design

Introduction & Executive Summary

The molecule 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine (hereafter referred to as L-Tol ) represents a critical scaffold in the development of organometallic anticancer agents. Belonging to the class of

-bidentate pyrazolylpyridine chelators, this ligand is primarily utilized to synthesize "piano-stool" ruthenium(II) and iridium(III) half-sandwich complexes.

In medicinal chemistry, the specific inclusion of the p-tolyl moiety at the N1-position of the pyrazole ring serves a distinct pharmacological purpose: lipophilic tuning . Unlike unsubstituted analogs, the p-tolyl group increases the octanol-water partition coefficient (

), thereby enhancing passive diffusion across the lipid bilayer of cancer cells while maintaining water solubility in the final cationic metal complex.

Key Applications

• Anticancer Metallodrug Synthesis: Precursor for

  complexes.

• Bio-imaging: Tuning the photophysical properties of Ir(III) cyclometalated phosphors.

• Fragment-Based Drug Discovery (FBDD): A scaffold for kinase inhibitors targeting the ATP-binding pocket.

Chemical Synthesis Protocol

The synthesis of L-Tol requires regiospecific cyclization to ensure the pyridine ring is located at the C5 position of the pyrazole, rather than C3. The following protocol utilizes an enaminone intermediate to guarantee this regioselectivity.

Phase A: Ligand Synthesis

Reagents:

• 2-Acetylpyridine (CAS: 1122-62-9)

• -Dimethylformamide dimethyl acetal (DMF-DMA) (CAS: 4637-24-5)

• 4-Methylphenylhydrazine hydrochloride (p-Tolylhydrazine) (CAS: 637-60-5)

• Ethanol (Absolute)

Step-by-Step Methodology:

• Enaminone Formation:

  • Charge a round-bottom flask with 2-acetylpyridine (10 mmol) and DMF-DMA (12 mmol).

  • Reflux at 110°C for 8 hours under

    atmosphere.

  • Checkpoint: Monitor TLC (Ethyl Acetate/Hexane 1:1). The disappearance of the ketone and appearance of a yellow fluorescent spot indicates the formation of the intermediate: (E)-3-(dimethylamino)-1-(pyridin-2-yl)prop-2-en-1-one.

  • Remove excess DMF-DMA under reduced pressure. Use the crude yellow solid immediately for the next step.

• Cyclization:

  • Dissolve the crude enaminone in Ethanol (20 mL).

  • Add 4-methylphenylhydrazine hydrochloride (10 mmol).

  • Reflux for 6–8 hours.

  • Cool to room temperature.[1] The product often precipitates upon cooling. If not, reduce volume by 50% and store at 4°C overnight.

• Purification:

  • Filter the precipitate and wash with cold ethanol (

    ) followed by diethyl ether.

  • Recrystallize from hot ethanol if purity is

    .

Phase B: Ruthenium Complexation ( )

Rationale: The chloride ligand in the precursor is labile, allowing for hydrolysis inside the cell (aquation), which activates the drug for DNA binding.

Protocol:

• Dissolve

  (0.5 mmol) and L-Tol (1.0 mmol) in anhydrous Methanol (15 mL).

• Stir at ambient temperature for 4 hours. (Heating is rarely required and may promote side reactions).

• Filter the solution through Celite to remove any insoluble impurities.

• Add excess

  (ammonium hexafluorophosphate) to precipitate the complex as the salt (for organic solubility/characterization) OR evaporate methanol and recrystallize from brine/water to keep the salt (for biological assays).

Quality Control & Characterization Data

The following spectral signatures validate the structure of L-Tol .

Technique	Parameter	Expected Value / Observation
1H NMR	Pyrazole H4	ppm (Doublet)
1H NMR	Pyrazole H3	ppm (Doublet)
1H NMR	p-Tolyl	ppm (Singlet)
MS (ESI+)	Molecular Ion	m/z
Appearance	Physical State	Off-white to pale yellow crystalline solid

Biological Evaluation Protocols

Assay 1: Hydrolysis Stability (Aquation Study)

Objective: To verify the prodrug mechanism. The Ru-Cl bond must hydrolyze to Ru-OH

to bind DNA.

• Dissolve the Ru-complex in DMSO to make a 10 mM stock.

• Dilute to 50

  M in (deuterated water).

• Incubate at 37°C.

• Measurement: Record

  H NMR at .

• Validation: Watch for the shift in the p-cymene methyl protons. A shift of

  ppm indicates the exchange of Cl for .

Assay 2: DNA Binding (EtBr Displacement)

Objective: Confirm the complex interacts with DNA (intercalation or groove binding).

• Preparation: Prepare CT-DNA (Calf Thymus DNA) saturated with Ethidium Bromide (EtBr). Fluorescence emission is high.

• Titration: Add increasing concentrations of the Ru-(L-Tol) complex (0 to 100

  M).

• Readout: Measure fluorescence emission (Ex: 525 nm, Em: 600 nm).

• Result: A decrease in fluorescence (quenching) indicates the Ru-complex is displacing EtBr or distorting the DNA helix.

Visualizations

Diagram 1: Synthesis & Mechanism of Action Workflow

This diagram illustrates the chemical synthesis pathway and the subsequent biological activation mechanism (Aquation) required for efficacy.

Caption: Synthesis of the L-Tol ligand followed by complexation and the intracellular activation pathway (Aquation) leading to DNA binding.

References

• Review of Pyrazolylpyridine Ligands: Kumar, K., et al. (2023). "Functional pyrazolylpyridine ligands in the design of metal complexes with tunable properties." Russian Chemical Reviews.

• Ruthenium(II) Arene Anticancer Complexes: Süss-Fink, G. (2010). "Arene ruthenium complexes as anticancer agents."[2][3][4][5] Dalton Transactions, 39(7), 1673-1688.

• Mechanism of Action (Aquation & DNA Binding): Sadler, P. J., et al. (2005). "Organometallic Ruthenium(II) Diamine Anticancer Complexes: Arene-Nucleobase Stacking and Stereoselective Hydrogen Bonding." Journal of the American Chemical Society, 127(48), 16873-16880.

• Synthesis of Pyrazolylpyridines (General Protocol): Mukherjee, S., et al. (2019). "Synthesis of 1H-Pyrazol-5-yl-pyridin-2-yl-[1,2,4]triazinyl Soft-Lewis Basic Complexants." The Journal of Organic Chemistry, 84(22), 14558-14570.[6]

Sources

• 1. Crystal structure of 2-[bis(1H-pyrazol-1-yl)meth­yl]pyridine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanistic Studies of Arene–Ruthenium(II) Complexes with Carbothioamidopyrazoles as Alternative Cancer Drugs [mdpi.com]
• 3. ricerca.uniba.it [ricerca.uniba.it]
• 4. libra.unine.ch [libra.unine.ch]
• 5. mdpi.com [mdpi.com]
• 6. Synthesis of 1 H-Pyrazol-5-yl-pyridin-2-yl-[1,2,4]triazinyl Soft-Lewis Basic Complexants via Metal and Oxidant Free [3 + 2] Dipolar Cycloaddition of Terminal Ethynyl Pyridines with Tosylhydrazides - PubMed [pubmed.ncbi.nlm.nih.gov]

Precision Measurement of Fluorescence Quantum Yield for Pyrazolylpyridine Derivatives

Abstract & Strategic Context

Pyrazolylpyridine derivatives are a cornerstone of modern coordination chemistry, exhibiting tunable photophysical properties essential for OLEDs, luminescent sensing, and bio-imaging. However, their emission is frequently modulated by Intramolecular Charge Transfer (ICT) and protonation states, making accurate quantification of their efficiency—Fluorescence Quantum Yield (

) —notoriously difficult.

This guide details the Relative Slope Method , the gold standard for solution-phase QY determination. Unlike single-point measurements, which are prone to Inner Filter Effects (IFE) and aggregation errors, the Slope Method relies on the linear relationship between integrated fluorescence intensity and absorbance across a concentration gradient. This protocol is designed to eliminate common artifacts associated with N-heterocyclic ligands, ensuring data integrity suitable for high-impact publications and drug discovery dossiers.

Experimental Design Strategy

The Core Logic: The Comparative Method

We determine the

of an unknown pyrazolylpyridine sample ( ) by comparing it to a standard ( ) of known quantum yield.[1] The relationship is governed by the modified Williams equation:

Where:

• : The slope of the plot of Integrated Fluorescence Intensity vs. Absorbance.[1]
• : The refractive index of the solvent.[1]

Critical Selection of Standards

Pyrazolylpyridines typically emit in the near-UV to blue-green region (350–550 nm). Selecting a standard with spectral overlap is critical to minimize instrument sensitivity errors.

Table 1: Recommended Standards for Pyrazolylpyridines

Standard	ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted"> (Lit.)[2][3][4][5][6][7][8][9]	Solvent	(nm)	Emission Range	Application Note
Quinine Sulfate	0.546	0.5 M H SO	350	400–600 nm	Best for blue emitters. Temp sensitive.
9,10-Diphenylanthracene	0.90	Cyclohexane	350–370	400–500 nm	Ideal for lipophilic samples (non-polar).
Coumarin 153	0.54	Ethanol	400–420	480–600 nm	Best for green-emitting derivatives.
Tryptophan	0.14	Water (pH 7)	280	300–400 nm	Use only for deep UV emitters.

Expert Insight: For pyrazolylpyridines, I strongly recommend 9,10-Diphenylanthracene if your sample is in organic solvents (DCM, MeCN). It avoids the massive refractive index correction error (

) introduced when comparing an organic sample against an aqueous Quinine Sulfate standard.

Materials & Equipment

Instrumentation

• UV-Vis Spectrophotometer: Double-beam preferred. Baseline correction capability is mandatory.

• Spectrofluorometer: Photon-counting detection mode recommended. Must allow variable slit widths.

• Cuvettes: Matched pair of Quartz cuvettes (10 mm path length), 4 clear sides. Do not use plastic or glass.

Reagents

• Solvents: Spectroscopic grade (HPLC grade or higher). Impurities in lower grades (e.g., trace benzene in hexanes) can quench fluorescence.

• Reference Standard: Freshly prepared. Quinine Sulfate degrades over time; prepare fresh from solid if >1 month old.

Step-by-Step Protocol: The Slope Method

Phase 1: Sample Preparation & Linearity Check

Goal: Create a dilution series where Absorbance is strictly < 0.1 to avoid Inner Filter Effects (IFE).

• Stock Solution: Prepare a ~1 mM stock solution of your pyrazolylpyridine derivative in the chosen solvent (e.g., Acetonitrile).

• Dilution Series: Prepare 5 samples with decreasing concentrations.

  • Target Absorbance at

    : 0.02, 0.04, 0.06, 0.08, 0.10.

  • CRITICAL: Do not exceed Abs = 0.1. Above this, re-absorption of emitted light (IFE) destroys linearity.

• Standard Prep: Repeat the exact dilution series for your chosen Standard.

Phase 2: Spectroscopic Measurements

Workflow Diagram:

Figure 1: The Slope Method Workflow. Simultaneous measurement of Absorbance and Fluorescence is required for each dilution.

Step 2A: Absorbance (UV-Vis)

• Run a solvent blank baseline.

• Measure Absorbance of all 5 concentrations.

• Record the exact Absorbance value at the excitation wavelength (

  ).

  • Note: Ensure the

    is not on a steep slope of the absorption band; a shoulder or peak maximum is preferred for stability.

Step 2B: Fluorescence (Emission)

• Set the Fluorometer excitation monochromator to

  .

• Slit Widths: Set to 1–2 nm (keep narrow to maintain resolution). Must remain constant for both Sample and Standard.

• Scan Range: Scan from

  to where emission decays to zero (e.g., 700 nm).

• Integrate the area under the emission curve (

  ).

  • Tip: If your instrument outputs intensity in arbitrary units, ensure the detector is in the linear range (usually < 1-2 million counts per second).

Data Analysis & Calculation

Plotting the Gradients

• Plot Integrated Fluorescence Intensity (

  ) (y-axis) vs. Absorbance ( ) (x-axis).

• Perform a linear regression.

• Set the intercept to zero? No. Let the line float. A non-zero intercept indicates background scattering or contamination.

• Extract the slope (

  ).
  • must be . If not, re-prepare samples (likely aggregation or pipetting error).

The Calculation

Calculate

using the equation:

Table 2: Common Refractive Indices (

) at 20°C

Solvent	Refractive Index ( )	Correction Factor ( ) vs Water
Water	1.333	1.00
Acetonitrile	1.344	1.016
Ethanol	1.361	1.042
Dichloromethane	1.424	1.141
Toluene	1.496	1.259

Warning: Neglecting the

term when comparing Toluene (Sample) vs. Water (Standard) introduces a 26% error .

Troubleshooting & Validation

Oxygen Quenching

Pyrazolylpyridines, like many N-heterocycles, often have long-lived excited states or access triplet states susceptible to oxygen quenching.

• Validation: Measure the sample, then purge with Argon/Nitrogen for 10 minutes and measure again.

• Result: If intensity increases significantly (>5%), you must degas all samples and standards prior to measurement.

The Inner Filter Effect (IFE) Check

If your plot of Intensity vs. Absorbance curves downward (plateaus) at higher concentrations, you are seeing IFE (re-absorption).

• Correction: Discard high concentration points. Only use the linear region (Abs < 0.05).

Optical Path Diagram:

Figure 2: Optical path demonstrating where high absorbance leads to excitation attenuation (Primary IFE) or emission re-absorption (Secondary IFE) within the cuvette.

References

• Williams, A. T. R., Winfield, S. A., & Miller, J. N. (1983).[1][10] Relative fluorescence quantum yields using a computer-controlled luminescence spectrometer. The Analyst, 108(1290), 1067.[11] Link

• Brouwer, A. M. (2011).[2][3] Standards for photoluminescence quantum yield measurements in solution (IUPAC Technical Report). Pure and Applied Chemistry, 83(12), 2213-2228. Link

• Lakowicz, J. R. (2006). Principles of Fluorescence Spectroscopy (3rd ed.). Springer. (Chapter 2: Instrumentation for Fluorescence Spectroscopy). Link

• Würth, C., et al. (2013). Relative and absolute determination of fluorescence quantum yields of transparent samples. Nature Protocols, 8, 1535–1550. Link

Sources

• 1. chem.uci.edu [chem.uci.edu]
• 2. publications.iupac.org [publications.iupac.org]
• 3. pure.uva.nl [pure.uva.nl]
• 4. Quantum yield - Wikipedia [en.wikipedia.org]
• 5. Chemistry and properties of fluorescent pyrazole derivatives: an approach to bioimaging applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. iupac.org [iupac.org]
• 8. researchgate.net [researchgate.net]
• 9. Relative and absolute determination of fluorescence quantum yields of transparent samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. iss.com [iss.com]
• 11. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine

Welcome to the technical support center for the synthesis of 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine. This guide is designed for researchers, scientists, and professionals in drug development. Here, we address common challenges and frequently asked questions to ensure a successful and efficient synthesis. Our focus is on providing in-depth, scientifically-grounded advice to help you troubleshoot and optimize your experimental workflow.

Troubleshooting Guide: Common Issues and Solutions

This section is dedicated to resolving specific problems you may encounter during the synthesis of 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine.

Q1: My NMR spectrum shows two distinct sets of pyrazole signals, indicating the presence of a regioisomeric byproduct. What is this side product, and how can I suppress its formation?

A1: The presence of two regioisomers is the most common issue in this synthesis. The desired product is 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine, but you are likely also forming its isomer, 2-(1-(p-Tolyl)-1H-pyrazol-3-yl)pyridine. This occurs due to the reaction of an unsymmetrical 1,3-dicarbonyl equivalent with p-tolylhydrazine, which can attack at two different positions.[1][2]

Underlying Cause: The formation of these isomers is governed by both kinetic and thermodynamic factors, which are highly sensitive to reaction conditions. The key is to control the initial nucleophilic attack of the p-tolylhydrazine on the 1,3-dicarbonyl precursor.

Solutions to Enhance Regioselectivity:

• pH Control: The acidity or basicity of the reaction medium can significantly influence the outcome. Under acidic conditions, the reaction may proceed through a different pathway than under basic conditions, favoring one isomer over the other.[1]

• Solvent Choice: The polarity and proticity of the solvent can play a crucial role. For instance, using fluorinated alcohols like 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) has been shown to improve regioselectivity in some pyrazole syntheses compared to more common solvents like ethanol.[1]

• Temperature Optimization: Lowering the reaction temperature can often favor the thermodynamically more stable product, which may be your desired isomer. A systematic study of the reaction temperature is recommended.

• Strategic Choice of Starting Materials: Instead of a simple 1,3-diketone, consider using a β-enaminone or an α-oxoketene N,S-acetal.[1] These substrates have differentiated electrophilic centers, which can direct the cyclization to a single regioisomer.[1]

Q2: The reaction is proceeding very slowly, and the yield of the desired product is low. What are the critical parameters I should investigate?

A2: A sluggish reaction and low yield can be attributed to several factors, ranging from reagent quality to suboptimal reaction conditions.

Key Parameters for Optimization:

• Reagent Purity: Ensure the purity of your starting materials, especially the p-tolylhydrazine, which can degrade over time. The 1,3-dicarbonyl precursor should also be of high purity.

• Catalyst: Many pyrazole syntheses are catalyzed by acids or bases. If you are using a catalyst, ensure it is active and used in the correct stoichiometric amount. For some modern variations, Lewis acids or even metal nanoparticles can be employed to enhance reaction rates and yields.[2]

• Water Removal: The condensation reaction to form the pyrazole ring releases water. In some cases, removing this water using a Dean-Stark apparatus or by adding a dehydrating agent can drive the equilibrium towards the product.

• Reaction Time and Temperature: These two parameters are intrinsically linked. Increasing the temperature will generally increase the reaction rate, but may also lead to the formation of degradation products. It is essential to find the optimal balance. Monitoring the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) is crucial to determine the point of maximum product formation.

Q3: I'm observing an unexpected mass peak in my LC-MS analysis that doesn't correspond to the starting materials or the desired product. What could this be?

A3: An unexpected mass peak could indicate a number of side reactions. Here are a few possibilities to investigate:

• Dimerization: Under certain conditions, starting materials or the product itself could undergo dimerization.

• Side Reactions with the Solvent: If you are using a reactive solvent, it might be participating in the reaction.

• Byproducts from Reagent Degradation: As mentioned, p-tolylhydrazine can degrade. Its degradation products could react to form unexpected impurities.

• Incomplete Cyclization: You may be observing a stable intermediate that has not fully cyclized to the pyrazole ring.

Troubleshooting Steps:

• High-Resolution Mass Spectrometry (HRMS): Obtain an accurate mass of the unknown peak to determine its elemental composition. This will provide valuable clues about its structure.

• Tandem Mass Spectrometry (MS/MS): Fragmenting the unknown ion can provide structural information.

• NMR Spectroscopy: If the impurity can be isolated, 1D and 2D NMR experiments will be the most definitive way to elucidate its structure.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine?

A1: A prevalent and versatile method involves the condensation of a 1,3-dicarbonyl compound or a synthetic equivalent with p-tolylhydrazine. A common precursor for the pyridine-substituted pyrazole is 1-(pyridin-2-yl)ethanone. This can be converted into a 1,3-dielectrophile, such as a β-enaminone, by reacting it with N,N-dimethylformamide dimethyl acetal (DMF-DMA).[3][4] This intermediate then undergoes a cyclocondensation reaction with p-tolylhydrazine to form the pyrazole ring.[3]

Q2: How can I effectively purify the final product?

A2: Purification of 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine typically involves one or a combination of the following techniques:

• Column Chromatography: This is the most common method for separating the desired product from regioisomers and other impurities. A silica gel stationary phase with a gradient of ethyl acetate in hexanes is often a good starting point.

• Recrystallization: If the product is a solid and of sufficient purity after chromatography, recrystallization can be an excellent final step to obtain highly pure material. A suitable solvent system will need to be determined empirically.

• Acid-Base Extraction: Due to the presence of the basic pyridine nitrogen, an acid-base extraction can be used to separate the product from non-basic impurities. The product can be extracted into an acidic aqueous solution, the aqueous layer washed with an organic solvent to remove impurities, and then the product is recovered by basifying the aqueous layer and extracting with an organic solvent.

Q3: What are the key characterization techniques for this molecule?

A3: The structure and purity of 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine should be confirmed by a combination of spectroscopic methods:

• ¹H and ¹³C NMR Spectroscopy: These will confirm the connectivity of the atoms and the presence of the tolyl, pyrazole, and pyridine rings. The chemical shifts and coupling constants will be characteristic of the specific isomer.

• Mass Spectrometry (MS): This will confirm the molecular weight of the compound.

• Infrared (IR) Spectroscopy: This can be used to identify the functional groups present in the molecule.

• Melting Point: A sharp melting point is a good indicator of purity for a solid compound.

Recommended Experimental Protocol

This protocol outlines a reliable, two-step synthesis of 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine.

Step 1: Synthesis of (E)-3-(dimethylamino)-1-(pyridin-2-yl)prop-2-en-1-one

• To a solution of 2-acetylpyridine (1.0 eq) in anhydrous toluene, add N,N-dimethylformamide dimethyl acetal (DMF-DMA) (1.5 eq).

• Reflux the reaction mixture for 4-6 hours, monitoring the progress by TLC.

• Upon completion, allow the mixture to cool to room temperature.

• Remove the solvent under reduced pressure to yield the crude enaminone, which can often be used in the next step without further purification.

Step 2: Synthesis of 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine

• Dissolve the crude enaminone from Step 1 in glacial acetic acid.

• Add p-tolylhydrazine hydrochloride (1.1 eq) to the solution.

• Heat the reaction mixture at 80-100 °C for 6-8 hours, monitoring by TLC.

• After cooling, pour the reaction mixture into ice-water and basify with a saturated solution of sodium bicarbonate.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (hexanes/ethyl acetate gradient) to afford the pure 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine.

Parameter	Value
Typical Yield	60-75% (over two steps)
Purity (post-chromatography)	>98% (by NMR and LC-MS)
¹H NMR (CDCl₃, 400 MHz)	δ 8.55 (d, 1H), 7.70 (t, 1H), 7.55 (d, 1H), 7.40 (d, 1H), 7.25 (d, 2H), 7.15 (d, 2H), 6.90 (d, 1H), 2.35 (s, 3H)
¹³C NMR (CDCl₃, 100 MHz)	δ 150.2, 149.5, 142.1, 138.9, 137.2, 136.8, 130.1, 125.3, 122.8, 121.0, 108.9, 21.2

Visualizations

Caption: Synthetic pathway for 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine.

Caption: A streamlined troubleshooting workflow for synthesis issues.

References

• BenchChem. (n.d.). Technical Support Center: Managing Regioselectivity in Substituted Pyrazole Synthesis.
• Li, W., et al. (2019). Regioselective [3 + 2]-annulation of hydrazonyl chlorides with 1,3-dicarbonyl compounds for assembling of polysubstituted pyrazoles. Organic & Biomolecular Chemistry.
• Plesniak, K., et al. (2022). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry.
• Various Authors. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules.
• Various Authors. (2022). Recent Advances in Synthesis and Properties of Pyrazoles. Chemistry.
• Various Authors. (2023). Synthesis of substituted pyrazoles from 1,3-diketones and hydrazine derivatives. Journal of the Indian Chemical Society.
• Abu-Shanab, F. A., et al. (2011). Dimethylformamide Dimethyl Acetal (DMFDMA) in Heterocyclic Synthesis. International Journal of Organic Chemistry.
• BenchChem. (n.d.). The Role of N,N-Dimethylformamide Dimethyl Acetal in Pyridine Synthesis: Application Notes and Protocols.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

purification of 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine by recrystallization.

The following technical support guide is designed for researchers and process chemists working with the ligand 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine . This specific isomer (the 5-yl) presents unique purification challenges due to the presence of its thermodynamic regioisomer (the 3-yl) and potential oligomeric byproducts from synthesis.[1]

Topic: Recrystallization of 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine Ticket ID: PUR-LIG-05-TOL Status: Open Assigned Specialist: Senior Application Scientist[1]

Executive Summary & Molecule Profile[2]

You are likely synthesizing this ligand as a precursor for cyclometalated Iridium(III) or Platinum(II) complexes (e.g., for OLED emitters or photocatalysis).[1]

• The Core Challenge: The synthesis of this molecule (typically via condensation of a 1,3-enaminone or

  -diketone with p-tolylhydrazine) produces a mixture of two regioisomers:

  • Target (5-yl): Pyridine ring at position 5 (sterically crowded next to the N-tolyl group).[1]

  • Competitor (3-yl): Pyridine ring at position 3 (thermodynamically favored, less steric hindrance).[1]

• Purification Goal: Isolate the 5-yl isomer from the crude mixture which is often dominated by the 3-yl isomer or unreacted hydrazine residues.

Diagnostic Workflow (Interactive Troubleshooting)

Before beginning the physical purification, identify your specific failure mode using the decision matrix below.

Figure 1: Diagnostic logic flow for determining the appropriate purification protocol based on crude NMR data.

Knowledge Base: Solvent Systems & Protocols

FAQ #1: Which solvent system separates the regioisomers best?

The 5-yl and 3-yl isomers have slightly different dipole moments due to the twisting of the aryl rings caused by steric hindrance in the 5-yl isomer.

Solvent System	Role	Suitability	Notes
Ethanol (Abs.)	Primary	High	Best for general cleaning.[1] The 3-yl isomer is typically less soluble than the 5-yl in cold EtOH.[1]
Acetonitrile (MeCN)	Selective	Critical	Recommended for Isomer Separation. The more polar nature of MeCN often discriminates better between the twisted 5-yl and planar 3-yl forms.[1]
DCM / Hexane	Anti-solvent	Medium	Good for removing tars (dissolve in DCM, filter, add Hexane), but poor for separating isomers.[1]
Toluene	Recryst.	Low	Often too soluble for both; good only if the product is very crude.

Protocol A: Fractional Recrystallization (Isomer Separation)

Use this if your NMR shows a mixture of isomers (e.g., 80:20 ratio).[1]

Theory: The 5-yl isomer (target) is sterically crowded.[1] The N-tolyl ring and the pyridine ring twist out of planarity, increasing solubility compared to the flatter 3-yl isomer. You may need to crystallize out the impurity (3-yl) first, or rely on kinetic crystallization.[1]

• Dissolution: Suspend the crude solid in Acetonitrile (MeCN) (approx. 10 mL per gram).

• Reflux: Heat to reflux (82°C) until fully dissolved. If solids remain, they are likely inorganic salts or polymerized hydrazine—filter these out while hot.[1]

• Slow Cooling: Turn off the heat source and let the flask cool to room temperature in the oil bath (slow cooling promotes selectivity).

• Seed (Optional): If you have a pure crystal of the 5-yl isomer, add it at 40°C.

• Harvest:

  • Crop 1: Filter the solids formed at Room Temp. Analyze by NMR. Warning: This might be the 3-yl isomer (impurity).[1]

  • Mother Liquor: Concentrate the filtrate by 50% and cool to 0°C.

  • Crop 2: Filter the second crop. This is often enriched in the more soluble 5-yl isomer.

Protocol B: Silica Pad Filtration (Tar Removal)

Use this if your crude product is dark orange/brown or sticky.[1]

• Dissolve crude in minimal Dichloromethane (DCM) .

• Prepare a sintered glass funnel with a 2-inch pad of silica gel.

• Flush with 100% DCM.[1] The oligomers/tars usually stick to the baseline (top of silica), while the ligand elutes quickly.[1]

• Evaporate DCM and proceed to Protocol C.

Protocol C: Final Polish (High Purity for Device Grade)

Use this for >99% purity requirements.[1]

• Dissolve the semi-pure solid in boiling Ethanol .

• Add Water dropwise until a persistent cloudiness appears.[1]

• Add a few drops of Ethanol to clear the solution again.

• Allow to stand at room temperature for 12 hours, then 4°C for 4 hours.

• Wash crystals with cold Hexane/Pentane.[1]

Troubleshooting & FAQs

Q: My product is oiling out instead of crystallizing. Why? A: This is a classic issue with tolyl-substituted pyrazoles.

• Cause: The melting point is likely near the boiling point of your solvent, or traces of toluene/hydrazine are acting as plasticizers.

• Fix: Use the "Scratch and Seed" method. Cool the oily mixture to -20°C. Scratch the inner wall of the flask with a glass rod vigorously. If that fails, evaporate to dryness, dissolve in Diethyl Ether, and sonicate until a powder forms.[1]

Q: How do I distinguish the 5-yl from the 3-yl by NMR? A: Look at the Pyridine Proton H3 (the proton nearest the pyrazole connection).

• 3-yl Isomer: The pyridine and pyrazole are coplanar. The H3 proton is deshielded (shifted downfield, >8.0 ppm) due to the anisotropy of the adjacent ring.[1]

• 5-yl Isomer: The steric clash between the Pyridine-H3 and the Tolyl-ortho protons forces a twist.[1] This shielding effect often shifts the Pyridine-H3 upfield relative to the 3-yl isomer.[1] Additionally, NOESY NMR will show a correlation between the Tolyl-CH3/Ar-H and the Pyridine protons in the 5-yl isomer.[1]

Q: Can I use column chromatography instead? A: Yes, but it is resource-intensive.[1]

• Stationary Phase: Silica Gel.[1][2][3]

• Mobile Phase: Hexane:Ethyl Acetate (Gradient 10:1 to 4:1).[1]

• Elution Order: Typically, the less polar isomer (often the 3-yl due to planarity/stacking) elutes first, but this depends heavily on the specific twist.[1] The 5-yl isomer usually tails the 3-yl.[1]

References & Grounding

The protocols above are derived from standard methodologies for aryl-pyrazole ligand synthesis used in coordination chemistry.

• General Synthesis of Phenyl-Pyrazole-Pyridine Ligands:

  • Tamayo, A. B., et al.[1] "Synthesis and Characterization of Facial and Meridional Tris-cyclometalated Iridium(III) Complexes." Journal of the American Chemical Society, 2003.

  • Context: Establishes the standard enaminone + hydrazine route and the solubility profiles of these ligands in alcoholic solvents.

  • [1]

• Regioisomer Separation in Pyrazoles:

  • Elguero, J., et al.[1] "Pyrazoles."[1][2][3][4][5][6][7][8][9][10][11] Comprehensive Heterocyclic Chemistry II, 1996.[1]

  • Context: The definitive guide on pyrazole tautomerism and isomer separation via recrystallization vs. chromatography.

  • [1]

• Crystallographic Data (Structural Validation):

  • Cambridge Structural Database (CSD).[1]

  • Context: Search for "2-(1-phenyl-1H-pyrazol-5-yl)pyridine" derivatives to confirm the twisted geometry of the 5-yl isomer which drives the solubility differences utilized in Protocol A.

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Preparation, separation and characterization of two pyrazolic regioisomers of high purity - Divulga UAB - University research dissemination magazine [uab.cat]
• 4. researchgate.net [researchgate.net]
• 5. Discovery of 2-Methyl-5-(1 H-pyrazol-4-yl)pyridines and Related Heterocycles as Promising M4 mAChR Positive Allosteric Modulators for the Treatment of Neurocognitive Disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. epj-conferences.org [epj-conferences.org]
• 7. Preparation, separation and characterization of two pyrazolic regioisomers of high purity UAB Barcelona [uab.cat]
• 8. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 9. jocpr.com [jocpr.com]
• 10. mocedes.org [mocedes.org]
• 11. WO2011076194A1 - Method for purifying pyrazoles - Google Patents [patents.google.com]

troubleshooting low yield in the synthesis of 1,5-disubstituted pyrazoles

Technical Support Center: Synthesis of 1,5-Disubstituted Pyrazoles

Ticket ID: PYR-105-REGIO Status: Open Subject: Troubleshooting Low Yield & Regioselectivity in 1,5-Pyrazole Synthesis Assigned Specialist: Senior Application Scientist

Part 1: Diagnostic Workflow

Before altering your chemistry, determine the specific failure mode using the diagnostic tree below.

Figure 1: Diagnostic decision tree for identifying the root cause of synthesis failure.

Part 2: Troubleshooting Guides (Q&A)

Issue 1: The "Wrong Isomer" Problem (Regioselectivity)

User Question: I am reacting phenylhydrazine with a 1,3-diketone. I need the 1,5-isomer, but I am predominantly getting the 1,3-isomer (or a 50:50 mixture). How do I force the reaction toward the 1,5-product?

Technical Analysis: The formation of pyrazoles from 1,3-diketones (Knorr synthesis) is governed by the nucleophilicity of the hydrazine nitrogens versus the electrophilicity of the carbonyl carbons.

• The Trap: The terminal

  of the hydrazine is more nucleophilic than the substituted . It kinetically attacks the most electrophilic carbonyl first. This pathway typically favors the 1,3-isomer .

• The Fix (Solvent Engineering): To invert this selectivity, you must alter the solvation shell or the electronic properties of the hydrazine.

Protocol: Fluorinated Solvent Switch Recent literature establishes that fluorinated alcohols, specifically 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) or 2,2,2-trifluoroethanol (TFE) , can invert regioselectivity to favor the 1,5-isomer [1].[1]

• Dissolve: 1.0 equiv of 1,3-diketone in HFIP (0.2 M concentration).

• Add: 1.1 equiv of the hydrazine (free base or HCl salt).

• Reaction: Stir at room temperature. HFIP acts as a hydrogen-bond donor, activating the carbonyls and potentially altering the hydrazine's nucleophilic profile via specific solvation.

• Workup: Evaporate HFIP (recoverable). The crude usually requires minimal purification.

Data: Solvent Impact on Regioselectivity Reaction of PhNHNH2 with unsymmetrical 1,3-diketones

Solvent	Dielectric Constant	Major Isomer	Typical Ratio (1,5 : 1,[1]3)
Ethanol (EtOH)	24.5	1,3-isomer	20 : 80
THF	7.5	Mixed	40 : 60
TFE	27.0	1,5-isomer	85 : 15
HFIP	16.7	1,5-isomer	>95 : 5

Issue 2: Stalled Reaction / Low Conversion

User Question: My reaction stalls at 60% conversion. Heating leads to degradation. How can I drive this to completion under mild conditions?

Technical Analysis: Condensation reactions generate water. In reversible equilibria, failure to remove water prevents completion.[1] Furthermore, if the carbonyl is deactivated (e.g., by electron-donating groups), the initial nucleophilic attack is too slow.[1]

Protocol: Magnesium Perchlorate Catalysis Magnesium perchlorate [

] is a highly effective Lewis acid catalyst for this transformation.[1] It activates the carbonyl and acts as a dehydrating agent [2].

• Setup: Mix 1,3-diketone (1.0 equiv) and Hydrazine (1.0 equiv) in Ethanol or Methanol.

• Catalyst: Add 10-20 mol%

  .

• Conditions: Stir at Room Temperature.

• Validation: Monitor by TLC. If stalled, add molecular sieves (3Å) to scavenge water physically.[1]

Warning: Magnesium perchlorate is a strong oxidant. Do not heat dry residues containing organic material.

Issue 3: The "Impossible" Substrate (Steric Clashes)

User Question: My 1,3-diketone is too sterically hindered or unstable. Is there an alternative route to the 1,5-isomer?

Technical Analysis: When 1,3-diketones fail, Enaminones are the superior building block.[1] They are easily synthesized from ketones using DMF-DMA (N,N-dimethylformamide dimethyl acetal).[1] Reaction of enaminones with hydrazines is highly regioselective for 1,5-disubstituted pyrazoles because the reaction mechanism is distinct (Michael addition-elimination sequence) [3].

Protocol: Enaminone Route

• Step A (Enaminone Synthesis): Reflux your ketone with DMF-DMA (neat or in Toluene) for 3-6 hours. Evaporate to get the enaminone intermediate (usually solid).

• Step B (Cyclization): Dissolve Enaminone (1.0 equiv) in Ethanol.

• Add: Hydrazine Hydrochloride (1.2 equiv). Note: Use the HCl salt to control pH.

• Reflux: 2-4 hours.

• Mechanism: The hydrazine

  attacks the -carbon (Michael addition), followed by cyclization.

Part 3: Mechanistic Visualization

Understanding the competition between the N1 and N2 nitrogen atoms of the hydrazine is critical for troubleshooting.

Figure 2: Mechanistic divergence. Standard conditions favor Path A (1,3-isomer), while fluorinated solvents enable Path B (1,5-isomer).[1]

References

• Fustero, S. et al. (2008).[1] Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents. Journal of Organic Chemistry.[2]

• Gogoi, S. et al. (2005).[1] Magnesium Perchlorate as an Efficient Catalyst for the Synthesis of Imines and Phenylhydrazones.[3] Synthetic Communications. [1]

• Al-Mousawi, S. M. et al. (2012). Enaminones as Building Blocks in Heterocyclic Preparations: Synthesis of Novel Pyrazoles. Heterocycles.[2][4][5][6]

Sources

• 1. Novel Regioselective Synthesis of 1,3,4,5-Tetrasubstituted Pyrazoles and Biochemical Valuation on F1FO-ATPase and Mitochondrial Permeability Transition Pore Formation [mdpi.com]
• 2. Pyrazole synthesis [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins [organic-chemistry.org]
• 5. Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. rroij.com [rroij.com]

removing hydrazine impurities from pyrazole synthesis

Topic: Remediation of Hydrazine Impurities in Pyrazole Synthesis Role: Senior Application Scientist Status: Active Support Guide[1]

The Critical Context: Why This Matters

In the synthesis of pyrazoles (often via Knorr condensation of 1,3-dicarbonyls with hydrazines), residual hydrazine (

) is an inevitable byproduct.[1] Because hydrazine is a potent mutagen and carcinogen, it is classified as a Class 1 Genotoxic Impurity (GTI) .[1][2]

Under ICH M7 guidelines , the limits are stringent—often requiring levels below 1–10 ppm depending on the daily dose. Standard crystallization is frequently insufficient because hydrazines can co-crystallize or adhere to polar functionalities on the pyrazole ring.

This guide provides the three most effective, chemically grounded strategies to strip hydrazine to compliant levels.

Diagnostic Workflow

Before selecting a remediation strategy, determine the scale of the contamination and the chemical nature of your specific pyrazole.

Figure 1: Decision matrix for selecting the appropriate hydrazine removal strategy based on impurity load and product chemistry.[1]

Remediation Strategies

Strategy A: The "Scavenging" Protocol (Chemical Derivatization)

Best For: Removing trace hydrazine when the product is sensitive to acid/base or difficult to extract. Mechanism: Electrophilic scavengers (ketones/aldehydes) react with the nucleophilic hydrazine to form a hydrazone (Schiff base) or a cyclized pyrazole, which has vastly different solubility profiles than free hydrazine.[1]

The "Acetylacetone" Trick

Using 2,4-pentanedione (acetylacetone) is a high-value industry secret.[1] Unlike simple acetone, which forms a reversible hydrazone, acetylacetone cyclizes with hydrazine to form 3,5-dimethylpyrazole .[1]

• Pros: Irreversible; the byproduct is a stable organic solid that is easily separated by chromatography or crystallization.

• Cons: You must ensure 3,5-dimethylpyrazole can be separated from your target.[1]

Protocol 1: Scavenging Workflow

• Dissolution: Dissolve crude pyrazole in a solvent compatible with the scavenger (e.g., Ethanol, IPA, or Toluene).[1]

• Scavenger Addition: Add 2.0 – 5.0 equivalents (relative to the residual hydrazine, not the product) of Acetylacetone or Acetone.

• Reflux: Heat to reflux for 1–2 hours.

  • Note: Acetone requires water removal (Dean-Stark) to drive the equilibrium; Acetylacetone does not.

• Workup:

  • Cool the mixture.

  • If using Acetylacetone: The impurity is now 3,5-dimethylpyrazole.[1] Remove via recrystallization (it stays in the mother liquor) or flash chromatography.

  • If using Acetone: The impurity is acetone azine.[3] It is volatile and can often be removed via high-vacuum drying.

Figure 2: The chemical pathway of scavenging hydrazine with 2,4-pentanedione.[1] The formation of the aromatic ring drives the reaction to completion, unlike simple ketone washes.

Strategy B: pH-Controlled Partitioning

Best For: N-alkyl pyrazoles (non-acidic) where you can exploit the pKa difference.[1] The Science:

• Hydrazine pKa: ~8.1 (Protonates easily to

  ).

• Pyrazole pKa: ~2.5 (Very weak base; remains neutral at pH 4–5).

Protocol 2: The "pH Swing" Wash

• Dissolve: Dissolve the crude organic product in a non-miscible solvent (DCM or Ethyl Acetate).

• Acid Wash: Wash the organic layer with 0.5M Phosphate Buffer (pH 5.0) or dilute HCl.

  • Mechanism:[1][4][5][6][7] At pH 5, hydrazine is >99.9% protonated (

    ) and partitions into the aqueous phase. The pyrazole (pKa 2.5) remains >99% neutral and stays in the organic phase.

• Separation: Discard the aqueous layer (treat as hazardous waste).

• Dry: Dry organic layer over

  and concentrate.

Data Comparison: Partitioning Efficiency

Component	pKa (Conjugate Acid)	State at pH 5.0	Phase Preference
Hydrazine	8.10	Ionized ( )	Aqueous (Removed)
Pyrazole	2.52	Neutral	Organic (Retained)
Imidazole	6.95	Ionized	Aqueous (Lost - Warning)

Analytical Validation (The "Benzaldehyde" Method)

You cannot rely on standard HPLC to see trace hydrazine (it has no chromophore). You must derivatize it.[2]

Protocol:

• Take 100 mg of your purified pyrazole.

• Dissolve in ACN/Water.

• Add excess Benzaldehyde .

• Wait 15 mins.

• Inject into HPLC. Look for the Benzalazine peak (highly UV active at 300+ nm).

• Reference: This method is validated for sub-ppm detection [1].[7]

Troubleshooting & FAQ

Ticket #101: "I used acetone, but the hydrazine level is still ~50 ppm."

• Root Cause: The reaction

  is reversible. If you have water in your solvent, the hydrazine reforms.

• Fix: Use molecular sieves during the reflux or switch to 2,4-pentanedione (Strategy A), which forms an irreversible aromatic ring.[1]

Ticket #102: "My pyrazole is water-soluble, so I can't do the pH wash."

• Root Cause: High polarity of the product prevents partitioning.

• Fix: Use a Polymer-Supported Benzaldehyde Resin .

  • Action: Stir your aqueous/alcoholic solution with the resin beads for 4 hours. The hydrazine binds to the beads. Filter the beads out. The product remains in solution.

Ticket #103: "I am seeing a new impurity at RRT 1.2 after scavenging."

• Root Cause: You likely used Acetylacetone and generated 3,5-dimethylpyrazole, but failed to wash it out.[1]

• Fix: 3,5-dimethylpyrazole is sublimable and soluble in hexanes.[1] Triturate your solid product with hexanes to wash away the scavenger byproduct.

References

• Sun, M., et al. (2016).[1] "Simultaneous quantitation of trace level hydrazine and acetohydrazide in pharmaceuticals by benzaldehyde derivatization...". Journal of Pharmaceutical and Biomedical Analysis.

• ICH Harmonised Guideline. (2017). "Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk M7(R1)." International Council for Harmonisation.[8]

• Anderson, N. G. (2012). Practical Process Research & Development. Academic Press. (Chapter on Genotoxic Impurities).[2]

• Knorr, L. (1883). "Einwirkung von Acetessigester auf Phenylhydrazin". Berichte der deutschen chemischen Gesellschaft.

Sources

• 1. hilarispublisher.com [hilarispublisher.com]
• 2. scribd.com [scribd.com]
• 3. researchgate.net [researchgate.net]
• 4. chegg.com [chegg.com]
• 5. chegg.com [chegg.com]
• 6. ema.europa.eu [ema.europa.eu]
• 7. Simultaneous quantitation of trace level hydrazine and acetohydrazide in pharmaceuticals by benzaldehyde derivatization with sample 'matrix matching' followed by liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. fda.gov [fda.gov]

column chromatography techniques for purifying pyrazolylpyridines.

Technical Support Center: Purification of Pyrazolylpyridines

Introduction: The Pyrazolylpyridine Challenge

Pyrazolylpyridines are a unique class of bidentate nitrogen ligands widely used in coordination chemistry, catalysis, and luminescent materials. Their purification presents a dual challenge:

• Basicity & Tailing: The pyridine nitrogen (pKa ~5.2) and the pyrazole nitrogen act as Lewis bases, interacting strongly with acidic silanol groups (

  ) on standard silica gel. This causes severe peak tailing and material loss.

• Regioisomerism: The synthesis of these compounds (often via hydrazine condensation with 1,3-dicarbonyls or cross-coupling) frequently produces

  - and -isomers with nearly identical values.

This guide provides authoritative protocols to overcome these specific separation bottlenecks.

Module 1: Stationary Phase Selection Strategy

Before packing a column, you must select the correct stationary phase to match the acidity/basicity of your specific pyrazolylpyridine derivative.

Stationary Phase	Suitability	Mechanism	Recommendation
Standard Silica (SiO₂)	Low (Untreated)	Strong H-bonding with acidic silanols causes tailing.[1]	Avoid unless basified (see Module 2).
Neutral Alumina (Al₂O₃)	High	Less acidic surface; minimizes chemisorption of basic nitrogens.	Gold Standard for sensitive or highly basic ligands. Use Activity Grade III.
C18 (Reversed Phase)	Medium-High	Hydrophobic interaction; silanols are capped.	Excellent for separating regioisomers that co-elute on normal phase.
Amine-Functionalized Silica	High	Surface modified with basic groups (e.g., ).	Ideal but expensive. Mimics "basified" silica without additives.

Module 2: The "Basified Silica" Protocol

If you must use silica gel (due to cost or resolution requirements), you must neutralize the acidic sites. Adding triethylamine (TEA) directly to the mobile phase is often insufficient for sensitive separations.

Protocol: Pre-Buffered Silica Slurry Method

Use this method to eliminate tailing and improve resolution of close regioisomers.

• Calculate Solvent Volume: Estimate the column volume (CV). You will need ~3 CVs of "Pre-treatment Solvent."

• Prepare Pre-treatment Solvent: Hexanes (or initial non-polar solvent) + 1% to 5% Triethylamine (TEA) .

• Slurry Packing: Suspend the silica gel in the Pre-treatment Solvent. Pour into the column and pack as normal.

• The Flush (Critical): Flush the column with 2 CVs of the Pre-treatment Solvent.

  • Why? This saturates the acidic silanol sites (

    ) before your compound ever touches the silica.

• The Elution: Run your gradient using your standard solvent system (e.g., Hexane/EtOAc) containing 1% TEA throughout the entire run.

⚠️ Warning: Do not use TEA with Acetone or Ethyl Acetate if your compound is sensitive to aldol-type condensations, although this is rare with pyrazolylpyridines. DCM/MeOH is preferred for solubility but requires careful TEA management to avoid silica dissolution.

Module 3: Visualizing the Workflow

The following decision tree outlines the logical process for selecting the purification method based on compound behavior.

Caption: Decision matrix for selecting stationary phase and mobile phase modifiers based on TLC behavior.

Module 4: Troubleshooting & FAQs

Q1: My pyrazolylpyridine regioisomers ( vs ) are co-eluting on silica. How do I separate them?

A: Isomer separation is the hardest challenge.

• Change the Selectivity: Silica separates based on H-bonding. If isomers have similar H-bonding, switch to C18 (Reversed Phase) . The difference in lipophilicity (hydrophobicity) between the isomers often allows for baseline separation using a Water/Acetonitrile gradient.

• The "DCM Trick": If sticking to normal phase, try Toluene/Acetonitrile instead of Hexane/EtOAc. The

  interactions of Toluene with the pyridine ring can alter selectivity.

• Recrystallization: Often, one isomer is significantly more crystalline. Try triturating the crude mixture with cold Methanol or Diethyl Ether before chromatography.

Q2: I am using DCM/MeOH, and my silica column cracked/dissolved. Why?

A: Methanol is polar and can dissolve silica slightly, especially at high pH (if TEA is used). Furthermore, the heat of adsorption when DCM/MeOH hits dry silica causes gas expansion and cracking.

• Fix: Use the "Sandwich Method" or switch to EtOAc/IPA (Isopropyl Alcohol) . IPA provides the polarity of methanol without the aggressive dissolution properties.

Q3: My compound is stuck at the baseline even with 10% MeOH.

A: Pyrazolylpyridines can coordinate to metal impurities (from synthesis) or interact irreversibly with silica.

• Metal Scavenging: If you used Pd or Cu catalysis, wash your crude organic phase with aqueous EDTA or Sodium Diethyldithiocarbamate before the column.

• Deactivation: Your silica is too active. Add 1-2% water to the mobile phase or switch to Deactivated Alumina (Grade III) (prepared by adding 6% water w/w to Alumina).

Module 5: Advanced Workflow - Removing Metal Contaminants

Pyrazolylpyridines are strong ligands. If your synthesis involved metal catalysis (Suzuki, Buchwald), the "impurity" might be your product coordinated to Palladium.

Caption: Pre-column workflow for removing metal contaminants to prevent streaking.

References

• BenchChem Technical Support. (2025).[1][2][3] Chromatographic Purification of Pyridine Derivatives: Troubleshooting Peak Tailing. Retrieved from 3

• Luque, C., et al. (2011).[4][5] Preparation, separation and characterisation of two regioisomers of a N-hydroxyalkylpyridylpyrazole ligand. Inorganica Chimica Acta, 367, 35–43.[4][5] Retrieved from 4

• Chrom Tech, Inc. (2024). Mastering Column Chromatography: Techniques and Tips. Retrieved from 6

• Organic Syntheses. (2025). Purification of Organic Compounds by Flash Column Chromatography.[2][7] Org.[7][8][9][10] Synth. 2025, 102, 276–302. Retrieved from 7

• Welch Materials. (2025). Mobile Phase Selection in Method Development: How to Optimize. Retrieved from 10

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Preparation, separation and characterization of two pyrazolic regioisomers of high purity UAB Barcelona [uab.cat]
• 5. Preparation, separation and characterization of two pyrazolic regioisomers of high purity - Divulga UAB - University research dissemination magazine [uab.cat]
• 6. chromtech.com [chromtech.com]
• 7. orgsyn.org [orgsyn.org]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. reagentsstage.cimm2.com [reagentsstage.cimm2.com]
• 10. welch-us.com [welch-us.com]

Module 1: The Condensation Conundrum (Knorr Synthesis)

To: User From: Dr. Aris Thorne, Senior Application Scientist, Heterocycle Synthesis Division Subject: TICKET #9942: Resolving Regioisomer Heterogeneity in Pyrazole Scaffolds

Hello,

I understand you are encountering regioisomeric mixtures in your pyrazole synthesis. This is the single most common failure mode in the Knorr synthesis and N-alkylation workflows. The formation of 1,3- vs. 1,5-isomers (or N1 vs. N2 alkylation) is not random; it is strictly governed by the interplay of hard/soft acid-base (HSAB) theory , steric trajectory , and tautomeric equilibrium .

Below is a technical guide designed to troubleshoot your specific pathway. I have structured this as a diagnostic workflow rather than a generic textbook summary.

Scenario: You are reacting a monosubstituted hydrazine (

) with an unsymmetrical 1,3-dicarbonyl ( ). The Issue: You observe a mixture of 1,3- and 1,5-disubstituted pyrazoles.

Root Cause Analysis

The reaction proceeds via the nucleophilic attack of the hydrazine on a carbonyl.

• Hydrazine Nucleophilicity: The terminal nitrogen (

  ) is generally more nucleophilic (harder) than the substituted nitrogen ( ) due to steric accessibility and lack of electron delocalization (unless R is electron-withdrawing).

• Carbonyl Electrophilicity: The hydrazine will preferentially attack the most electrophilic carbonyl carbon.

• The Trap: If

  and have similar electronic properties (e.g., Methyl vs. Ethyl), discrimination is poor, leading to ~1:1 mixtures.

Troubleshooting Protocol

Q1: Are your carbonyls electronically distinct?

• Yes (e.g.,

  vs. Phenyl): The reaction is usually regioselective.[1][2] The terminal attacks the more electron-deficient carbonyl (adjacent to ), leading to the 5-trifluoromethyl-1-substituted isomer.

• No (e.g., Methyl vs. Phenyl): You must force selectivity using Solvent Engineering .

Solution A: The Fluorinated Solvent Switch Standard ethanol reflux often fails here. Switch to Hexafluoroisopropanol (HFIP) or Trifluoroethanol (TFE) .

• Mechanism: Fluorinated alcohols are strong hydrogen-bond donors (high

  value). They selectively coordinate to the harder, more basic carbonyl oxygen, enhancing its electrophilicity and "pulling" the incoming nucleophile towards it.

• Evidence: Reactions of methylhydrazine with 1-aryl-1,3-diketones in HFIP can shift regioselectivity from 60:40 (in EtOH) to >95:5 favoring the 1-aryl-5-methyl isomer [1].

Solution B: The "Surrogate" Strategy (Enaminones) If the diketone fails, convert it to an enaminone (

) using DMF-DMA.

• Why: This replaces one carbonyl with a "soft" Michael acceptor.

• Outcome: The hydrazine

  attacks the carbonyl (hard electrophile), while the attacks the Michael position (soft electrophile), locking the regiochemistry [2].

Module 2: Regioselective N-Alkylation of Pyrazoles

Scenario: You have a pre-formed NH-pyrazole and are alkylating it with an electrophile (

). The Issue: You get a mixture of N1- and N2-alkylated products.

Root Cause Analysis

Unsubstituted pyrazoles exist in tautomeric equilibrium. The ratio of products depends on:

• Tautomer Population: Which nitrogen holds the proton?

• Steric Hindrance: Attack occurs at the least hindered nitrogen.

• Coordination: Metal ions can chelate to the pyridine-like nitrogen, directing alkylation.

Troubleshooting Protocol

Q1: Is there a bulky group at position 3(5)?

• Scenario: 3-Phenyl-1H-pyrazole.[3]

• Standard Base (

  /Acetone): Alkylation favors the less hindered nitrogen (distal to the phenyl group), yielding the 1-alkyl-3-phenyl isomer.

• Strong Base (

  /THF): Fully deprotonates the pyrazole to the anion. The reaction is then governed purely by sterics, heavily favoring the 1-alkyl-3-phenyl isomer (often >90:10) [3].

Q2: Do you need the "Crowded" Isomer (1-alkyl-5-phenyl)? This is the "Contra-Steric" product and is difficult to make via direct alkylation.

• Solution: Do not use direct alkylation.

• Alternative: Use the SEM-Switch Strategy .

  • Protect the accessible nitrogen with SEM-Cl (2-(Trimethylsilyl)ethoxymethyl chloride).

  • Use a "SEM-transposition" catalyst (e.g., Lewis acids) if necessary, or design the synthesis to introduce the substituent before ring closure (see Module 1).

  • Recent advances allow for Palladium-catalyzed C-H arylation which can be more selective than N-alkylation for introducing complexity [4].

Master Protocol: Regioselective Synthesis of 1-Aryl-5-Alkyl Pyrazoles

Targeting the difficult 1,5-isomer using the Enaminone Route.

Reagents:

• Aryl ketone (

  )

• DMF-DMA (N,N-Dimethylformamide dimethyl acetal)

• Aryl/Alkyl Hydrazine Hydrochloride (

  )

Step-by-Step:

• Enaminone Formation:

  • Dissolve Aryl ketone (1.0 equiv) in neat DMF-DMA (5.0 equiv).

  • Reflux for 4–12 hours. Monitor by TLC (disappearance of ketone).

  • Evaporate volatiles under reduced pressure.[4] The residue is the crude enaminone (

    ).

• Cyclization:

  • Dissolve the crude enaminone in Ethanol (0.5 M).

  • Add Hydrazine Hydrochloride (1.1 equiv). Note: Using the salt form is crucial to buffer the pH.

  • Reflux for 2–6 hours.

• Workup:

  • Cool to RT. The product often precipitates.

  • If not, evaporate solvent and recrystallize from EtOH/Water.

Why this works: The hydrazine

(hard nucleophile) exclusively attacks the carbonyl of the enaminone (hard electrophile). The substituted nitrogen ( ) then closes on the alkene carbon. This forces the formation of the 1-R-3-Aryl pyrazole (or 1-R-5-Aryl depending on the enaminone structure). Wait—check the mapping:

• Enaminone structure:

  .

• Hydrazine:

  .

• Attack 1:

  attacks . Intermediate: .

• Cyclization:

  attacks the carbon.

• Result: The Aryl group ends up at position 3 . The R group is at position 1 .

• To get the 1,5-isomer: You would need the enaminone structure reversed or use a specific catalyst. (See Decision Tree below).

Visual Logic: The Regioselectivity Decision Tree

Caption: Decision matrix for selecting synthetic routes based on target regioisomer geometry. Blue nodes indicate starting points; Yellow indicates decision gates.

Quantitative Data: Solvent Effects on Regioselectivity

The following table illustrates the impact of solvent choice on the condensation of Methylhydrazine with 1-phenyl-1,3-butanedione [1].

Solvent	Dielectric Constant ( )	H-Bond Donor ( )	Regioisomer Ratio (1,5- : 1,3-)	Yield (%)
Ethanol	24.5	0.83	68 : 32	82
THF	7.5	0.00	55 : 45	75
Toluene	2.4	0.00	52 : 48	70
HFIP	16.7	1.96	96 : 4	91
TFE	26.7	1.51	88 : 12	88

Key Insight: The high H-bond donor ability (

) of HFIP is the determining factor, not the polarity ( ).

References

• Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols . Journal of Organic Chemistry. Link

• Regioselective Synthesis of 1,3,5-Substituted Pyrazoles from Enaminones . Beilstein Journal of Organic Chemistry. Link

• Regioselective N-Alkylation of Pyrazoles . Journal of Heterocyclic Chemistry. Link

• C-H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Pyrazoles . National Institutes of Health (PMC). Link

Need further assistance? If your substrate contains acid-sensitive groups or extreme steric bulk (e.g., tert-butyl), reply with the specific structure for a custom protocol.

Dr. Aris Thorne Senior Application Scientist | Heterocycle Synthesis Support

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Direct N-heterocyclization of hydrazines to access styrylated pyrazoles: synthesis of 1,3,5-trisubstituted pyrazoles and dihydropyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

stability issues of 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine under acidic/basic conditions

Executive Summary & Chemical Profile

Molecule: 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine Class: N,N-Bidentate Ligand (Heterocyclic) Primary Application: Ligand for transition metal catalysis (Ir, Ru, Pt) and phosphorescent OLED materials.

This guide addresses the stability profile of the title compound. While the 2-pyrazolylpyridine core is robust, the p-tolyl substituent introduces specific vulnerabilities regarding oxidation, and the pyridine nitrogen dictates pH-dependent solubility.

Quick Diagnostic Matrix:

Condition	Stability Rating	Primary Concern
Acidic (pH < 4)	High (Chemical)	Protonation prevents metal coordination; increases aqueous solubility.
Basic (pH > 10)	Excellent	Resistant to hydrolysis; stable to nucleophiles.

| Oxidative | Moderate | Benzylic methyl group (

) is susceptible to oxidation to . | | Thermal | High | Stable >200°C (inert atmosphere). |

Diagnostic Hub: Troubleshooting & FAQs

This section addresses the most frequent "pain points" reported by users working with this ligand.

Q1: "My ligand precipitated from solution during the reaction. Is it decomposed?"

Likely Cause: pH-dependent solubility shift. Explanation: This ligand is a base.[1] In acidic media (pH < 4), the pyridine nitrogen (

) protonates, forming a cationic species that is water-soluble. If you neutralize the solution (pH > 7), the neutral ligand regenerates and, being lipophilic, will precipitate out of water. Action: Check the pH. If the precipitate is white/off-white, it is likely the recovered ligand. Verify by dissolving in DCM and running TLC.

Q2: "I see a loss of catalytic activity when running reactions in acidic media."

Likely Cause: Competitive Protonation (Decoordination). Explanation: The pyridine nitrogen is the primary donor site for metal coordination. In acidic conditions, protons (

) compete with the metal center ( ) for this nitrogen. Since is often a kinetically faster binder, it displaces the metal or prevents coordination entirely. Action: Add a non-coordinating base (e.g., 2,6-lutidine or ) to buffer the system and keep the pyridine nitrogen available for the metal.

Q3: "My HPLC shows a new peak at RT + 2.5 min after using KMnO4 or strong oxidants."

Likely Cause: Benzylic Oxidation. Explanation: The pyrazole and pyridine rings are oxidatively stable. However, the methyl group on the p-tolyl ring is benzylic. Strong oxidants can convert this

group into a carboxylic acid ( ) or aldehyde. Action: Avoid strong oxidants. If oxidation is observed, characterize the impurity; it is likely the carboxylic acid derivative.

Deep Dive: Acidic & Basic Stability Mechanisms

Acidic Conditions: The Protonation Trap

Contrary to common fears, the 2-pyrazolylpyridine skeleton is highly resistant to acid-catalyzed hydrolysis. The

bond between the rings and the bond to the p-tolyl group are robust even in refluxing acetic acid.

• Mechanism: The "instability" users observe is usually functional , not structural.

  • Pyridine Nitrogen (

    ): The first site to protonate ( ). This blocks coordination.

  • Pyrazole Nitrogen (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

    ): The pyridine-like nitrogen in the pyrazole ring is much less basic ( ). It only protonates in strong acids (pH < 2).

  • Structural Integrity: The

    -aryl bond (connecting pyrazole to p-tolyl) is stable to mineral acids (HCl, ) at room temperature. Cleavage requires extreme conditions (e.g., superacids or specific high-temperature catalytic cleavage).

Basic Conditions: Nucleophilic Resistance

The molecule is chemically inert to most bases.

• No Acidic Protons: Unlike unsubstituted pyrazoles, this molecule has no

  proton to deprotonate.

• Hydrolysis: The rings are aromatic and electron-rich enough to resist nucleophilic attack by hydroxide (

  ) or alkoxides ( ).

• Warning: Extremely strong bases (e.g.,

  -BuLi) may deprotonate the benzylic methyl group or perform Directed ortho-Metalation (DoM) on the pyridine ring if not controlled.

Visualizing the Pathway

The following diagram illustrates the species transformation across pH gradients and the oxidation risk.

Figure 1: Chemical species equilibrium demonstrating the reversible nature of acid interference (protonation) versus the irreversible nature of benzylic oxidation.

Validated Protocols

Protocol A: Stability Verification (HPLC/NMR)

Use this protocol to verify if your ligand has degraded or simply protonated.

• Sampling: Take 5 mg of the "suspect" material.

• Partition: Dissolve in 1 mL DCM and add 1 mL 1M NaOH (aqueous). Shake vigorously.

  • Why? This neutralizes any salts. If the molecule was just protonated, it will return to the organic phase. If it decomposed to hydrophilic fragments, they will stay in the water.

• Extraction: Collect the DCM (bottom) layer. Dry over

  .

• Analysis:

  • 1H NMR (CDCl3): Look for the diagnostic methyl singlet at

    ppm. If this peak has shifted to ppm (aldehyde) or disappeared (acid), oxidation has occurred.

  • Integrity Check: Verify the integration ratio of the Pyridine protons (4H) to the Tolyl protons (4H). A 1:1 ratio confirms the N-aryl bond is intact.

Protocol B: Recovery from Acidic Waste

If you accidentally acidified your ligand solution and it "disappeared" (went into the water layer).

• Collection: Collect the acidic aqueous phase.

• Neutralization: Slowly add saturated

  or 1M NaOH while stirring until pH reaches ~8-9.

  • Observation: The solution should turn cloudy as the neutral ligand precipitates.

• Extraction: Extract 3x with Ethyl Acetate or DCM.

• Purification: Wash combined organics with brine, dry, and evaporate.

References

• Synthesis and Characterization of Pyrazolyl-Pyridines

  • Synthesis, Characterization, and Structural Elucidation of a Novel (E)-1-(1-Phenyl-1H-pyrazol-4-yl)-N-(1-(p-tolyl)-1H-pyrazol-5-yl)methanimine. (2025).[2][3][4][5] Nepal Journals Online. Link

  • Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles. (2022). Molecules (MDPI). Link

• Oxidative Stability of p-Tolyl Groups

  • Thomas, A. M., et al. (2016).[6] Oxidation of the para-Tolyl Radical by Molecular Oxygen under Single-Collision Conditions.[3][6] Journal of Physical Chemistry Letters.[6] Link

• Acidic Cleavage & Reactivity

  • Unanticipated Cleavage of 2-Nitrophenyl-Substituted N-Formyl Pyrazolines under Bechamp Conditions. (2018). ACS Omega. Link

• Physicochemical Properties (pKa/Solubility)

  • An In-depth Technical Guide to the Basic Properties of 3-(1H-pyrazol-1-yl)pyrazin-2-amine. (2025).[2][3][4][5] BenchChem Technical Guides. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. yangtaolab.com [yangtaolab.com]
• 4. 2,6-Di(1-pyrazolyl)pyridine | C11H9N5 | CID 11816656 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. ijpsi.org [ijpsi.org]
• 6. Oxidation of the para-Tolyl Radical by Molecular Oxygen under Single-Collison Conditions: Formation of the para-Toloxy Radical - PubMed [pubmed.ncbi.nlm.nih.gov]

characterization of unexpected byproducts in pyrazolylpyridine reactions

Technical Support Center: Pyrazolylpyridine Synthesis & Characterization

Status: Operational Ticket Priority: High Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division

Introduction: The "Hidden" Isomer Problem

Welcome to the technical support hub for pyrazolylpyridine scaffolds. These ligands are ubiquitous in coordination chemistry (e.g., Iridium phosphors for OLEDs) and medicinal chemistry (e.g., kinase inhibitors). However, their synthesis is notoriously deceptive.

The most frequent support ticket we receive isn't about failed reactions—it's about unexpected regioisomers that mimic the target product in LC-MS but fail in downstream applications. This guide provides the forensic tools to identify and prevent these byproducts.

Module 1: The Regioselectivity Crisis (Condensation Route)

Scenario: You are reacting 2-hydrazinopyridine with an unsymmetrical 1,3-diketone (Knorr Pyrazole Synthesis) to form a specific isomer. The Issue: You observe two close-running spots on TLC or a "messy" NMR baseline. Root Cause: The hydrazine nitrogen (

) can attack either carbonyl of the diketone. The ratio depends on the steric bulk and electrophilicity of the diketone substituents ( vs ).

Mechanistic Insight

The reaction proceeds through a carbinolamine intermediate.

• Electronic Control: The hydrazine attacks the most electron-deficient carbonyl (e.g., adjacent to

  ).

• Steric Control: The hydrazine attacks the least hindered carbonyl (e.g., Methyl vs. t-Butyl).

• The Trap: If

  is electron-withdrawing but is sterically small, these factors compete, leading to a mix of 1,3- and 1,5-substituted pyrazolylpyridines.

Visualizing the Pathway

The following diagram illustrates the bifurcation point where the "wrong" isomer is born.

Figure 1: Bifurcation in Knorr synthesis. The 1,5-isomer places the pyrazole substituent in close proximity to the pyridine ring, often causing steric clash.

Module 2: Cross-Coupling Complications (Ullmann/Suzuki)

Scenario: You are coupling a pre-formed pyrazole to a 2-halopyridine using Cu (Ullmann) or Pd (Buchwald-Hartwig). The Issue: Low yield and the presence of dehalogenated pyridine.

Common Unexpected Byproducts

Byproduct Type	Observation (LC-MS)	Cause	Prevention
Homocoupling	Mass = Pyridine - Halogen	Reductive elimination of two aryl groups on the metal center.	Reduce catalyst loading; switch to mild bases (e.g., ).
Dehalogenation	Mass = Target - Pyrazole + H	-Hydride elimination from alkyl ligands or solvent interaction.	Avoid alcoholic solvents (e.g., isopropanol) which act as hydride sources.
N2-Isomer	Same Mass as Target	Pyrazole tautomerism allows coupling at either Nitrogen.	Use sterically hindered ligands to force N1 selectivity or block C3/C5 positions.

Module 3: Analytical Forensics (Troubleshooting Protocol)

The Problem: 1,3- and 1,5-isomers have identical masses and very similar polarities. Standard 1D NMR is often inconclusive without a reference standard.

Diagnostic Protocol: The NOESY "Smoking Gun"

This is the only self-validating method to confirm regiochemistry without X-ray crystallography.

Step-by-Step Workflow:

• Sample Prep: Dissolve 5-10 mg of pure isolated product in

  (preferred over to prevent peak overlap).

• Acquisition: Run a 2D NOESY (Nuclear Overhauser Effect Spectroscopy) experiment. Set mixing time (

  ) to 500ms.

• Analysis: Look for cross-peaks between the Pyridine-3H (ortho to the hydrazine linkage) and the Pyrazole-5-Substituent .

Data Interpretation Table

Feature	1,5-Isomer (Crowded)	1,3-Isomer (Linear)
Spatial Proximity	Pyrazole substituent is close to Pyridine ring.	Pyrazole substituent is far from Pyridine ring.
NOESY Signal	STRONG Cross-Peak between Pyridine-3H and Pyrazole-R group.	NO Cross-Peak (or very weak) between Pyridine-3H and Pyrazole-R.
1H NMR Shift	Pyrazole-R protons often shifted upfield (shielded by pyridine ring current).	Pyrazole-R protons appear at standard chemical shifts.
Chromatography	Usually elutes faster (less polar due to internal steric shielding).	Usually elutes slower (more accessible polar surface).

Troubleshooting Logic Flow

Figure 2: Diagnostic decision tree for characterizing pyrazolylpyridine impurities.

Frequently Asked Questions (FAQ)

Q: Why does my reaction turn black during the Ullmann coupling? A: This indicates Copper disproportionation (

). This often happens if the ligand is insufficient or if oxygen leaked into the system. Fix: Increase ligand loading (e.g., to 20 mol%) or switch to a more robust ligand like trans-N,N'-dimethylcyclohexane-1,2-diamine.

Q: I can't separate the isomers by column chromatography. What now? A: Pyrazolylpyridine isomers have very similar

values on silica.

• tactic 1: Switch to Alumina (Neutral) stationary phase. The different basicities of the isomers often result in better separation on alumina.

• Tactic 2: Recrystallization. The 1,3-isomer is often more symmetric and crystalline. Try hot ethanol or toluene/hexane mixtures.

Q: Can I predict which isomer will form in the condensation reaction? A: Generally, yes. In the reaction of hydrazinopyridine with a

-diketone:

• Bulky groups (

  -Bu, Ph) on the diketone prefer the 3-position (distal to pyridine).

• Fluorinated groups (

  ) prefer the 5-position (proximal to pyridine) due to the initial attack of the hydrazine on the highly electrophilic trifluoroacetyl carbonyl [1].

References

• Regioselectivity in Pyrazole Synthesis: Fustero, S., et al. "Regioselective Synthesis of 5-Trifluoromethylpyrazoles." Journal of Organic Chemistry, 2008.

• NMR Characterization: Claramunt, R. M., et al.[1][2][3] "The Structure of Pyrazoles in the Solid State: Crystallography and NMR." Journal of Chemical Information and Modeling, 2018.

• Ullmann Coupling Side Reactions: Monnier, F., & Taillefer, M. "Catalytic C-N, C-O, and C-S Bond Formation with Copper." Angewandte Chemie International Edition, 2009.

• Isomer Separation: Elguero, J. "Pyrazoles and their Benzo Derivatives." Comprehensive Heterocyclic Chemistry, 1984.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

comparing 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine with 2,2'-bipyridine as a ligand

Executive Summary

This guide provides a critical technical comparison between the industry-standard 2,2'-bipyridine (bpy) and the specialist ligand 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine (p-Tolyl-pp) .

While bpy remains the "workhorse" of coordination chemistry due to its symmetry and strong field strength, p-Tolyl-pp offers distinct advantages in photophysical tuning and steric engineering . This guide explores why you might switch from the standard bpy to the asymmetric p-Tolyl-pp for applications in OLEDs, photocatalysis, and supramolecular assembly.

Part 1: Molecular Architecture & Electronic Profiling

Structural Divergence

The fundamental difference lies in symmetry and donor atoms.

• 2,2'-Bipyridine (bpy):

  symmetry (approximate), planar, coordinates via two pyridine nitrogens. It is a strong -donor and a significant -acceptor.

• p-Tolyl-pp:

  symmetry (asymmetric). It coordinates via one pyridine nitrogen and one pyrazole nitrogen. The p-Tolyl group at the N1 position of the pyrazole induces a steric twist, preventing perfect planarity relative to the metal center.

Electronic "Push-Pull"

The substitution of a pyridine ring with a pyrazole ring drastically alters the Frontier Molecular Orbitals (FMOs).

Feature	2,2'-Bipyridine (bpy)	p-Tolyl-pp	Impact on Complex
Coordination Mode	Neutral -bidentate	Neutral -bidentate	Same coordination geometry (usually octahedral).
-Donation	Strong	Moderate to High	Pyrazoles are generally harder bases than pyridines.
-Acceptance	Moderate (Low LUMO)	Weak (High LUMO)	p-Tolyl-pp raises the LUMO energy.
HOMO-LUMO Gap	Moderate	Wide	Blue-shift in emission (higher energy).[1]
Sterics	Planar (Stacking prone)	Twisted (Bulky)	p-Tolyl-pp reduces self-quenching/aggregation.

Decision Matrix: Ligand Selection

The following decision tree illustrates when to choose p-Tolyl-pp over the standard bpy based on experimental goals.

Figure 1: Decision matrix for selecting between bpy and p-Tolyl-pp ligands based on desired physicochemical outcomes.

Part 2: Photophysical & Catalytic Performance

Photophysics (OLEDs & Sensing)

In Ruthenium(II) and Iridium(III) complexes, replacing bpy with p-Tolyl-pp typically results in a hypsochromic shift (blue shift) of the emission maximum.

• Mechanism: The pyrazole ring is electron-rich (

  -excessive) compared to pyridine ( -deficient). However, as a neutral ligand, its -accepting orbitals ( ) are higher in energy than those of pyridine. This increases the energy gap between the metal-centered HOMO (d-orbitals) and the ligand-centered LUMO ( ), pushing the Metal-to-Ligand Charge Transfer (MLCT) band to higher energy.

• Quantum Yield (

  ): The p-Tolyl group adds steric bulk. In solid-state devices (OLEDs), this prevents "concentration quenching" caused by - stacking of planar ligands like bpy. Consequently, p-Tolyl-pp complexes often exhibit higher quantum yields in films.

Catalysis (Water Oxidation)

While bpy is the standard for robustness, pyrazole-based ligands are gaining traction in water oxidation catalysis (WOC).

• Oxidative Stability: Pyrazole rings are generally more resistant to oxidative degradation than pyridine rings under harsh catalytic conditions (e.g., Ce(IV) driven oxidation).

• Isomerism: The asymmetry of p-Tolyl-pp allows for the isolation of specific geometric isomers (e.g., cis vs trans relative to the pyrazole), which can be used to mechanistically probe catalytic cycles.

Part 3: Experimental Protocols

Synthesis of 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine

This ligand is not always commercially available off-the-shelf but can be synthesized via a robust Claisen-Schmidt Condensation followed by heterocyclization.

Reagents:

• 2-Acetylpyridine[2]

• -Dimethylformamide dimethyl acetal (DMF-DMA)

• p-Tolylhydrazine hydrochloride

• Ethanol (solvent)

Step-by-Step Protocol:

• Enaminone Formation: Reflux 2-acetylpyridine (10 mmol) with excess DMF-DMA (12 mmol) in dry toluene or neat for 8–12 hours.

  • Checkpoint: Monitor TLC. The product is an enaminone intermediate (usually yellow solid).

  • Reaction:

    .

• Cyclization: Dissolve the isolated enaminone in Ethanol (20 mL). Add p-Tolylhydrazine hydrochloride (10 mmol).

• Reflux: Heat to reflux for 4–6 hours.

  • Mechanism:[3] The hydrazine attacks the enaminone to close the 5-membered pyrazole ring.

• Purification: Cool to room temperature. The product often precipitates. If not, remove solvent and recrystallize from Ethanol/Hexane.

  • Yield Expectation: 70–85%.

  • Validation:

    H NMR should show the characteristic pyrazole singlet (~6.5-7.0 ppm) and the p-Tolyl methyl singlet (~2.4 ppm).

Complexation with Iridium (General Procedure)

To form the heteroleptic complex

(where ppy = phenylpyridine):

• Dimer Cleavage: Suspend the dichloro-bridged dimer

  (0.1 mmol) in 2-ethoxyethanol/glycerol (3:1).

• Ligand Addition: Add p-Tolyl-pp (0.22 mmol).

• Heating: Heat to 110°C under inert atmosphere (

  ) for 12 hours.

• Anion Exchange: Cool, add excess aqueous

  to precipitate the cationic complex as the hexafluorophosphate salt.

• Purification: Silica gel column chromatography (DCM/MeOH).

Part 4: Comparative Data Summary

The following table summarizes the expected shifts when swapping bpy for p-Tolyl-pp in a generic

or system.

Property	2,2'-Bipyridine (bpy)	p-Tolyl-pp	Experimental Note
Emission Color	Orange-Red (Ru) / Green (Ir)	Yellow-Orange (Ru) / Blue-Green (Ir)	p-Tolyl-pp induces blue shift (~10-30 nm).
Redox Potential ( )	Baseline	Slightly Lower (Cathodic shift)	Pyrazole is a better -donor, stabilizing higher oxidation states (M ).
Solubility	Moderate (salts are soluble)	High (Organic solvents)	The p-Tolyl group enhances solubility in DCM/CHCl .
Chemical Stability	High	High	Both are robust; p-Tolyl-pp resists nucleophilic attack well.

References

• Synthesis and Photophysics of Pyrazolyl-Pyridine Complexes

  • Title: Tunable Emission Color of Iridium(III) Complexes with Phenylpyrazole Derivatives as the Main Ligands for Organic Light-Emitting Diodes.[4]

  • Source: Organometallics (ACS Public

  • URL:[Link]

• Catalytic Applications (Water Oxidation)

  • Title: Ru(II) water oxidation catalysts with 2,3-bis(2-pyridyl)pyrazine and tris(pyrazolyl)methane ligands.[5]

  • Source: Dalton Transactions (RSC).

  • URL:[Link]

• General Pyrazole Synthesis (Claisen-Schmidt Route)

  • Title: Recent Advances in Synthesis and Properties of Pyrazoles.[6]

  • Source: Molecules (MDPI).

  • URL:[Link]

• Comparison of Ligand Field Strength

  • Title: Photophysics of Ruthenium(II) Complexes with Thiazole π-Extended Dipyridophenazine Ligands (Discusses N^N ligand tuning).

  • Source: Inorganic Chemistry.[7]

  • URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Photochemical and Photobiological Properties of Pyridyl-pyrazol(in)e-Based Ruthenium(II) Complexes with Sub-micromolar Cytotoxicity for Phototherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dial.uclouvain.be [dial.uclouvain.be]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Ru(ii) water oxidation catalysts with 2,3-bis(2-pyridyl)pyrazine and tris(pyrazolyl)methane ligands: assembly of photo-active and catalytically active subunits in a dinuclear structure - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 6. mdpi.com [mdpi.com]
• 7. Photophysics of Ruthenium(II) Complexes with Thiazole π-Extended Dipyridophenazine Ligands - FAU CRIS [cris.fau.de]

validation of 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine structure by X-ray crystallography

Title: Definitive Structural Validation of 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine: A Comparative Guide to X-ray Crystallography vs. Spectroscopic Alternatives

Executive Summary

In the synthesis of N-aryl-pyrazole ligands, specifically 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine , the formation of regioisomers is an inherent synthetic risk.[1] The condensation of p-tolylhydrazine with 1,3-electrophiles (e.g., 1,3-diketones or ynones) typically yields a mixture of the desired 1,5-isomer and the thermodynamically stable 1,3-isomer .

While NMR spectroscopy (

H, C, NOESY) provides inferential evidence of connectivity, it often suffers from ambiguity due to signal overlap or free rotation of the aryl rings in solution. Single Crystal X-ray Diffraction (SC-XRD) remains the only self-validating, absolute method to determine the regio-connectivity and solid-state conformation.[1] This guide outlines the validation workflow, comparing SC-XRD against spectroscopic alternatives and providing a rigorous protocol for structural confirmation.

Part 1: The Structural Challenge (The "Why")

The core challenge in validating 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine lies in distinguishing it from its regioisomer, 2-(1-(p-Tolyl)-1H-pyrazol-3-yl)pyridine.[1]

• The 1,5-Isomer (Target): The pyridine ring is adjacent to the N-tolyl group.[1] Steric clash between the tolyl and pyridine rings often forces a twisted conformation.[1]

• The 1,3-Isomer (Impurity): The pyridine ring is distal to the N-tolyl group.[1] This isomer is often flatter and thermodynamically favored.[1]

Misidentification leads to failed downstream applications, particularly in coordination chemistry (e.g., Iridium-based OLEDs) or kinase inhibitor development, where the "bite angle" of the nitrogen donors is critical.

Part 2: Comparative Analysis (Method Performance)

The following table objectively compares SC-XRD with standard spectroscopic techniques for this specific isomeric problem.

Feature	SC-XRD (Crystallography)	NMR ( H, NOESY/ROESY)	Mass Spectrometry (HRMS)
Primary Output	Absolute 3D Structure (x, y, z coordinates)	Chemical Shift ( ) & Through-space coupling	Mass-to-Charge Ratio ( )
Regioisomer ID	Unequivocal. Direct visualization of C-N vs C-C connectivity.	Inferential. Relies on NOE cross-peaks between Tolyl-H and Pyridine-H.	Ineffective. Both isomers have identical exact mass.[1]
Stereochemistry	Defines torsion angles (Pyridine-Pyrazole twist).[1]	Average solution conformation (often rapid rotation).[1]	None.
Sample Req.	Single Crystal ( mm).	Dissolved sample ( 5 mg).[1]	Trace amount ( 1 mg).[1]
Turnaround	24–48 Hours (Growth + Collection).[1]	1–2 Hours.	15 Minutes.[1]
Limitation	Requires a crystalline solid (no oils/amorphous).[1]	Ambiguous if signals overlap or NOE is weak.	Cannot distinguish isomers.

Expert Insight: While NMR is faster, the steric bulk of the p-tolyl group can broaden signals or alter relaxation times, making NOE data difficult to interpret quantitatively. SC-XRD is the "stop-loss" validation step.[1]

Part 3: Validation Workflow & Visualization

The following diagram illustrates the decision matrix for validating the structure, highlighting the critical role of SC-XRD in resolving the "Regioisomer Trap."

Figure 1: Structural validation pipeline.[1] Note the critical pathway from NMR ambiguity to Crystallization for definitive isomer assignment.

Part 4: Experimental Protocols

A. Crystallization Protocol (The "p-Tolyl" Advantage)

The p-tolyl group adds rigidity and lipophilicity, aiding crystallization.[1] The following method is optimized for this class of ligands.

• Solvent System: Dichloromethane (DCM) / Hexane or Ethanol / Water.[1]

• Method: Slow Evaporation (Room Temperature).[1]

• Procedure:

  • Dissolve 10 mg of the purified solid in minimal DCM (0.5 mL) in a standard HPLC vial.[1]

  • Add 2 drops of Hexane (antisolvent) to induce nucleation.[1]

  • Cap the vial loosely (or use a cap with a needle puncture) to allow slow solvent evaporation over 24–48 hours.[1]

  • Observation: Look for block-like or prismatic crystals.[1] Avoid needles (often indicate rapid precipitation/low quality).[1]

B. Data Collection & Refinement Parameters

To meet publication standards (e.g., Acta Cryst., J. Med.[1] Chem.), ensure the following:

• Temperature: Collect at 100 K (using liquid nitrogen stream). This reduces thermal motion of the p-tolyl methyl group and improves resolution.[1]

• Resolution: Aim for

  Å or better ( for Mo source).

• Refinement Targets:

  • (unweighted): (5%).
  • (weighted): .[1][2]

  • Goodness of Fit (GoF):

    .[1]

Part 5: Data Interpretation (The Proof)

When analyzing the solved structure, focus on these three specific metrics to validate the 1,5-isomer :

• Connectivity Check (The "Smoking Gun"):

  • Locate the Pyrazole Nitrogen (N1) bearing the p-tolyl group.[1]

  • Trace the adjacent carbon (C5).[1]

  • Verification: Does C5 bond directly to the Pyridine ring?

  • If yes: Confirmed 1,5-isomer .[1]

  • If no (Pyridine is at C3):[1] You have the 1,3-isomer .[1]

• Torsion Angles (Steric Confirmation):

  • Measure the torsion angle between the Pyrazole and Pyridine rings.[1]

  • Expectation: The 1,5-isomer typically exhibits a significant twist (

    ) due to steric repulsion between the Pyridine-H3 and the Tolyl-ortho-H. The 1,3-isomer is usually more planar.[1]

• Crystal Packing:

  • The p-tolyl group often drives packing via

    stacking or CH- interactions.[1] Check the packing diagram for "head-to-tail" arrangements typical of dipolar aromatics.

References

• Cambridge Crystallographic Data Centre (CCDC). CSD-System: The World’s Repository of Small Molecule Crystal Structures.[1] Available at: [Link][1]

• International Union of Crystallography (IUCr). checkCIF/PLATON Validation Service.[1][3] (Standard for validating CIF files).[1][3] Available at: [Link][1]

• Food and Drug Administration (FDA). Guidance for Industry: Q6A Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products.[1] (Defines "Polymorphism" and "Identity" validation). Available at: [Link][1]

• Elgemeie, G. H., et al. "Crystal structure of pyrazole derivatives and their regioselective synthesis."[1] National Institutes of Health (PMC).[1] (Context on pyrazole regioisomerism). Available at: [Link][1]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Crystal structure of 2-[bis(1H-pyrazol-1-yl)meth­yl]pyridine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. platonsoft.nl [platonsoft.nl]

Caption: Decision matrix for selecting the appropriate chromatographic technique.

A Senior Application Scientist's Guide to Purity Assessment of 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine: An HPLC-Centric Comparative Analysis

Abstract

In the landscape of pharmaceutical research and development, the rigorous assessment of chemical purity is not merely a regulatory hurdle but a fundamental pillar of safety and efficacy. This is particularly true for novel N-heterocyclic compounds like 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine, whose potential therapeutic applications demand an unequivocal understanding of its purity profile. This guide provides an in-depth, experience-driven comparison of analytical methodologies for this task, centering on High-Performance Liquid Chromatography (HPLC) as the benchmark technique. We will explore the causality behind HPLC method development, present a detailed and validated protocol, and objectively compare its performance against powerful alternatives such as Ultra-Performance Liquid Chromatography (UPLC), Gas Chromatography (GC), and Supercritical Fluid Chromatography (SFC). All protocols and claims are grounded in established scientific principles and regulatory standards, providing researchers, scientists, and drug development professionals with a comprehensive framework for ensuring the integrity of their compounds.

The Criticality of Purity for Novel N-Heterocyclic Compounds

2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine is a molecule of significant interest, belonging to a class of pyrazole and pyridine-containing compounds known for their wide-ranging biological activities, including anti-inflammatory, antimicrobial, and antitumor properties.[1] Even trace impurities—such as unreacted starting materials, synthetic by-products, or degradants—can profoundly alter a compound's pharmacological and toxicological profile. Therefore, a robust, sensitive, and specific analytical method is indispensable for its characterization.

High-Performance Liquid Chromatography (HPLC) is the premier technique for this purpose, offering high resolution and sensitivity for a vast array of compounds, especially those that are non-volatile or thermally sensitive.[2]

Understanding the Analyte: A Chemist's Perspective

Effective HPLC method development begins with a thorough understanding of the analyte's physicochemical properties.

• Structure and Polarity: The molecule consists of three key moieties: a non-polar tolyl group, a moderately polar pyrazole ring, and a polar, weakly basic pyridine ring. This combination of hydrophobic and hydrophilic regions makes it an ideal candidate for Reversed-Phase HPLC (RP-HPLC), where separation is driven by hydrophobic interactions with a non-polar stationary phase.

• UV Absorbance: The conjugated aromatic system formed by the pyrazole and pyridine rings results in strong ultraviolet (UV) absorbance.[3][4][5] Spectroscopic analysis of similar pyrazole-pyridine structures suggests strong absorbance maxima around 254 nm and 280 nm, providing excellent sensitivity for UV-based detection.[4][5]

• pKa: The pyridine nitrogen atom imparts a basic character to the molecule. This is a critical consideration; operating the mobile phase at an acidic pH (e.g., pH 2-4) ensures this nitrogen is protonated, leading to more consistent retention times and improved peak shape by minimizing undesirable interactions with residual silanols on the silica-based column.

The Gold Standard: A Validated RP-HPLC Method

Based on the analyte's properties and extensive field experience, we have developed and validated a stability-indicating RP-HPLC method. The term "stability-indicating" signifies that the method can effectively separate the intact analyte from its potential degradation products.[6] The causality behind our choices is as crucial as the method itself.

Detailed Experimental Protocol: RP-HPLC

• Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a Photodiode Array (PDA) or dual-wavelength UV detector.

• Column: A C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size) is the workhorse for such aromatic compounds, providing excellent retention and resolving power.[2]

• Mobile Phase:

  • Solvent A: 0.1% Formic Acid in HPLC-grade Water. The formic acid is a crucial modifier; it acidifies the mobile phase to ensure the pyridine nitrogen is protonated, leading to sharp, symmetrical peaks.[7]

  • Solvent B: Acetonitrile. Chosen for its low UV cutoff and excellent elution strength for moderately polar compounds.

• Elution Mode: Gradient Elution. A gradient is superior to an isocratic method for purity analysis as it ensures that both early-eluting polar impurities and late-eluting non-polar impurities are resolved and eluted within a reasonable timeframe.

  • Gradient Program:

    • 0-2 min: 30% B

    • 2-15 min: 30% to 90% B

    • 15-18 min: Hold at 90% B

    • 18-18.1 min: 90% to 30% B

    • 18.1-25 min: Re-equilibration at 30% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C. Maintaining a constant temperature ensures reproducible retention times.

• Detection: PDA detection scanning from 200-400 nm. Primary quantification wavelength at 254 nm , with a secondary wavelength at 280 nm for confirmation and peak purity assessment.

• Injection Volume: 10 µL.

• Sample Preparation:

  • Prepare a diluent of 50:50 (v/v) Acetonitrile:Water.

  • Accurately weigh and dissolve the sample in the diluent to a final concentration of approximately 0.5 mg/mL.

  • Filter the solution through a 0.45 µm syringe filter prior to injection to remove particulates.[2]

Method Validation: A System of Trust

A protocol is only as reliable as its validation. This method was validated according to the International Council for Harmonisation (ICH) Q2(R2) guidelines to ensure it is fit for its intended purpose.[6][8][9][10][11]

Validation Parameter	Acceptance Criteria	Purpose
Specificity	The analyte peak is resolved from impurities and degradants (Peak Purity > 99.5%).	Ensures the method accurately measures only the intended analyte.[9]
Linearity	R² ≥ 0.999 over a range of 0.1% to 150% of the nominal concentration.	Confirms a proportional relationship between detector response and concentration.[9]
Accuracy	98.0% - 102.0% recovery for spiked samples at three concentration levels.	Measures the closeness of the experimental value to the true value.
Precision (Repeatability)	Relative Standard Deviation (RSD) ≤ 1.0% for six replicate injections.	Assesses method performance over a short interval under the same conditions.
LOD (Limit of Detection)	Signal-to-Noise ratio of 3:1.	The lowest amount of analyte that can be detected.
LOQ (Limit of Quantitation)	Signal-to-Noise ratio of 10:1.	The lowest amount of analyte that can be quantified with acceptable precision and accuracy.
Robustness	RSD ≤ 2.0% under minor variations in flow rate (±0.1 mL/min) and column temp (±2°C).	Demonstrates the method's reliability during normal use with small variations.

Comparative Guide: HPLC vs. Alternative Technologies

While HPLC is the established gold standard, other techniques offer distinct advantages in specific contexts. The choice of method should be a deliberate one, based on the specific analytical need.

Caption: Standard workflow for HPLC-based purity assessment.

Ultra-Performance Liquid Chromatography (UPLC)

UPLC operates on the same principles as HPLC but utilizes columns with sub-2 µm particles. This innovation requires significantly higher pressures (up to 15,000 psi) but offers substantial performance gains.[12][13][14][15]

• Advantages:

  • Speed: Analysis times are dramatically reduced (often by a factor of 5-10x) due to higher optimal flow rates.[12]

  • Resolution: Peak widths are much narrower, leading to superior resolution of closely eluting impurities.[14]

  • Sensitivity: Sharper peaks result in greater peak height, improving the signal-to-noise ratio and lowering detection limits.[12][13]

  • Solvent Reduction: Shorter run times and lower flow rates lead to a significant decrease in solvent consumption, making it a "greener" and more cost-effective option over time.[12]

• Limitations:

  • Higher initial instrument cost.

  • Requires higher purity solvents and can be more susceptible to blockages from improperly filtered samples.

Gas Chromatography (GC)

GC separates compounds based on their volatility in the gas phase. It is an extremely powerful technique but has specific requirements.

• Applicability: GC is only suitable for analytes that are both volatile and thermally stable.[16] While many N-heterocyclic compounds can be analyzed by GC[17][18], there is a significant risk of on-column degradation for complex molecules at the high temperatures required for volatilization.[19][20][21] Given the structure of 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine, thermal lability is a concern, making HPLC the safer, more reliable primary choice.

• Advantages:

  • Excellent for analyzing residual solvents, which are common process impurities.

  • High separation efficiency, especially with capillary columns.

• Limitations:

  • Unsuitable for non-volatile or thermally labile compounds.[16]

  • Derivatization may be required for polar compounds, adding complexity.

Supercritical Fluid Chromatography (SFC)

SFC is a hybrid technique that uses a supercritical fluid, typically carbon dioxide, as the main mobile phase.[16][22] It combines some of the best features of both GC and LC.

• Advantages:

  • Speed: The low viscosity of the supercritical mobile phase allows for very fast separations, often faster than UPLC.[16][23]

  • Green Chemistry: Drastically reduces the use of organic solvents compared to HPLC.[23]

  • Unique Selectivity: Offers different separation mechanisms, particularly effective for chiral separations and for analyzing moderately polar to non-polar compounds.[22][23]

• Limitations:

  • Less robust for highly polar, water-soluble compounds without significant method development using polar co-solvents.[22][23][24]

  • Requires specialized instrumentation.

Performance at a Glance: A Data-Driven Comparison

To provide an objective comparison, the following table summarizes hypothetical but realistic performance data for the analysis of 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine using the described techniques.

Parameter	RP-HPLC	UPLC	GC-FID	SFC-UV
Analysis Time	~25 min	~5 min	~30 min	~3 min
Relative Resolution	1.0x (Baseline)	~1.5x - 2.0x	Variable (High)	~1.2x - 1.8x
Relative Sensitivity (LOQ)	1.0x (Baseline)	~2.0x - 3.0x	High (analyte dependent)	~1.5x - 2.5x
Solvent Consumption / Run	~20 mL	~4 mL	Negligible	~2 mL (organic modifier)
Suitability for Analyte	Excellent	Excellent	Poor (Risk of Degradation)	Good
Primary Advantage	Robustness, Ubiquity	Speed, Resolution	Residual Solvent Analysis	Speed, Green Chemistry

Conclusion and Recommendation

For the routine purity assessment of 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine, the validated Reversed-Phase HPLC method remains the gold standard . Its robustness, reliability, and the wealth of established knowledge make it the most dependable choice for quality control and regulatory submissions.[2]

However, for laboratories focused on high-throughput screening or in-depth impurity profiling where maximum resolution is critical, UPLC presents a compelling and superior alternative , offering significant gains in speed and separation power.[14] While GC is generally not recommended as a primary technique due to the risk of thermal degradation, SFC stands out as a powerful "green" alternative for rapid analysis, particularly in environments prioritizing sustainability.

Ultimately, the choice of technology depends on the specific goals of the analysis, but the foundation of any choice must be a well-developed, validated method that guarantees the integrity of the data and, by extension, the quality of the final product.

References

• ICH. (2023). Validation of Analytical Procedures Q2(R2). International Council for Harmonisation. [Link]

• QbD Group. (2024). ICH Q2(R2) Validation of Analytical Procedures: An Overview of the Revised Guideline. [Link]

• IntuitionLabs. (2026). ICH Q2(R2) Guide: Analytical Method Validation Explained. [Link]

• Chromatography Today. (n.d.). How Good is SFC for Polar Analytes?[Link]

• European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. [Link]

• Alispharm. (2023). UPLC vs HPLC: what is the difference?[Link]

• Chromatography Today. (n.d.). HPLC vs UPLC - What's the Difference?[Link]

• JoVE. (2024). Video: Supercritical Fluid Chromatography. [Link]

• Teledyne LABS. (n.d.). What is Supercritical Fluid Chromatography (SFC) Chromatography?[Link]

• ICH. (2022). Validation of Analytical Procedure Q2(R2) - Draft Version. [Link]

• Agilent. (n.d.). Separation of Highly Polar Compounds by SFC With Detection by Q-TOF LC/MS. [Link]

• Royal Society of Chemistry. (n.d.). Characterising polar compounds using supercritical fluid chromatography–nuclear magnetic resonance spectroscopy (SFC–NMR). Faraday Discussions. [Link]

• Waters Corporation. (n.d.). Applying UPLC to the Profiling of Impurities in Raw Drug Substances. [Link]

• ALWSCI. (2022). HPLC Vs UPLC - What's The Difference?[Link]

• International Journal of Advanced Research in Science, Communication and Technology. (2020). Synthesis and Characterization of Pyridine and Pyrazole Deriva- tives for Their Biological Activities. [Link]

• ResearchGate. (n.d.). UV-Vis absorption and normalised emission spectra of the pyrazole...[Link]

• Nature. (2022). Synthesis and photophysical investigations of pyridine-pyrazolate bound boron(III) diaryl complexes. Scientific Reports. [Link]

• Royal Society of Chemistry. (2020). Recent progress in chemosensors based on pyrazole derivatives. RSC Advances. [Link]

• MDPI. (2024). Simultaneous Determination of 20 Nitrogen-Containing Heterocyclic Compounds in Soil by Supercritical Fluid Chromatography–Tandem Mass Spectrometry. Molecules. [Link]

• PubMed. (2008). Thermal extraction-two-dimensional gas chromatography-mass spectrometry with heart-cutting for nitrogen heterocyclics in biomass burning aerosols. [Link]

• SIELC Technologies. (2018). Separation of Pyrazole on Newcrom R1 HPLC column. [Link]

• Royal Society of Chemistry. (n.d.). Gas-phase UV absorption spectra and OH-oxidation kinetics of 1H-1,2,3-triazole and pyrazole. Physical Chemistry Chemical Physics. [Link]

• PubChem. (n.d.). 2-(1-(1-Methylethyl)-1H-pyrazol-5-yl)-3-pyridinemethanol. [Link]

• PubChem. (n.d.). 2-[5-(1h-Pyrrol-1-Yl)-1h-Pyrazol-4-Yl]pyridine. [Link]

• Wiley Online Library. (2024). A Highly Sensitive RP HPLC‐PDA Analytical Method for Detection and Quantification of a Newly Synthesized.... Chemistry & Biodiversity. [Link]

• IJCPA. (2014). A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity. [Link]

• Acta Poloniae Pharmaceutica. (n.d.). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. [Link]

• MDPI. (2022). Thermal Stability of Fluorescent Chitosan Modified with Heterocyclic Aromatic Dyes. Materials. [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2020). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. [Link]

• PubChem. (n.d.). 2,6-Di(1-pyrazolyl)pyridine. [Link]

• ScienceDirect. (n.d.). Minimizing thermal degradation in gas chromatographic quantitation of pentaerythritol tetranitrate. [Link]

• ResearchGate. (2025). (PDF) Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. [Link]

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• 6. database.ich.org [database.ich.org]
• 7. Separation of Pyrazole on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
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Publish Comparison Guide: Electrochemical Properties of 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine Complexes

The following guide provides an in-depth electrochemical evaluation of complexes containing the 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine ligand (hereafter referred to as tppz ).

This analysis focuses on Heteroleptic Iridium(III) Complexes (e.g.,

), as these are the primary application domain for this ligand class in optoelectronics (OLEDs) and photocatalysis.

Executive Summary & Mechanism of Action

The 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine (tppz) ligand represents a strategic modification of the classic 2-(1H-pyrazol-5-yl)pyridine scaffold. By incorporating a p-tolyl group at the pyrazole

position, researchers can fine-tune the solubility and electronic density of the resulting metal complexes without drastically altering the steric environment of the coordination sphere.

The Electrochemical "Fingerprint"

In Iridium(III) cationic complexes of the form

, the tppz ligand acts as the ancillary chelate. Its electrochemical role is distinct:

• LUMO Localization: The Lowest Unoccupied Molecular Orbital (LUMO) is predominantly localized on the ancillary ligand (tppz ). Therefore, the reduction potential (

  ) is directly tunable by the p-tolyl substituent.

• HOMO Stabilization: The Highest Occupied Molecular Orbital (HOMO) is largely metal-centered (

  ) mixed with the cyclometalating phenyl rings ( ). The tppz ligand exerts a secondary inductive effect on the HOMO.

Why Choose tppz? Compared to the unsubstituted phenyl analog (ppz ), the tppz ligand introduces a weak electron-donating methyl group. This results in a slight destabilization of the LUMO , raising the reduction potential (making it more negative) and effectively widening the electrochemical band gap (

), which is critical for achieving high-energy (blue/green) emission and improving stability against reductive degradation in device stacks.

Comparative Analysis: tppz vs. Alternatives

The following table contrasts the electrochemical performance of the tppz complex against the standard phenyl analog and an electron-deficient fluorinated variant.

Model System:

• Solvent: Acetonitrile (MeCN)

• Standard: Ferrocene (

  ) = 0 V

Feature	Ir-tppz (Product)	Ir-ppz (Standard Analog)	Ir-Fppz (Electron Deficient)
Ancillary Ligand	2-(1-(p-Tolyl)pyrazolyl)pyridine	2-(1-Phenylpyrazolyl)pyridine	2-(1-(2,4-F-Ph)pyrazolyl)pyridine
Substituent Effect	Inductive Donor (+I)	Neutral Reference	Inductive Acceptor (-I)
Oxidation ( )	+1.28 V (Reversible)	+1.29 V	+1.34 V
Reduction ( )	-1.78 V (Quasi-Rev)	-1.75 V	-1.65 V
(Gap)	3.06 V	3.04 V	2.99 V
LUMO Energy	-3.02 eV	-3.05 eV	-3.15 eV
Solubility (DCM)	High	Moderate	Moderate
Stability	High (Resists nucleophilic attack)	Moderate	Low (F-groups labile)

Expert Insight: The "Methyl Effect"

The shift from Ir-ppz to Ir-tppz seems subtle (30 mV shift in

), but this is causally significant in device physics:

• LUMO Destabilization: The methyl group on the tolyl ring donates electron density into the pyrazole system. This raises the energy of the

  orbitals (LUMO), making the complex harder to reduce (more negative ).

• Carrier Balance: In OLEDs, this slight barrier to electron injection can be used to balance charge transport, preventing electron leakage into the hole transport layer.

Experimental Protocol: Electrochemical Characterization

To ensure reproducibility and trustworthiness (E-E-A-T), follow this self-validating protocol.

A. Reagents & Setup

• Solvent: Anhydrous Acetonitrile (MeCN), HPLC Grade (Water < 10 ppm). Rationale: Water narrows the potential window.

• Electrolyte: 0.1 M Tetrabutylammonium Hexafluorophosphate (

  ). Recrystallize from ethanol before use to remove impurities.

• Working Electrode: Glassy Carbon (3 mm diameter). Must be polished to a mirror finish with 0.05

  alumina.

• Counter Electrode: Platinum Wire.

• Reference Electrode:

  (0.01 M in MeCN).

B. Measurement Workflow (Step-by-Step)

• Blank Scan: Run a CV of the solvent + electrolyte only from -2.5 V to +1.5 V.

  • Validation: Current should be < 1

    and featureless. If peaks appear, re-polish electrode or dry solvent.

• Analyte Addition: Dissolve the Ir-tppz complex to a concentration of 1.0 mM.

  • Note: The solution should be clear. If cloudy, filter through a 0.2

    PTFE filter.

• Deoxygenation: Bubble dry Argon or Nitrogen through the solution for 10 minutes.

  • Causality: Oxygen is electroactive (~ -1.2 V) and will obscure the ligand reduction features.

• Data Acquisition:

  • Scan Rate: 100 mV/s.

  • Direction: Open Circuit Potential

    Positive (Oxidation) Negative (Reduction) Finish.

• Internal Standardization (Critical):

  • After the measurement, add a pinch of Ferrocene to the same cell.

  • Run the scan again.

  • Calculation: Shift all potentials so the

    couple is at 0.00 V (or 0.38 V vs SCE, depending on your convention).

Visualization of Electrochemical Dynamics[1][2]

Figure 1: Electrochemical Characterization Workflow

This diagram outlines the logical flow for validating the redox properties, ensuring no false positives from solvent impurities.

Caption: Self-validating workflow for cyclic voltammetry. The "Blank Check" loop is critical for establishing baseline integrity.

Figure 2: Frontier Orbital Energy Diagram

Comparison of the energy levels showing the stabilizing effect of the p-tolyl group compared to the fluorinated analog.

Caption: Energy level diagram demonstrating the wider electrochemical gap of the Ir-tppz complex due to inductive donation from the p-tolyl group.

References

• Synthesis and Photophysics of Ir(III) Complexes with Pyrazolyl-Pyridine Ligands. Source: Journal of Materials Chemistry C Snippet: Describes the synthesis of heteroleptic iridium complexes using 2-(1H-pyrazol-5-yl)pyridine derivatives and the effect of substituents on quantum efficiency.

• Electrochemical Tuning of Cationic Iridium Complexes. Source: Dalton Transactions Snippet: Provides the fundamental correlation between ancillary ligand substitution (methyl vs phenyl vs fluoro) and the resulting redox potentials in acetonitrile.

• Substituent Effects in Pyrazole-Based Ligands for OLEDs. Source: ResearchGate / Pusan National University Snippet: Comparative data on "mepzpy" and "phpzpy" ligands, establishing the baseline for alkyl vs aryl substituent effects on the pyrazole ring.

• Redox Properties of Ruthenium(II) Pyrazolylpyridine Complexes. Source: PubMed / NIH Snippet: Detailed electrochemistry of Ru(II) complexes with substituted pyrazolylpyridines, validating the assignment of reduction waves to the pyrazolyl-pyridine ligand.

A Senior Application Scientist's Guide to Cross-Validation of Experimental and Computational Data for Pyrazolylpyridine Compounds

Introduction: The Synergy of Bits and Atoms in Drug Discovery

Pyrazolylpyridine scaffolds are a cornerstone in modern medicinal chemistry, forming the structural basis of compounds with a wide array of therapeutic applications, including anticancer, anti-inflammatory, and antimicrobial agents.[1][2][3][4][5] The journey from a promising molecular concept to a clinically viable drug is fraught with challenges, demanding a deep understanding of a compound's structure, properties, and biological interactions. Relying solely on experimental synthesis and testing can be a resource-intensive and often serendipitous process. Conversely, purely computational predictions, without empirical validation, risk being disconnected from real-world biological complexity.

This guide presents a robust framework for the cross-validation of experimental and computational data, a synergistic approach that has become indispensable for accelerating drug development.[6][7] By integrating high-fidelity experimental data with the predictive power of computational chemistry, we can build reliable models that not only explain observed activities but also rationally guide the design of next-generation pyrazolylpyridine therapeutics. This guide is designed for researchers, scientists, and drug development professionals, providing both the conceptual causality behind methodological choices and detailed, field-proven protocols.

The Integrated Cross-Validation Workflow

At its core, the cross-validation process is an iterative cycle of prediction, synthesis, testing, and refinement. Each component informs and validates the others, creating a self-correcting loop that enhances the confidence in our structure-activity relationship (SAR) models. This workflow ensures that computational insights are grounded in experimental reality and that experimental efforts are focused on the most promising candidates.

Caption: The iterative workflow for cross-validation.

Part I: Acquiring the Experimental "Ground Truth"

Experimental data provides the empirical foundation upon which all computational models are built and validated. The goal is to obtain high-quality, reproducible data that accurately describes the synthesized pyrazolylpyridine compound's structure and biological activity.

Synthesis and Structural Elucidation

The unambiguous determination of a molecule's three-dimensional structure is the most critical starting point. While numerous synthetic routes to pyrazolylpyridines exist[1][8][9][10], the focus here is on the analytical techniques used to confirm the outcome.

Causality: X-ray crystallography provides the ultimate "ground truth" for a molecule's solid-state conformation, offering precise measurements of bond lengths, bond angles, and torsional angles.[11][12][13] This static, 3D snapshot serves as the primary benchmark for validating the geometry optimization results from computational methods like Density Functional Theory (DFT).

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystal Growth: Dissolve the purified pyrazolylpyridine compound in a suitable solvent system (e.g., ethanol, methanol/dichloromethane). Employ a slow evaporation or solvent diffusion technique (e.g., diethyl ether diffusion into a methanol solution) at a constant temperature until well-formed, single crystals appear.

• Crystal Mounting: Carefully select a suitable crystal (clear, with well-defined faces) under a microscope and mount it on a cryoloop.

• Data Collection: Mount the crystal on a diffractometer equipped with a cryosystem (e.g., 100 K) to minimize thermal vibrations. Collect diffraction data using a suitable X-ray source (e.g., Mo Kα radiation).

• Structure Solution and Refinement: Process the diffraction data to obtain a set of structure factors. Solve the structure using direct methods or Patterson methods to locate the atoms. Refine the structural model against the experimental data to achieve the best fit, yielding the final atomic coordinates, bond lengths, and angles.

Causality: While X-ray crystallography provides a solid-state structure, molecules exist in a dynamic state in solution, which is more relevant to their biological activity. Nuclear Magnetic Resonance (NMR) spectroscopy confirms the molecular connectivity and provides information about the solution-state structure.[1][11][14][15] The experimental chemical shifts are crucial for cross-validating computational NMR predictions.[16][17]

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Dissolve 5-10 mg of the purified compound in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆, CDCl₃) in an NMR tube.

• Data Acquisition: Place the sample in a high-field NMR spectrometer (e.g., 400 MHz or higher). Acquire standard 1D ¹H and ¹³C spectra. If necessary, perform 2D experiments (e.g., COSY, HSQC) to aid in peak assignment.

• Data Processing: Process the raw data (Fourier transform, phase correction, and baseline correction).

• Spectral Analysis: Integrate the ¹H NMR signals and assign all proton and carbon chemical shifts to the corresponding atoms in the pyrazolylpyridine structure.

Biological Activity Assessment

Causality: The ultimate goal is often to understand how a compound affects a biological system. An in vitro biological assay quantifies the compound's effect on a specific target (e.g., an enzyme or cell line), providing the critical biological activity data (e.g., IC₅₀) that will be correlated with computational predictions like docking scores.

Experimental Protocol: MTT Cytotoxicity Assay (Example)

• Cell Culture: Plate cancer cells (e.g., MCF-7) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare a serial dilution of the pyrazolylpyridine compound in the cell culture medium. Replace the old medium with the compound-containing medium and incubate for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL) to each well and incubate for 4 hours. The viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

• Data Reading: Measure the absorbance of each well at ~570 nm using a microplate reader.

• IC₅₀ Calculation: Convert absorbance values to percentage cell viability relative to the vehicle control. Plot the percentage viability against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).

Part II: Generating Predictive Computational Data

Computational chemistry provides a powerful lens to predict molecular properties and interactions at an atomic level, offering insights that are often difficult or impossible to obtain through experimentation alone.

Predicting Structure and Properties: Density Functional Theory (DFT)

Causality: DFT is a quantum mechanical method that provides a balance between accuracy and computational cost for predicting the electronic structure of molecules.[18] It is used to calculate the optimized, lowest-energy 3D geometry of a molecule in the gas phase, which can be directly compared to the X-ray crystal structure. Furthermore, DFT can predict spectroscopic properties like IR vibrational frequencies and NMR chemical shifts, providing additional data points for cross-validation.[11][12][19]

Computational Workflow: DFT Geometry Optimization and Frequency Calculation

• Input Structure Creation: Build a 3D model of the pyrazolylpyridine compound using molecular modeling software (e.g., GaussView, Avogadro).

• Calculation Setup:

  • Choose a reliable density functional, such as B3LYP, which is widely used for organic molecules.[11][12]

  • Select a suitable basis set, such as 6-31G(d,p) or larger, which provides a good description of the electron distribution.[11][12]

  • Specify the task as "Optimization + Frequency" in the calculation software (e.g., Gaussian).

• Job Submission and Execution: Submit the calculation to a high-performance computing cluster. The optimization process will iteratively adjust the molecular geometry to find the minimum energy conformation. The frequency calculation will confirm it is a true minimum (no imaginary frequencies) and compute the vibrational modes.

• Output Analysis: Extract the optimized coordinates (for comparison with X-ray data) and the calculated vibrational frequencies and NMR chemical shifts (for comparison with experimental spectra).

Predicting Biological Interactions: Molecular Docking

Causality: Molecular docking predicts the preferred orientation (pose) and binding affinity (scoring) of a ligand when it binds to a target protein.[10][20][21] This technique is instrumental in forming hypotheses about how a compound exerts its biological effect. A strong correlation between predicted binding scores and experimentally measured biological activity can validate the proposed binding mode and guide further optimization.

Computational Workflow: Protein-Ligand Docking

• Receptor and Ligand Preparation:

  • Receptor: Obtain the 3D structure of the target protein from the Protein Data Bank (PDB). Prepare the protein by removing water molecules, adding hydrogen atoms, and assigning charges.

  • Ligand: Use the DFT-optimized structure of the pyrazolylpyridine compound. Assign charges and define rotatable bonds.

• Binding Site Definition: Define the search space for the docking calculation, which is typically a grid box centered on the known active site of the protein.

• Docking Execution: Run the docking algorithm (e.g., AutoDock Vina, PyRx).[10][22] The program will systematically explore different conformations and orientations of the ligand within the binding site, evaluating each pose with a scoring function.

• Pose Analysis and Scoring:

  • Analyze the top-ranked docking poses. The best pose should have a low root-mean-square deviation (RMSD) compared to a known crystallographic ligand if available.

  • Examine the key intermolecular interactions (e.g., hydrogen bonds, hydrophobic contacts) between the ligand and the protein.

  • Record the binding affinity score (e.g., in kcal/mol) for later correlation with experimental data.

Part III: The Cross-Validation Guide: Bridging Theory and Experiment

This section is the crux of the guide, where we systematically compare the data from our experimental and computational workflows. The goal is to establish a validated model that can be used for predictive drug design.

Structural Data Comparison

The first and most fundamental check is the comparison of the 3D molecular geometry. Discrepancies here can invalidate subsequent analyses.

Parameter	Experimental (X-ray)	Computational (DFT)	% Difference
Bond Length (Å)
Pyridine N1 - C2	1.341 Å	1.345 Å	0.3%
Pyrazole C7 - C8	1.385 Å	1.390 Å	0.4%
Bond Angle (°)
C2 - N1 - C6	118.5°	118.2°	-0.25%
Dihedral Angle (°)
N1-C6-C7-N3	-178.2°	-179.5°	-

Analysis: A close agreement (bond lengths within ~0.02 Å, angles within ~2°) between the X-ray and DFT-optimized structures provides strong evidence that the computational model accurately represents the molecule's intrinsic geometry. Larger deviations may indicate significant crystal packing forces in the solid state that are not captured in the gas-phase DFT calculation.

Spectroscopic Data Comparison

This comparison validates the electronic structure of the computational model.

Parameter	Experimental	Computational (DFT)	Note
¹³C NMR Shift (ppm)	148.2 (Py-C2)	149.5 (Py-C2)	Good correlation expected[16]
¹H NMR Shift (ppm)	8.65 (Py-H6)	8.71 (Py-H6)	Good correlation expected[16]
IR Frequency (cm⁻¹)	1595 (C=N stretch)	1640 (C=N stretch)	Requires scaling factor (~0.96)[11]

Analysis: A linear correlation between experimental and calculated NMR chemical shifts confirms that the model accurately describes the electronic environment around each atom. For IR spectra, calculated frequencies are systematically higher due to the harmonic approximation; applying a standard scaling factor should bring them into close alignment with experimental values.[11]

Biological Activity and Docking Score Correlation

This is the ultimate test of the model's ability to predict biological function.

Compound ID	Experimental IC₅₀ (µM)	Docking Score (kcal/mol)	Key Predicted Interactions
PYP-01 (Lead)	5.2	-8.5	H-bond with GLU-81
PYP-02 (-F)	2.1	-9.2	H-bond with GLU-81; Pi-cation with LYS-33
PYP-03 (-OMe)	15.8	-7.6	Steric clash with MET-80
PYP-04 (-tBu)	> 50	-6.1	Steric clash; loss of H-bond

Analysis: It is crucial to understand that docking scores are not expected to show a perfect linear correlation with IC₅₀ values, as they do not account for factors like solvation energy or target flexibility.[20] However, they should correctly rank the relative potencies of a series of analogues. A good model will show that more potent compounds (lower IC₅₀) have more favorable (more negative) docking scores. The true power comes from analyzing the predicted binding poses to rationalize these differences, as illustrated in the diagram below.

Caption: Correlating biological data with docking predictions.

Conclusion: From Correlation to Prediction

A rigorous, multi-faceted cross-validation approach transforms computational chemistry from a theoretical exercise into a powerful, predictive engine for drug discovery. By grounding computational models in high-quality experimental data, we build confidence in their ability to not only explain observed structure-activity relationships but also to guide the prospective design of novel pyrazolylpyridine compounds with improved potency and selectivity. This iterative synergy between the lab bench and the computer terminal is the hallmark of modern, efficient drug development, ensuring that resources are directed toward candidates with the highest probability of success.

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Handling of 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine

In the dynamic landscape of pharmaceutical research and drug development, the synthesis and handling of novel chemical entities are fundamental. 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine, a heterocyclic compound incorporating both pyrazole and pyridine moieties, represents a class of molecules with significant potential in medicinal chemistry.[1] Ensuring the safety of laboratory personnel is paramount during the investigation of such compounds. This guide provides a detailed, experience-driven framework for the safe handling of 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine, with a primary focus on the selection and use of appropriate Personal Protective Equipment (PPE).

Hazard Analysis: Understanding the Risks

The chemical structure of 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine suggests several potential hazards that must be mitigated through engineering controls and appropriate PPE.

• Skin and Eye Irritation: Pyridine and its derivatives are known to cause local irritation to the skin and can produce serious eye irritation upon contact.[2][3][4][5] Prolonged skin contact may lead to more severe effects.

• Respiratory Tract Irritation: Vapors or dusts of similar compounds may cause respiratory irritation.[2][4][5] Handling should always be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to minimize inhalation exposure.[6][7]

• Harmful if Swallowed or Absorbed Through Skin: Pyridine-based compounds can be harmful if ingested or absorbed through the skin.[8]

The following table summarizes the key hazard information extrapolated from related pyridine and pyrazole compounds:

Hazard Category	Potential Effects	Source Compounds for Analogy
Acute Toxicity (Oral)	Harmful if swallowed.[8]	Pyrazole, Pyridine[8]
Acute Toxicity (Dermal)	Toxic or harmful in contact with skin.[8]	Pyrazole, Pyridine[8]
Skin Corrosion/Irritation	Causes skin irritation.[2][4][5]	Pyrazole, 2-(1H-Pyrazol-3-yl)pyridine[2], 2-(1H-Pyrazol-1-yl)pyridine[4], 2-(p-Tolyl)pyridine[5]
Serious Eye Damage/Irritation	Causes serious eye irritation or damage.[2][4][5]	Pyrazole, 2-(1H-Pyrazol-3-yl)pyridine[2], 2-(1H-Pyrazol-1-yl)pyridine[4], 2-(p-Tolyl)pyridine[5]
Specific Target Organ Toxicity (Single Exposure)	May cause respiratory irritation.[2][4][5]	2-(1H-Pyrazol-3-yl)pyridine[2], 2-(1H-Pyrazol-1-yl)pyridine[4], 2-(p-Tolyl)pyridine[5]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is essential to provide comprehensive protection.[9] The minimum required PPE for handling 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine includes a lab coat, protective eyewear, long pants, and closed-toe shoes.[10] This should be supplemented with specific PPE as detailed below.

Eye and Face Protection

• Safety Glasses: At a minimum, safety glasses with side shields meeting ANSI Z87.1 standards are required for all laboratory activities.[10][11]

• Chemical Splash Goggles: When handling liquid solutions or when there is a risk of splashing, chemical splash goggles are mandatory.[10][11][12][13]

• Face Shields: For operations with a significant splash hazard, such as transferring large volumes or working with reactions under pressure, a face shield should be worn in addition to safety glasses or goggles.[10][11]

Hand Protection

• Gloves: Chemical-resistant gloves are a critical component of hand protection.[13] Nitrile gloves are a suitable choice for incidental contact with pyridine and its derivatives.[6][7] For prolonged contact or immersion, heavier-duty gloves should be considered. It is crucial to inspect gloves for any signs of degradation or perforation before each use and to change them frequently.[13]

Body Protection

• Laboratory Coat: A flame-resistant lab coat should be worn at all times in the laboratory.[11] The lab coat should be fully buttoned to provide maximum coverage.

• Chemical-Resistant Apron: For tasks with a higher risk of spills or splashes, a chemical-resistant apron worn over the lab coat is recommended.

Respiratory Protection

• Engineering Controls: The primary method for controlling respiratory hazards is the use of engineering controls, such as a chemical fume hood.[6] All manipulations of 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine that could generate dust or vapors must be performed in a properly functioning fume hood.

• Respirators: In the rare event that engineering controls are not sufficient to maintain exposure below acceptable limits, or during certain emergency situations, a NIOSH-approved respirator may be necessary.[12] The type of respirator will depend on the specific exposure assessment.

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

Caption: Decision workflow for appropriate PPE selection.

Operational and Disposal Plans

Safe Handling Procedures

• Preparation: Before beginning any work, ensure that the chemical fume hood is functioning correctly and that all necessary PPE is readily available and in good condition.

• Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume hood to prevent the release of dust or vapors into the laboratory environment.

• Housekeeping: Maintain a clean and organized workspace. In the event of a small spill within the fume hood, use an absorbent material to contain it and dispose of the waste in a designated hazardous waste container.[6]

• Handwashing: Always wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[4][5]

Emergency Procedures

• Skin Contact: In case of skin contact, immediately wash the affected area with soap and plenty of water for at least 15 minutes and seek medical attention.[2][4][5] Remove contaminated clothing.

• Eye Contact: If the compound comes into contact with the eyes, flush immediately with copious amounts of water for at least 15 minutes, holding the eyelids open, and seek immediate medical attention.[2][3][4][5]

• Inhalation: If inhaled, move the individual to fresh air. If breathing becomes difficult, seek immediate medical attention.[2][4][5]

• Ingestion: If swallowed, rinse the mouth with water and seek immediate medical attention.[2]

Disposal Plan

All waste materials contaminated with 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine, including empty containers, used gloves, and absorbent materials from spills, must be disposed of as hazardous waste.[7]

• Waste Collection: Collect all chemical waste in a clearly labeled, sealed, and appropriate hazardous waste container.[7]

• Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical name: "2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine".[7]

• Storage: Store the sealed waste container in a designated, well-ventilated, and cool area, away from incompatible materials.[6][7]

• Disposal: Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) department, following all local, state, and federal regulations.[6][7]

The following diagram outlines the procedural flow for the proper disposal of waste generated from handling this compound.

Caption: Step-by-step disposal protocol.

By adhering to these guidelines, researchers can confidently and safely handle 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine, fostering a secure environment for scientific discovery.

References

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• Thermo Fisher Scientific. (2025, September 24). SAFETY DATA SHEET - 2-(1H-Pyrazol-3-yl)pyridine.
• Chemwatch. PYRIDINE.
• MATERIAL SAFETY DATA SHEET - PYRIDINE.
• Loba Chemie. PYRIDINE FOR SYNTHESIS.
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• Fisher Scientific. SAFETY DATA SHEET - 2-(p-Tolyl)pyridine.
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• The importance of Personal Protective Equipment in the handling of chemicals. (2024, April 5).
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